IMM-H004

• CAS: 1456807-80-9

Core Science & Biosynthesis

IMM-H004: A Novel Neuroprotective Agent for Ischemic Stroke - A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ischemic stroke, a leading cause of mortality and long-term disability worldwide, is characterized by a complex pathophysiology involving excitotoxicity, oxidative stress, and a pronounced inflammatory response.[1] The inflammatory cascade, in particular, is a critical contributor to secondary brain injury following the initial ischemic event. This whitepaper provides a detailed technical overview of IMM-H004, a novel coumarin (B35378) derivative, and its mechanism of action as a promising neuroprotective agent in the context of ischemic stroke.[2][3] Preclinical studies have demonstrated that IMM-H004 exerts its therapeutic effects primarily by modulating the Chemokine-like factor 1 (CKLF1) signaling pathway, leading to the suppression of the NLRP3 inflammasome and NF-κB-mediated neuroinflammation.[2][4] This document synthesizes the current understanding of IMM-H004, presenting its core mechanism, supporting quantitative data from key preclinical experiments, detailed experimental protocols, and visual representations of the relevant biological pathways.

Core Mechanism of Action: Targeting the CKLF1 Inflammatory Axis

IMM-H004 is a novel coumarin derivative specifically designed to interact with the CKLF1/C-C chemokine receptor type 4 (CCR4) system.[5] CKLF1 has been identified as a potential therapeutic target in ischemic stroke, as its expression is significantly upregulated in the ischemic brain.[6] The binding of CKLF1 to its receptor, CCR4, triggers a downstream inflammatory cascade that exacerbates brain injury.[2]

The primary mechanism of action of IMM-H004 involves the downregulation of CKLF1 binding to CCR4.[2][7] This inhibitory action disrupts the subsequent activation of two critical pro-inflammatory signaling pathways: the NLRP3 inflammasome and the NF-κB pathway.[2][4]

• NLRP3 Inflammasome Inhibition: By interfering with the CKLF1/CCR4 axis, IMM-H004 suppresses the activation of the NOD-like receptor protein 3 (NLRP3) inflammasome.[2][7] The NLRP3 inflammasome is a multiprotein complex that plays a pivotal role in the innate immune response by activating caspase-1, which in turn processes pro-inflammatory cytokines like interleukin-1β (IL-1β) and interleukin-18 (IL-18) into their mature, active forms.[2]

• NF-κB Pathway Suppression: IMM-H004 treatment leads to a reduction in the phosphorylation of NF-κB.[3][4] The NF-κB signaling pathway is a cornerstone of the inflammatory response, and its activation in the context of ischemic stroke leads to the transcription of numerous pro-inflammatory genes, including those for TNF-α, IL-1β, and IL-6.[4][8][9]

By inhibiting these pathways, IMM-H004 effectively reduces the production and release of key inflammatory mediators, thereby mitigating neuroinflammation, reducing neuronal cell death, and preserving brain tissue.[3][4]

Signaling Pathways and Experimental Workflow Visualization

The following diagrams, generated using the DOT language, illustrate the key signaling pathways affected by IMM-H004 and a typical experimental workflow for its preclinical evaluation.

Caption: IMM-H004 Mechanism of Action in Ischemic Stroke.

Caption: Experimental Workflow for IMM-H004 Preclinical Studies.

Quantitative Data from Preclinical Studies

The efficacy of IMM-H004 has been quantified in several preclinical studies, primarily using rat models of ischemic stroke.[2][3][4] The data consistently demonstrates a significant neuroprotective effect.

Table 1: Effect of IMM-H004 on Infarct Size and Neurological Deficits

Study Model	Treatment Group	Dose	Administration Time	Infarct Size Reduction (%)	Neurological Deficit Improvement	Reference
pMCAO (rats)	IMM-H004	10 mg/kg	3h and 6h post-ischemia	Significant reduction	Pronounced amelioration	[4]
tMCAO/R (SHR rats)	IMM-H004	-	At time of reperfusion	Significant reduction	Significant improvement	[3]
pMCAO (aged rats)	IMM-H004	10 mg/kg	Multiple doses	Pronounced reduction	Significant attenuation	[4][5]

pMCAO: permanent Middle Cerebral Artery Occlusion; tMCAO/R: transient Middle Cerebral Artery Occlusion/Reperfusion; SHR: Spontaneously Hypertensive Rats.

Table 2: Effect of IMM-H004 on Inflammatory Markers

Study Model	Treatment Group	Measured Markers	Method	Result	Reference
pMCAO (rats)	IMM-H004 (10 mg/kg)	IL-1β, TNF-α	ELISA	Significant reduction in brain tissue	[4]
pMCAO (rats)	IMM-H004 (10 mg/kg)	p-NF-κB, CKLF1	Western Blot	Significant decrease in protein expression	[4]
pMCAO (rats)	IMM-H004 (10 mg/kg)	IL-1β, TNF-α, CKLF1	qPCR	Significant decrease in mRNA expression	[4]
tMCAO/R (SHR rats)	IMM-H004	TNF-α, IL-1β, IL-6, IL-23	-	Significant reduction	[3]
tMCAO/R (SHR rats)	IMM-H004	p-JNK, p-p38, NF-κB	-	Significant reduction in phosphorylation/translocation	[3]

Key Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of IMM-H004.

Animal Models of Ischemic Stroke

• Permanent Middle Cerebral Artery Occlusion (pMCAO): This model induces a permanent focal ischemic injury.[2]

  • Species: Sprague-Dawley rats (adult and aged).[4]

  • Procedure: Anesthesia is induced. A midline incision is made in the neck to expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA). The ECA is ligated and dissected. A nylon monofilament suture with a rounded tip is introduced into the ECA and advanced into the ICA to occlude the origin of the middle cerebral artery (MCA). The suture is left in place permanently.[2][4]

• Transient Middle Cerebral Artery Occlusion (tMCAO): This model simulates ischemia with subsequent reperfusion.[3]

  • Species: Spontaneously Hypertensive Rats (SHR) and Wistar-Kyoto (WKY) rats.[3]

  • Procedure: The procedure is similar to pMCAO, but the occluding suture is withdrawn after a specific duration (e.g., 1 hour) to allow for reperfusion of the ischemic territory.[3]

Assessment of Brain Injury

• 2,3,5-triphenyltetrazolium chloride (TTC) Staining:

  • Purpose: To measure the infarct volume.

  • Protocol: At a predetermined time point post-ischemia, rats are euthanized, and brains are rapidly removed. The brain is sectioned into coronal slices (e.g., 2 mm thickness). The slices are incubated in a 2% TTC solution in phosphate-buffered saline (PBS) at 37°C for 30 minutes. Healthy, viable tissue stains red, while the infarcted tissue remains white. The slices are then photographed, and the infarct area is quantified using image analysis software.[2][3][4]

• Nissl Staining:

  • Purpose: To assess neuronal survival.

  • Protocol: Brain sections are prepared and stained with cresyl violet. Surviving neurons with well-defined morphology are counted in specific brain regions (e.g., hippocampus, cortex, striatum) under a microscope.[2][4]

Behavioral Testing

• Neurological Deficit Scoring:

  • Purpose: To evaluate functional motor deficits.

  • Protocol: A multi-point scale is used to score neurological function. For example, a 5-point scale might be used where: 0 = no deficit; 1 = failure to extend the contralateral forepaw; 2 = circling to the contralateral side; 3 = falling to the contralateral side; 4 = no spontaneous motor activity.[3][4]

Molecular Biology and Biochemistry Assays

• Enzyme-Linked Immunosorbent Assay (ELISA):

  • Purpose: To quantify the concentration of specific proteins, such as inflammatory cytokines (IL-1β, TNF-α).

  • Protocol: Brain tissue from the ischemic hemisphere is homogenized. Commercially available ELISA kits are used according to the manufacturer's instructions. The optical density is read on a microplate reader, and concentrations are determined by comparison to a standard curve.[2][4]

• Western Blotting:

  • Purpose: To detect and quantify the expression levels of specific proteins (e.g., CKLF1, CCR4, p-NF-κB, NF-κB).

  • Protocol: Protein is extracted from brain tissue homogenates. Protein concentrations are determined using a BCA assay. Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane. The membrane is blocked and then incubated with primary antibodies against the target proteins, followed by incubation with HRP-conjugated secondary antibodies. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system and quantified by densitometry.[2][4]

• Quantitative Real-Time PCR (qPCR):

  • Purpose: To measure the mRNA expression levels of target genes (e.g., CKLF1, IL-1β, TNF-α).

  • Protocol: Total RNA is extracted from brain tissue using a suitable reagent (e.g., TRIzol). The RNA is reverse-transcribed into cDNA. qPCR is performed using specific primers for the target genes and a housekeeping gene (e.g., GAPDH) for normalization. The relative gene expression is calculated using the 2-ΔΔCt method.[2][4]

Conclusion and Future Directions

IMM-H004 represents a significant advancement in the development of targeted therapies for ischemic stroke. Its mechanism of action, centered on the inhibition of the CKLF1-mediated inflammatory response, offers a novel approach to neuroprotection.[2][4] Preclinical data strongly supports its efficacy in reducing infarct volume, improving neurological outcomes, and suppressing the key molecular drivers of post-stroke inflammation.[3][4][5] The protective effects of IMM-H004 have been demonstrated in both adult and aged animal models, suggesting its potential applicability across a broad patient population.[4] Furthermore, its efficacy in models of permanent ischemia highlights its potential value for patients who are not candidates for reperfusion therapies.[2]

Future research should focus on the continued clinical development of IMM-H004, including Phase I, II, and III clinical trials to establish its safety and efficacy in human stroke patients. Further elucidation of its pharmacokinetic and pharmacodynamic properties, including the activity of its metabolites, will also be crucial for optimizing dosing and treatment regimens.[10][11] Given its potent anti-inflammatory properties, IMM-H004 stands as a promising candidate for a new generation of ischemic stroke therapeutics.

References

• 1. Preclinical animal studies in ischemic stroke: Challenges and some solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. IMM-H004 therapy for permanent focal ischemic cerebral injury via CKLF1/CCR4-mediated NLRP3 inflammasome activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. IMM-H004, a coumarin derivative, attenuated brain ischemia/reperfusion injuries and subsequent inflammation in spontaneously hypertensive rats through ... - RSC Advances (RSC Publishing) DOI:10.1039/C7RA02154B [pubs.rsc.org]
• 4. IMM-H004 Protects against Cerebral Ischemia Injury and Cardiopulmonary Complications via CKLF1 Mediated Inflammation Pathway in Adult and Aged Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Relation between TLR4/NF-κB signaling pathway activation by 27-hydroxycholesterol and 4-hydroxynonenal, and atherosclerotic plaque instability - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Role of TLR4/MyD88/NF-κB signaling in heart and liver-related complications in a rat model of type 2 diabetes mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Metabolism of IMM-H004 and Its Pharmacokinetic-Pharmacodynamic Analysis in Cerebral Ischemia/Reperfusion Injured Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

The CKLF1/CCR4 Axis in Neuroinflammation: A Therapeutic Target for IMM-H004

An In-depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

Neuroinflammation is a critical component in the pathophysiology of numerous central nervous system (CNS) disorders, including ischemic stroke. The chemokine-like factor 1 (CKLF1) and its receptor, C-C chemokine receptor type 4 (CCR4), have emerged as a key signaling pathway driving detrimental inflammatory cascades within the CNS. This document provides a comprehensive overview of the CKLF1/CCR4 axis, its role in neuroinflammation, and the therapeutic potential of IMM-H004, a novel coumarin (B35378) derivative that modulates this pathway. We will delve into the molecular mechanisms, present quantitative data from preclinical studies, and provide detailed experimental protocols relevant to the investigation of this pathway.

The CKLF1/CCR4 Signaling Pathway

Chemokine-like factor 1 (CKLF1) is an atypical chemokine that acts as a potent chemoattractant for various immune cells.[1][2] Its primary functional receptor is CCR4, a G protein-coupled receptor (GPCR) expressed on the surface of immune cells such as T cells, microglia, and monocytes.[1][2][3] The interaction between CKLF1 and CCR4 initiates a cascade of intracellular signaling events that are pivotal in the inflammatory response.

Upon binding of CKLF1 to CCR4, several downstream pathways are activated:

• NF-κB Pathway: This is a central pathway in inflammation. CKLF1/CCR4 signaling leads to the activation of the NF-κB transcription factor, which then translocates to the nucleus to promote the expression of pro-inflammatory genes, including cytokines like IL-1β and TNF-α.[2][4][5]

• MAPK Pathway: The mitogen-activated protein kinase (MAPK) pathway, particularly the p38 and JNK signaling cascades, is activated by CKLF1.[6] This pathway is crucial for regulating microglial polarization towards the pro-inflammatory M1 phenotype.[6][7]

• NLRP3 Inflammasome Activation: The CKLF1/CCR4 axis can mediate the activation of the NOD-like receptor protein 3 (NLRP3) inflammasome.[2][8] This multi-protein complex is responsible for the maturation and secretion of potent pro-inflammatory cytokines IL-1β and IL-18, exacerbating inflammatory injury.[2]

Caption: CKLF1/CCR4 signaling and IMM-H004 inhibition.

Role of the CKLF1/CCR4 Axis in Neuroinflammation

In the context of CNS injury, such as ischemic stroke, damaged neurons release CKLF1.[6] This surge in CKLF1 expression triggers a robust neuroinflammatory response, primarily through the activation of microglia, the resident immune cells of the brain.

• Microglial Activation and M1 Polarization: CKLF1, acting through CCR4, promotes the polarization of microglia towards a pro-inflammatory M1 phenotype.[6][7] M1 microglia release a battery of neurotoxic factors, including pro-inflammatory cytokines (TNF-α, IL-1β, IL-6) and reactive oxygen species, which contribute to secondary brain injury.[4][6] Studies have shown that CKLF1 can upregulate M1 markers like CD16 and CD32 in microglia.[7][9]

• Immune Cell Recruitment: As a chemokine, CKLF1 facilitates the recruitment of peripheral immune cells, such as neutrophils and lymphocytes, to the site of injury, further amplifying the inflammatory cascade.[2]

• Blood-Brain Barrier Disruption: The inflammatory environment fostered by CKLF1/CCR4 signaling can contribute to the breakdown of the blood-brain barrier, leading to increased infiltration of immune cells and exacerbating cerebral edema.[1]

IMM-H004: A Novel CKLF1/CCR4 Pathway Modulator

IMM-H004 is a novel coumarin derivative that has demonstrated significant neuroprotective effects in preclinical models of cerebral ischemia.[4][8] Its primary mechanism of action involves the targeted disruption of the CKLF1/CCR4 signaling axis.

IMM-H004 has been shown to:

• Downregulate CKLF1 Expression: Treatment with IMM-H004 significantly decreases the elevated expression of CKLF1 observed after ischemic injury.[4][10]

• Inhibit CKLF1-CCR4 Binding: Co-immunoprecipitation assays have confirmed that IMM-H004 reduces the amount of CKLF1 that binds to its receptor, CCR4.[8][10]

• Suppress Inflammatory Response: By inhibiting the CKLF1/CCR4 pathway, IMM-H004 effectively suppresses downstream inflammatory events, including NLRP3 inflammasome activation, NF-κB signaling, and the production of pro-inflammatory cytokines like IL-1β and TNF-α.[4][8] This anti-inflammatory action is central to its neuroprotective effects.[4]

Caption: Mechanism of action of IMM-H004 in neuroinflammation.

Quantitative Data on IMM-H004 Efficacy

Preclinical studies in rat models of permanent middle cerebral artery occlusion (pMCAO) have provided quantitative evidence for the efficacy of IMM-H004.

Table 1: Effect of IMM-H004 on Brain Injury in pMCAO Rat Model

Parameter	Model Group	IMM-H004 (10 mg/kg) Group	Reference
Infarct Area (%)	~35-40%	~15-20%	[11]
Neurological Score (Zea Longa)	3 - 4	1 - 2	[11]
Brain Edema Ratio (%)	~10-12%	~4-6%	[11]

Table 2: Effect of IMM-H004 on Inflammatory Markers in Ischemic Brain Tissue

Marker	Model Group	IMM-H004 (10 mg/kg) Group	Reference
CKLF1 Expression	Significantly Increased	Significantly Decreased	[4]
TNF-α Level (pg/mg protein)	Markedly Increased	Significantly Reduced	[4]
IL-1β Level (pg/mg protein)	Markedly Increased	Significantly Reduced	[4]
p-NF-κB Expression	Markedly Increased	Significantly Reduced	[4]

Table 3: Effect of IMM-H004 on Microglia Polarization in OGD/R Model

Marker (mRNA expression)	OGD/R Group	OGD/R + IMM-H004 Group	Reference
iNOS (M1 Marker)	Increased	Decreased	[10]
CD16 (M1 Marker)	Increased	Decreased	[10]
CKLF1	Increased	Decreased	[10]

Key Experimental Protocols

The following are summarized protocols for key in vivo and in vitro experiments used to study the CKLF1/CCR4 pathway and the effects of IMM-H004.

In Vivo: Permanent Middle Cerebral Artery Occlusion (pMCAO) Model

This model is used to simulate ischemic stroke in rodents.[8]

• Animal Preparation: Adult male Sprague-Dawley or Wistar rats (250-300g) are anesthetized (e.g., with chloral (B1216628) hydrate (B1144303) or isoflurane).

• Surgical Procedure: A midline neck incision is made to expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA). The ECA is ligated and dissected distally. A nylon monofilament (e.g., 4-0) with a rounded tip is inserted through the ECA stump into the ICA to occlude the origin of the middle cerebral artery (MCA). The filament is left in place permanently.

• Drug Administration: IMM-H004 (e.g., 5, 10, or 20 mg/kg) or vehicle is administered intravenously or intraperitoneally at a specified time post-occlusion (e.g., 6 hours).[8][11]

• Outcome Assessment (24h post-MCAO):

  • Neurological Deficit Scoring: The Zea Longa 5-point scale is commonly used (0=no deficit, 4=spontaneous circling).[11]

  • Infarct Volume Measurement: Brains are sectioned and stained with 2,3,5-triphenyltetrazolium chloride (TTC). Viable tissue stains red, while the infarcted area remains white.[8]

  • Tissue Collection: Brain tissue is collected for biochemical analyses like ELISA, Western blotting, and qPCR.

In Vitro: Oxygen-Glucose Deprivation/Reperfusion (OGD/R)

This model simulates ischemic/reperfusion injury in cell culture, often using the BV2 microglial cell line or primary neurons.[6][10]

• Cell Culture: BV2 microglia are cultured in standard DMEM with 10% FBS.

• OGD Induction: The culture medium is replaced with glucose-free Earle's Balanced Salt Solution. The cells are then placed in a hypoxic chamber (e.g., 95% N₂, 5% CO₂) for a specified duration (e.g., 1-2 hours).

• Reperfusion: The glucose-free medium is replaced with normal culture medium, and cells are returned to a normoxic incubator (95% air, 5% CO₂) for a reperfusion period (e.g., 24 hours).

• Treatment: IMM-H004 is added to the culture medium during the reperfusion phase.

• Analysis:

  • Cell Viability: Assessed using MTT or LDH assays.[10]

  • Gene Expression: mRNA levels of CKLF1, CCR4, and M1/M2 markers are quantified using qPCR.[10]

  • Protein Analysis: Cytokine levels in the supernatant are measured by ELISA. Protein expression in cell lysates is measured by Western blotting.[8]

Chemotaxis Assay (Boyden Chamber)

This assay measures the chemoattractant effect of CKLF1 on cells expressing CCR4.[3][12][13]

• Chamber Setup: A two-chamber plate (e.g., Transwell) with a porous membrane (e.g., 5-8 µm pores) is used.

• Chemoattractant Loading: The lower chamber is filled with medium containing the chemoattractant (e.g., recombinant CKLF1) at various concentrations. Medium without the chemoattractant serves as a negative control.[12]

• Cell Seeding: A suspension of the cells of interest (e.g., CCR4-transfected HEK293 cells or microglia) is added to the upper chamber.[3]

• Incubation: The plate is incubated for several hours (e.g., 4-6 hours) at 37°C to allow cells to migrate through the membrane towards the chemoattractant.

• Quantification: The non-migrated cells on the top side of the membrane are removed. The migrated cells on the bottom side are fixed, stained (e.g., with crystal violet), and counted under a microscope. The number of migrated cells is a measure of the chemotactic response.

Caption: Typical experimental workflows for studying IMM-H004.

Conclusion and Future Directions

The CKLF1/CCR4 signaling axis represents a significant pathway in the progression of neuroinflammation following CNS injuries like ischemic stroke. Its activation leads to microglial polarization towards a detrimental M1 phenotype and the release of pro-inflammatory mediators. The novel compound IMM-H004 has shown considerable promise as a therapeutic agent by specifically targeting this pathway. It effectively reduces CKLF1 expression and its interaction with CCR4, thereby mitigating the downstream inflammatory cascade and conferring neuroprotection.[4][8]

Further research should focus on elucidating the complete spectrum of CKLF1/CCR4 signaling in different CNS cell types and its role in other neuroinflammatory and neurodegenerative diseases. The continued development of IMM-H004 and other specific antagonists for this pathway holds the potential to provide new and effective treatments for a range of debilitating neurological disorders.

References

• 1. Chemokine-like factor 1: A promising therapeutic target in human diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Role of chemokine-like factor 1 as an inflammatory marker in diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chemokine-like factor 1 is a functional ligand for CC chemokine receptor 4 (CCR4) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. IMM-H004 Protects against Cerebral Ischemia Injury and Cardiopulmonary Complications via CKLF1 Mediated Inflammation Pathway in Adult and Aged Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Neuronal chemokine-like-factor 1 (CKLF1) up-regulation promotes M1 polarization of microglia in rat brain after stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Neuronal chemokine-like-factor 1 (CKLF1) up-regulation promotes M1 polarization of microglia in rat brain after stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. IMM-H004 therapy for permanent focal ischemic cerebral injury via CKLF1/CCR4-mediated NLRP3 inflammasome activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. IMM-H004 protects against oxygen-glucose deprivation/reperfusion injury to BV2 microglia partly by modulating CKLF1 involved in microglia polarization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. timothyspringer.org [timothyspringer.org]
• 13. In Vitro Migration Assays - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of the NLRP3 Inflammasome in the Neuroprotective Effect of IMM-H004: A Technical Guide

Executive Summary

Ischemic stroke remains a leading cause of long-term disability and mortality, with post-stroke inflammation significantly contributing to secondary brain injury. The NOD-like receptor protein 3 (NLRP3) inflammasome is a key multiprotein complex that drives this inflammatory cascade. IMM-H004, a novel coumarin (B35378) derivative, has emerged as a promising neuroprotective agent. This technical guide elucidates the mechanism by which IMM-H004 confers neuroprotection, focusing on its modulation of the NLRP3 inflammasome. Preclinical studies demonstrate that IMM-H004 exerts its therapeutic effects by downregulating the Chemokine-like factor 1 (CKLF1)/C-C chemokine receptor type 4 (CCR4) axis.[1] This action subsequently suppresses the activation of the NLRP3 inflammasome, leading to a reduction in pro-inflammatory cytokine release, attenuation of the overall inflammatory response, and ultimate protection of the ischemic brain.[1] This document provides an in-depth overview of the underlying signaling pathways, quantitative data from key preclinical studies, and detailed experimental protocols for researchers, scientists, and drug development professionals.

Neuroinflammation and the NLRP3 Inflammasome in Ischemic Stroke

Following the initial ischemic event in a stroke, a secondary wave of brain damage is initiated by a robust inflammatory response.[2] This sterile inflammation is largely mediated by the innate immune system, which recognizes damage-associated molecular patterns (DAMPs) released from injured cells.[3][4] Central to this process is the activation of inflammasomes, which are cytosolic multiprotein complexes that trigger the release of potent pro-inflammatory cytokines.[5][6]

The NLRP3 inflammasome is the most extensively studied inflammasome in the context of ischemic stroke.[7] Its activation in various brain cells, including microglia, neurons, and endothelial cells, leads to the maturation and secretion of interleukin-1β (IL-1β) and IL-18, exacerbating the inflammatory environment and contributing to neuronal death.[2][6] Therefore, targeting the NLRP3 inflammasome pathway presents a promising therapeutic strategy for mitigating ischemic brain injury.[2][6]

The NLRP3 Inflammasome Signaling Pathway

The activation of the NLRP3 inflammasome is a tightly regulated two-step process:

• Priming (Signal 1): This initial step involves the transcriptional upregulation of NLRP3 and pro-IL-1β. It is typically triggered by the recognition of DAMPs or pathogen-associated molecular patterns (PAMPs) by pattern recognition receptors like Toll-like receptors (TLRs). This engagement activates the nuclear factor-κB (NF-κB) signaling pathway.[4][6][8][9]

• Activation (Signal 2): A variety of stimuli, such as ATP released from injured cells, reactive oxygen species (ROS), and ionic flux (e.g., K+ efflux), trigger the assembly of the inflammasome complex.[6][7] The NLRP3 protein oligomerizes and recruits the adaptor protein ASC (Apoptosis-associated speck-like protein containing a CARD), which in turn recruits pro-caspase-1.[7][9] This proximity induces the auto-cleavage and activation of pro-caspase-1 into its active form, caspase-1.[7] Active caspase-1 then cleaves pro-IL-1β and pro-IL-18 into their mature, secreted forms and can also cleave gasdermin D to induce a form of pro-inflammatory cell death known as pyroptosis.[7]

Caption: General two-signal pathway for NLRP3 inflammasome activation.

IMM-H004: A Novel Neuroprotective Agent

IMM-H004 is a novel coumarin derivative identified as a potential therapeutic agent for ischemic stroke.[1] Preclinical research has established its efficacy in a rat model of permanent cerebral ischemia, highlighting its potential for human clinical trials, especially for patients who are not candidates for reperfusion therapy.[1]

Mechanism of Action: IMM-H004 and the NLRP3 Inflammasome

The neuroprotective effect of IMM-H004 is directly linked to its ability to suppress neuroinflammation by inhibiting the NLRP3 inflammasome.[1][3] This inhibition is not achieved by direct interaction with the inflammasome complex itself, but rather by modulating an upstream signaling pathway involving Chemokine-like factor 1 (CKLF1) and its receptor, C-C chemokine receptor type 4 (CCR4).

The mechanism proceeds as follows:

• Ischemic Injury: Following a stroke, the expression of CKLF1 increases in the ischemic brain tissue.[10]

• CKLF1/CCR4 Interaction: CKLF1 binds to its receptor CCR4, initiating a downstream signaling cascade that leads to the activation of the NLRP3 inflammasome.[1]

• IMM-H004 Intervention: IMM-H004 acts to downregulate the amount of CKLF1 that binds with CCR4.[1]

• NLRP3 Suppression: By disrupting the CKLF1/CCR4 interaction, IMM-H004 effectively suppresses the activation of the NLRP3 inflammasome.[1]

• Reduced Inflammation & Neuroprotection: The suppression of the NLRP3 inflammasome leads to decreased activation of caspase-1 and reduced maturation of IL-1β and other inflammatory cytokines (e.g., TNF-α). This dampening of the inflammatory response ultimately protects the brain from secondary ischemic injury.[1][10]

References

• 1. IMM-H004 therapy for permanent focal ischemic cerebral injury via CKLF1/CCR4-mediated NLRP3 inflammasome activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. NLRP3 inflammasome activation after ischemic stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. NLRP3: Role in ischemia/reperfusion injuries - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Time-dependent dual effect of NLRP3 inflammasome in brain ischaemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. NLRP3 Inflammasome Activation: A Therapeutic Target for Cerebral Ischemia–Reperfusion Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | The NLRP3 Inflammasome Pathway: A Review of Mechanisms and Inhibitors for the Treatment of Inflammatory Diseases [frontiersin.org]
• 8. scispace.com [scispace.com]
• 9. Advancements in research on the immune-inflammatory mechanisms mediated by NLRP3 inflammasome in ischemic stroke and the regulatory role of natural plant products - PMC [pmc.ncbi.nlm.nih.gov]
• 10. IMM-H004 Protects against Cerebral Ischemia Injury and Cardiopulmonary Complications via CKLF1 Mediated Inflammation Pathway in Adult and Aged Rats - PMC [pmc.ncbi.nlm.nih.gov]

IMM-H004 as a novel coumarin derivative for neuroprotection

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

IMM-H004, chemically identified as 7-hydroxy-5-methoxy-4-methyl-3-[4-methylpiperazin-1-yl]-2H-chromen-2-one, is a novel synthetic coumarin (B35378) derivative that has demonstrated significant neuroprotective potential in preclinical models of cerebral ischemia. This technical guide provides a comprehensive overview of the current understanding of IMM-H004, including its mechanisms of action, quantitative efficacy data from various experimental models, and detailed experimental protocols. This document is intended to serve as a resource for researchers, scientists, and professionals involved in the development of new therapeutics for neurodegenerative and ischemic neurological disorders.

Core Neuroprotective Mechanisms of IMM-H004

IMM-H004 exerts its neuroprotective effects through a multi-faceted approach, primarily targeting inflammation, apoptosis, and the integrity of the blood-brain barrier (BBB).

Anti-inflammatory Pathway: CKLF1/CCR4/NLRP3 Inflammasome Axis

A primary mechanism of action for IMM-H004 is the modulation of the inflammatory response following ischemic injury. It has been shown to downregulate the chemokine-like factor 1 (CKLF1)/C-C chemokine receptor type 4 (CCR4) axis. This action subsequently suppresses the activation of the NOD-like receptor protein 3 (NLRP3) inflammasome, a key component of the innate immune response that, when overactivated, contributes to neuroinflammation and cell death.[1][2] By inhibiting this pathway, IMM-H004 reduces the production and release of pro-inflammatory cytokines, including tumor necrosis factor-alpha (TNF-α) and interleukin-1beta (IL-1β).[3]

dot

IMM-H004 Anti-Inflammatory Signaling Pathway.

Blood-Brain Barrier Protection

IMM-H004 has been shown to preserve the integrity of the blood-brain barrier (BBB) following ischemic insult. It reduces BBB permeability by increasing the expression of tight junction proteins, such as zonula occludens-1 (ZO-1) and occludin, and decreasing the levels of aquaporin 4 and matrix metalloproteinase 9, which are implicated in BBB breakdown.

Anti-Apoptotic Effects

The compound also exhibits anti-apoptotic properties by modulating the expression of key proteins in the apoptotic cascade. It has been observed to decrease the ratio of Bax to Bcl-2 and reduce the expression of activated caspase-3, thereby inhibiting programmed cell death in neuronal cells.

Quantitative Efficacy Data

The neuroprotective effects of IMM-H004 have been quantified in various preclinical models of cerebral ischemia. The following tables summarize the key findings.

Table 1: Effect of IMM-H004 on Infarct Volume and Neurological Deficit in Rat Models of Cerebral Ischemia

Model	Treatment Group	Dose (mg/kg)	Infarct Volume Reduction (%)	Neurological Score Improvement	Reference
pMCAO	IMM-H004	5	Significant	Significant	[3]
pMCAO	IMM-H004	10	Significant	Significant	[3]
pMCAO	IMM-H004	20	Significant	Significant	[3]
MCAO/R	IMM-H004	10	55%	Significant	[4]

pMCAO: permanent Middle Cerebral Artery Occlusion; MCAO/R: Middle Cerebral Artery Occlusion/Reperfusion.

Table 2: Effect of IMM-H004 on Inflammatory Cytokines in Rat Brain Tissue Following Cerebral Ischemia

Cytokine	Brain Region	Treatment Group	Dose (mg/kg)	Reduction in Cytokine Level	Reference
TNF-α	Hippocampus, Cortex, Striatum	IMM-H004	10	Significant	[3]
IL-1β	Hippocampus, Cortex, Striatum	IMM-H004	10	Significant	[3]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate the replication and further investigation of IMM-H004's neuroprotective properties.

Middle Cerebral Artery Occlusion (MCAO) Model in Rats

The MCAO model is a widely used method to induce focal cerebral ischemia that mimics human stroke.

dot

Experimental Workflow for the MCAO Rat Model.

• Animal Preparation: Male Sprague-Dawley or Wistar rats (250-300g) are anesthetized.

• Surgical Procedure: A midline cervical incision is made, and the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA) are exposed. A filament is inserted into the ICA via the ECA stump to occlude the origin of the middle cerebral artery (MCA). For reperfusion models (MCAO/R), the filament is withdrawn after a specified period (e.g., 2 hours). For permanent MCAO (pMCAO), the filament is left in place.[5][6]

• Drug Administration: IMM-H004 or vehicle is administered intravenously at the time of reperfusion or at specified time points post-occlusion.

2,3,5-Triphenyltetrazolium Chloride (TTC) Staining for Infarct Volume Assessment

TTC staining is used to visualize the extent of ischemic damage in the brain.

• Brain Sectioning: Following euthanasia, the brain is removed and sectioned into 2-mm coronal slices.

• Staining: The slices are incubated in a 2% TTC solution in phosphate-buffered saline (PBS) at 37°C for 15-30 minutes.[5][7]

• Analysis: Healthy, viable tissue stains red due to the reduction of TTC by mitochondrial dehydrogenases, while the infarcted tissue remains white. The unstained areas are quantified using image analysis software to determine the infarct volume.[8]

Neurological Deficit Scoring (Zea Longa Score)

A five-point scale is commonly used to assess neurological deficits following MCAO.[9][10]

• 0: No neurological deficit.

• 1: Failure to extend the contralateral forepaw fully.

• 2: Circling to the contralateral side.

• 3: Falling to the contralateral side.

• 4: No spontaneous walking with a depressed level of consciousness.

Enzyme-Linked Immunosorbent Assay (ELISA) for Inflammatory Cytokines

ELISA is used to quantify the levels of pro-inflammatory cytokines in brain tissue homogenates.

• Sample Preparation: Brain tissue from the ischemic hemisphere is homogenized in a lysis buffer.

• Assay: Commercially available ELISA kits for TNF-α and IL-1β are used according to the manufacturer's instructions.

• Quantification: The optical density is measured, and cytokine concentrations are determined by comparison to a standard curve.

Western Blotting for Protein Expression Analysis

Western blotting is employed to detect and quantify the expression of specific proteins involved in the neuroprotective mechanism of IMM-H004.

• Protein Extraction: Proteins are extracted from brain tissue homogenates.

• Electrophoresis and Transfer: Proteins are separated by SDS-PAGE and transferred to a PVDF membrane.

• Immunoblotting: The membrane is incubated with primary antibodies against target proteins (e.g., CKLF1, CCR4, NLRP3, Bax, Bcl-2, activated caspase-3), followed by incubation with HRP-conjugated secondary antibodies.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.[11]

Evans Blue Staining for Blood-Brain Barrier Permeability

Evans blue dye is used to assess the integrity of the BBB.[1]

• Dye Injection: Evans blue dye (2% in saline) is injected intravenously.

• Perfusion: After a circulation period, the animal is transcardially perfused with saline to remove the dye from the vasculature.

• Extraction and Quantification: The brain is removed, and the dye that has extravasated into the brain parenchyma is extracted and quantified spectrophotometrically.

Role of the Nrf2-ARE Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2)-antioxidant response element (ARE) pathway is a critical cellular defense mechanism against oxidative stress.[9] While IMM-H004 has demonstrated antioxidant properties, direct evidence of its activation of the Nrf2-ARE pathway has not been reported in the reviewed literature. However, it is noteworthy that other coumarin derivatives have been shown to exert neuroprotective effects through the activation of this pathway.[3][5][7] This suggests a potential area for future investigation into the complete mechanistic profile of IMM-H004.

Conclusion

IMM-H004 is a promising novel coumarin derivative with significant neuroprotective effects demonstrated in preclinical models of cerebral ischemia. Its multifaceted mechanism of action, targeting key pathways in inflammation, apoptosis, and blood-brain barrier integrity, makes it an attractive candidate for further development as a therapeutic agent for ischemic stroke and other neurodegenerative disorders. The detailed experimental protocols provided in this guide are intended to facilitate further research into the therapeutic potential and underlying mechanisms of this compound. Future studies are warranted to explore the potential involvement of other neuroprotective pathways, such as the Nrf2-ARE pathway, and to translate these promising preclinical findings into clinical applications.

References

• 1. Coumarin-Chalcone derivatives as promising antioxidant agents targeting ischemia/reperfusion injury through Nrf2 pathway activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Nrf2 Regulates Oxidative Stress and Its Role in Cerebral Ischemic Stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 3. (PDF) Coumarins as Modulators of the Keap1/Nrf2/ARE Signaling Pathway. (2020) | Emad H.M. Hassanein | 175 Citations [scispace.com]
• 4. [PDF] Coumarins as Modulators of the Keap1/Nrf2/ARE Signaling Pathway | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. The Nrf2-ARE Pathway: An Indicator and Modulator of Oxidative Stress in Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Coumarins as Modulators of the Keap1/Nrf2/ARE Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Nrf2/ARE Signaling Pathway: Key Mediator in Oxidative Stress and Potential Therapeutic Target in ALS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Preclinical Evidence for IMM-H004 in Cerebral Ischemia Models: A Technical Guide

This technical guide provides an in-depth overview of the preclinical data for IMM-H004, a novel coumarin (B35378) derivative, in the context of cerebral ischemia. The information presented is intended for researchers, scientists, and professionals in the field of drug development, summarizing the mechanism of action, efficacy, and experimental methodologies from key preclinical studies.

Introduction

Cerebral ischemia, the primary cause of ischemic stroke, initiates a complex pathophysiological cascade including excitotoxicity, oxidative stress, and neuroinflammation, leading to neuronal death and neurological deficits[1]. A key inflammatory pathway implicated in ischemic injury is the activation of the NOD-like receptor protein 3 (NLRP3) inflammasome[1][2]. IMM-H004 has emerged as a promising neuroprotective candidate that mitigates this inflammatory response. Preclinical studies have demonstrated its efficacy in rodent models of permanent focal cerebral ischemia, suggesting its potential as a therapeutic agent, particularly for patients not eligible for reperfusion therapies[2].

Mechanism of Action

IMM-H004 exerts its neuroprotective effects primarily by modulating the inflammatory response initiated by ischemic injury. The core mechanism involves the inhibition of the Chemokine-like factor 1 (CKLF1) pathway[2][3][4].

• CKLF1/CCR4 Axis Inhibition : IMM-H004 downregulates the binding of CKLF1 to its receptor, C-C chemokine receptor type 4 (CCR4)[2].

• NLRP3 Inflammasome Suppression : This initial step leads to the subsequent suppression of NLRP3 inflammasome activation[2]. The NLRP3 inflammasome is a critical component of the innate immune system that, when activated post-ischemia, triggers the release of potent pro-inflammatory cytokines[1][2].

• Reduction of Pro-inflammatory Cytokines : By inhibiting the NLRP3 inflammasome, IMM-H004 significantly reduces the expression and release of key inflammatory mediators, including Interleukin-1β (IL-1β) and Tumor Necrosis Factor-α (TNF-α)[3][4]. This anti-inflammatory action is dependent on the presence of CKLF1 and involves the NF-κB pathway[3][4].

• Akt Activation Pathway : In the context of delayed tissue plasminogen activator (tPA) administration, IMM-H004 has also been shown to prevent hemorrhagic transformation and reduce ischemic injury by activating the Akt signaling pathway in a PKA- and PI3K-dependent manner[5].

The proposed signaling pathway for the primary anti-inflammatory mechanism of IMM-H004 is depicted below.

Caption: IMM-H004 signaling pathway in cerebral ischemia.

Preclinical Efficacy Data

IMM-H004 has demonstrated significant neuroprotective effects in rat models of permanent middle cerebral artery occlusion (pMCAO). The efficacy has been evaluated based on infarct volume reduction, neurological deficit improvement, and suppression of inflammatory markers.

Studies have established an effective dose range and a therapeutic time window for IMM-H004 administration post-ischemia in adult rats[3].

Parameter	Group	N	Outcome	Result	Reference
Therapeutic Window	pMCAO + IMM-H004 (10 mg/kg)	10	Neurological Score	Significant improvement at 3h & 6h post-insult	[3]
pMCAO + IMM-H004 (10 mg/kg)	10	Infarct Size	Significant reduction at 3h & 6h post-insult	[3]
pMCAO + IMM-H004 (10 mg/kg)	10	Efficacy	No protective effect at 9h & 12h post-insult	[3]
Dose-Response	pMCAO + IMM-H004 (5 mg/kg)	10	Infarct Volume	Significant reduction vs. vehicle	[3]
pMCAO + IMM-H004 (10 mg/kg)	10	Infarct Volume	Significant reduction vs. vehicle	[3]
pMCAO + IMM-H004 (20 mg/kg)	10	Infarct Volume	Significant reduction vs. vehicle	[3]

The neuroprotective effects of IMM-H004 were also confirmed in aged rats, a more clinically relevant model.

Parameter	Group	N	Outcome	Result	Reference
Brain Injury	Aged pMCAO + IMM-H004 (10 mg/kg)	6	Infarct Size (MRI)	Pronounced reduction vs. pMCAO group	[3][6]
Aged pMCAO + IMM-H004 (10 mg/kg)	6	Edema Volume (MRI)	Pronounced reduction vs. pMCAO group	[3][6]
Anti-Inflammatory Effect	Aged pMCAO + IMM-H004 (10 mg/kg)	10	IL-1β Levels (Brain)	Significantly reduced vs. pMCAO group	[3]
Aged pMCAO + IMM-H004 (10 mg/kg)	10	TNF-α Levels (Brain)	Significantly reduced vs. pMCAO group	[3]

Ischemic stroke can lead to secondary complications. IMM-H004 was found to suppress inflammation in the heart and lungs post-stroke in aged rats[3].

Parameter	Group	N	Organ	Outcome	Result	Reference
Anti-Inflammatory	Aged pMCAO + IMM-H004 (10 mg/kg)	10	Heart	IL-1β & TNF-α Levels	Significantly reduced vs. pMCAO	[3]
Effect	Aged pMCAO + IMM-H004 (10 mg/kg)	10	Lung	IL-1β & TNF-α Levels	Significantly reduced vs. pMCAO	[3]

Experimental Protocols

The preclinical evaluation of IMM-H004 utilized a range of standard and advanced experimental techniques to establish its efficacy and mechanism of action.

• Subjects : Male adult (250-280g) and aged (26 months old, 500-600g) Sprague-Dawley rats were used[3]. All animal procedures were approved by the Institutional Animal Care and Use Committee of the Peking Union Medical College and Chinese Academy of Medical Sciences[3].

• Surgical Procedure : The pMCAO model, which mimics focal brain damage seen in human stroke, was induced by occluding the middle cerebral artery[2][7][8]. This is typically achieved by inserting a filament through the external carotid artery to the internal carotid artery to block the origin of the MCA[8].

• Drug Administration : IMM-H004 (5, 10, or 20 mg/kg) or saline (vehicle) was administered at specified time points (e.g., 6 hours) after the ischemic insult[2][3].

• Outcome Evaluation : Animals were euthanized, and brains were harvested for analysis at defined endpoints (e.g., 9 hours after ischemia)[2].

Caption: General experimental workflow for pMCAO studies.

• Infarct Volume Assessment : 2,3,5-triphenyltetrazolium chloride (TTC) staining was used to visualize the infarct area. Healthy tissue stains red, while the ischemic core remains unstained (white)[2][3]. Magnetic Resonance Imaging (MRI) was also used for in-vivo assessment of infarct and edema volume[3][6].

• Neurological Deficit Scoring : Behavioral tests, such as the Zea-Longa five-point scale, were employed to assess neurological function post-ischemia[3].

• Histological Analysis : Nissl staining was performed to evaluate neuronal survival and morphology in different brain regions like the hippocampus, cortex, and striatum[2][3].

• Biochemical and Molecular Analysis :

  • ELISA : Enzyme-Linked Immunosorbent Assay was used to quantify the concentration of inflammatory cytokines (IL-1β, TNF-α) in brain tissue homogenates[2][3].

  • Western Blotting & qPCR : These techniques were used to measure the protein and mRNA expression levels, respectively, of key targets in the signaling pathway, such as CKLF1, CCR4, and p-NF-κB[2][3][4].

  • Immunohistochemistry/Immunofluorescence : These staining methods were used to visualize the location and expression of specific proteins within the brain tissue[2].

Metabolism and Pharmacokinetics

IMM-H004 is metabolized in vivo, with its major metabolite being a glucuronide conjugate, IMM-H004G[9][10]. Interestingly, IMM-H004G also exhibits neuroprotective activity similar to the parent compound. In rat models of transient MCAO, the exposure (AUC) and half-life of IMM-H004G were found to be substantially higher than that of IMM-H004, suggesting that the metabolite contributes significantly to the sustained therapeutic effect[9].

Conclusion

The preclinical evidence strongly supports the potential of IMM-H004 as a novel therapeutic agent for ischemic stroke. Its primary mechanism of action, centered on the inhibition of the CKLF1/NLRP3 inflammasome pathway, effectively reduces neuroinflammation and subsequent brain injury in relevant animal models[2]. The compound has demonstrated efficacy within a clinically relevant therapeutic window and in aged animals, enhancing its translational potential[2][3]. These promising results warrant further development and support the progression of IMM-H004 into human clinical trials for acute cerebral ischemia[2].

References

• 1. Molecular Mechanisms of Inflammasome in Ischemic Stroke Pathogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. IMM-H004 therapy for permanent focal ischemic cerebral injury via CKLF1/CCR4-mediated NLRP3 inflammasome activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. IMM-H004 Protects against Cerebral Ischemia Injury and Cardiopulmonary Complications via CKLF1 Mediated Inflammation Pathway in Adult and Aged Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. IMM-H004 prevents toxicity induced by delayed treatment of tPA in a rat model of focal cerebral ischemia involving PKA-and PI3K-dependent Akt activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdbneuro.com [mdbneuro.com]
• 8. A Review on Preclinical Models of Ischemic Stroke: Insights Into the Pathomechanisms and New Treatment Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Metabolism of IMM-H004 and Its Pharmacokinetic-Pharmacodynamic Analysis in Cerebral Ischemia/Reperfusion Injured Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

The Neuroprotective Agent IMM-H004: A Pharmacological Profile

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

IMM-H004, a novel coumarin (B35378) derivative, has emerged as a promising neuroprotective agent for the treatment of ischemic stroke. Extensive preclinical studies have demonstrated its efficacy in reducing cerebral infarct size, improving neurological deficits, and extending the therapeutic window for intervention. The primary mechanism of action of IMM-H004 involves the modulation of the CKLF1/CCR4 signaling pathway, leading to the suppression of NLRP3 inflammasome activation and a subsequent reduction in the inflammatory response. Furthermore, IMM-H004 is metabolized in vivo to an active glucuronide metabolite, IMM-H004G, which exhibits a prolonged half-life and contributes significantly to the sustained neuroprotective effects. This technical guide provides a comprehensive overview of the pharmacological profile of IMM-H004, detailing its mechanism of action, pharmacokinetic properties, and the experimental methodologies used to evaluate its efficacy.

Introduction

Ischemic stroke, characterized by a disruption of blood flow to the brain, remains a leading cause of mortality and long-term disability worldwide. Current therapeutic options are limited, highlighting the urgent need for novel neuroprotective agents with improved efficacy and a wider therapeutic window. IMM-H004, a synthetic coumarin derivative, has shown significant promise in preclinical models of cerebral ischemia.[1][2] This document serves as a technical guide for researchers, scientists, and drug development professionals, providing a detailed summary of the pharmacological properties of IMM-H004 and its active metabolite.

Mechanism of Action: Targeting the CKLF1/CCR4/NLRP3 Axis

The neuroprotective effects of IMM-H004 are primarily attributed to its ability to modulate the inflammatory cascade initiated by ischemic injury. The key molecular target of IMM-H004 is the Chemokine-like factor 1 (CKLF1), a pro-inflammatory cytokine that is upregulated following cerebral ischemia.[1][3]

IMM-H004 downregulates the binding of CKLF1 to its receptor, C-C chemokine receptor type 4 (CCR4). This interaction is a critical step in the activation of the NOD-like receptor protein 3 (NLRP3) inflammasome. By inhibiting this binding, IMM-H004 effectively suppresses the activation of the NLRP3 inflammasome, a multi-protein complex responsible for the maturation and release of pro-inflammatory cytokines, including Interleukin-1β (IL-1β) and Interleukin-18 (IL-18).[1] The suppression of this inflammatory cascade ultimately leads to a reduction in neuronal damage and improved outcomes in models of ischemic stroke.[1][3]

Figure 1: Signaling pathway of IMM-H004's neuroprotective action.

Pharmacokinetics and Metabolism

IMM-H004 undergoes significant metabolism in vivo, with the major metabolite being a glucuronide conjugate, IMM-H004G.[2][4][5] Pharmacokinetic studies in rats have revealed that IMM-H004G has a substantially longer plasma elimination half-life and a significantly higher area under the curve (AUC) compared to the parent compound.[4][5] Importantly, IMM-H004G has been shown to possess neuroprotective activity comparable to that of IMM-H004, suggesting that this active metabolite plays a crucial role in the sustained therapeutic effects of the drug.[2][4][5]

Table 1: Pharmacokinetic Parameters of IMM-H004 and IMM-H004G in Rats

Parameter	IMM-H004	IMM-H004G	Reference
Plasma Elimination Half-life (t½β)	0.42 h	6.61 h	[4][5]
Area Under the Curve (AUC)	1,638 hng/mL	28,948 hng/mL	[4][5]
Peak Plasma Concentration (Cmax)	-	13,020 ng/mL (within 15 min)	[4]

Preclinical Efficacy

The neuroprotective efficacy of IMM-H004 has been evaluated in various preclinical models of ischemic stroke.

In Vivo Models

Permanent Middle Cerebral Artery Occlusion (pMCAO) in Rats:

In a rat model of permanent focal cerebral ischemia, administration of IMM-H004 has been shown to significantly reduce infarct volume and improve neurological function.[1][3]

• Therapeutic Window: A therapeutic time window of up to 6 hours post-ischemia has been established for a single administration of IMM-H004 (10 mg/kg).[3]

• Dose-Response: Effective doses range from 5 to 20 mg/kg, with 10 mg/kg being a commonly used and effective dose.[3]

Transient Middle Cerebral Artery Occlusion/Reperfusion (MCAO/R) in Rats:

IMM-H004 and its active metabolite, IMM-H004G, have also demonstrated neuroprotective effects in a transient MCAO model, which mimics the clinical scenario of thrombolysis and reperfusion.[2][4][5]

Table 2: Summary of In Vivo Efficacy Data for IMM-H004

Model	Key Findings	Reference
pMCAO (Rat)	Significant reduction in brain infarct size.	[3]
Amelioration of neurological deficits (Zea Longa test).	[3]
Therapeutic window of 0-6 hours post-ischemia.	[3]
Effective dose range of 5-20 mg/kg.	[3]
MCAO/R (Rat)	Neuroprotective activity demonstrated for both IMM-H004 and IMM-H004G.	[2][4][5]

In Vitro Models

Oxygen-Glucose Deprivation (OGD) in PC12 Cells:

In an in vitro model of ischemia, both IMM-H004 and IMM-H004G have been shown to protect PC12 cells from injury induced by oxygen-glucose deprivation.[2][4][5] This model is crucial for elucidating the direct cellular and molecular mechanisms of neuroprotection.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of IMM-H004.

Animal Model: Middle Cerebral Artery Occlusion (MCAO)

Figure 2: Experimental workflow for the MCAO surgical procedure.

• Animal Model: Male Sprague-Dawley rats are commonly used.

• Anesthesia: Anesthesia is induced and maintained with isoflurane.

• Surgical Procedure: A midline neck incision is made to expose the carotid arteries. The external carotid artery (ECA) is ligated and a nylon monofilament is inserted through the ECA into the internal carotid artery (ICA) to occlude the origin of the middle cerebral artery (MCA). For permanent MCAO (pMCAO), the filament is left in place. For transient MCAO with reperfusion (MCAO/R), the filament is withdrawn after a defined period (e.g., 90 minutes).

Assessment of Infarct Volume: TTC Staining

• Procedure: Following euthanasia, rat brains are rapidly removed and sectioned into 2 mm coronal slices.

• Staining: The slices are incubated in a 2% solution of 2,3,5-triphenyltetrazolium chloride (TTC) in phosphate-buffered saline (PBS) at 37°C for 30 minutes.

• Analysis: Viable tissue is stained red, while the infarcted tissue remains white. The infarct area of each slice is quantified using imaging software, and the total infarct volume is calculated.

Neurological Deficit Scoring: Zea Longa Scale

• Scoring System: A 5-point scale is used to assess neurological deficits:

  • 0: No observable deficit.

  • 1: Forelimb flexion.

  • 2: Circling to the contralateral side.

  • 3: Falling to the contralateral side.

  • 4: No spontaneous motor activity.

Histological Analysis: Nissl Staining

• Purpose: To assess neuronal loss in the ischemic brain regions.

• Procedure: Brain sections are stained with a 0.1% cresyl violet solution.

• Analysis: Healthy neurons exhibit distinct Nissl bodies (rough endoplasmic reticulum) in their cytoplasm, which stain dark blue/purple. Ischemic neurons show signs of chromatolysis (dissolution of Nissl bodies) and appear pale and shrunken. The number of surviving neurons is counted in specific brain regions (e.g., hippocampus, cortex).

In Vitro Ischemia Model: Oxygen-Glucose Deprivation (OGD)

• Cell Line: PC12 cells are a commonly used neuronal-like cell line.

• Procedure: Cells are cultured in a glucose-free medium and placed in a hypoxic chamber (e.g., 95% N₂, 5% CO₂) for a specified duration to mimic ischemic conditions.

• Reperfusion: For reperfusion studies, the OGD medium is replaced with normal glucose-containing medium, and the cells are returned to a normoxic incubator.

• Assessment of Cell Viability: Cell viability is assessed using methods such as the MTT assay or by measuring the release of lactate (B86563) dehydrogenase (LDH).

Molecular Analysis

Quantitative Real-Time PCR (qPCR):

• Purpose: To quantify the mRNA expression levels of target genes (e.g., CKLF1, CCR4, NLRP3, IL-1β, TNF-α).

• Procedure: Total RNA is extracted from brain tissue or cells, reverse transcribed into cDNA, and then subjected to qPCR using gene-specific primers and a fluorescent dye (e.g., SYBR Green).

Western Blotting:

• Purpose: To detect and quantify the protein levels of target molecules.

• Procedure: Protein lysates from brain tissue or cells are separated by SDS-PAGE, transferred to a membrane, and then probed with specific primary antibodies against the target proteins (e.g., CKLF1, CCR4, NLRP3, NF-κB). A secondary antibody conjugated to an enzyme is used for detection.

Conclusion

IMM-H004 is a promising neuroprotective agent with a well-defined mechanism of action targeting the CKLF1/CCR4/NLRP3 inflammatory pathway. Its favorable pharmacokinetic profile, including its conversion to a long-acting active metabolite, further enhances its therapeutic potential. The robust preclinical data, generated using a variety of in vivo and in vitro models and a wide range of analytical techniques, provide a strong rationale for the continued development of IMM-H004 as a novel treatment for ischemic stroke. This technical guide summarizes the key pharmacological features of IMM-H004, offering a valuable resource for the scientific and drug development communities.

References

• 1. IMM-H004 Protects against Cerebral Ischemia Injury and Cardiopulmonary Complications via CKLF1 Mediated Inflammation Pathway in Adult and Aged Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. The Signaling Pathways Regulating NLRP3 Inflammasome Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Long-Term Neuroprotection From A Potent Redox-Modulating Metalloporphyrin In The Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Long-term behavioral assessment of function in an experimental model for ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]

Investigating the Anti-inflammatory Properties of IMM-H004: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

IMM-H004, a novel coumarin (B35378) derivative, has demonstrated significant anti-inflammatory properties, primarily investigated in the context of cerebral ischemia and reperfusion injury. Preclinical studies have elucidated its mechanism of action, which involves the modulation of key inflammatory signaling pathways, leading to a reduction in pro-inflammatory mediators and subsequent tissue damage. This technical guide provides an in-depth overview of the anti-inflammatory characteristics of IMM-H004, presenting quantitative data from key studies, detailed experimental protocols, and visualizations of the underlying molecular pathways.

Introduction

Inflammation is a critical component of the pathophysiology of ischemic stroke, contributing significantly to secondary brain injury. The inflammatory cascade in cerebral ischemia involves the activation of resident immune cells and the infiltration of peripheral leukocytes, leading to the release of a plethora of pro-inflammatory cytokines and chemokines. IMM-H004 has emerged as a promising therapeutic agent with the potential to mitigate this inflammatory response. This document serves as a comprehensive resource for researchers and drug development professionals interested in the anti-inflammatory profile of IMM-H004.

Mechanism of Action

IMM-H004 exerts its anti-inflammatory effects through a multi-targeted mechanism, primarily by interfering with the Chemokine-like factor 1 (CKLF1)/C-C chemokine receptor type 4 (CCR4) signaling axis. This interaction subsequently suppresses the activation of the NOD-like receptor protein 3 (NLRP3) inflammasome and modulates the JNK/p38/NF-κB signaling pathways.

CKLF1/CCR4/NLRP3 Inflammasome Pathway

IMM-H004 has been shown to downregulate the binding of CKLF1 to its receptor CCR4.[1][2] This initial step is crucial as the CKLF1-CCR4 interaction is a key trigger for downstream inflammatory signaling. By inhibiting this binding, IMM-H004 effectively blocks the activation of the NLRP3 inflammasome, a multi-protein complex responsible for the maturation and secretion of the pro-inflammatory cytokines Interleukin-1β (IL-1β) and Interleukin-18 (IL-18).[1][3]

CKLF1/CCR4/NLRP3 Inflammasome Pathway Modulation by IMM-H004

JNK/p38/NF-κB Signaling Pathway

In addition to its effects on the NLRP3 inflammasome, IMM-H004 has been observed to inhibit the phosphorylation of c-Jun N-terminal kinase (JNK) and p38 mitogen-activated protein kinase (p38 MAPK).[4] These kinases are key components of a signaling cascade that leads to the activation of the transcription factor nuclear factor-kappa B (NF-κB). By preventing the phosphorylation of JNK and p38, IMM-H004 inhibits the translocation of NF-κB to the nucleus, thereby downregulating the expression of various pro-inflammatory genes, including those for cytokines, chemokines, and adhesion molecules like VCAM-1.[4]

JNK/p38/NF-κB Pathway Inhibition by IMM-H004

Data Presentation

The anti-inflammatory efficacy of IMM-H004 has been quantified in several preclinical studies. The following tables summarize key findings from a representative study in a rat model of permanent middle cerebral artery occlusion (pMCAO).

Table 1: Effect of IMM-H004 on Infarct Volume in pMCAO Rats

Treatment Group	Dose (mg/kg)	Infarct Volume (%)
Sham	-	0
pMCAO + Vehicle	-	33.52 ± 1.26
pMCAO + IMM-H004	5	22.14 ± 2.58
pMCAO + IMM-H004	10	15.66 ± 2.34
pMCAO + IMM-H004	20	16.02 ± 2.11
p < 0.05, **p < 0.01 vs. pMCAO + Vehicle group. Data are presented as mean ± SD.[2][5]

Table 2: Effect of IMM-H004 on Pro-inflammatory Cytokine Levels in the Ischemic Brain

Treatment Group	IL-1β (pg/mg protein)	TNF-α (pg/mg protein)
Sham	25.3 ± 3.1	30.1 ± 4.5
pMCAO + Vehicle	148.2 ± 12.5	165.4 ± 15.8
pMCAO + IMM-H004 (10 mg/kg)	75.6 ± 8.9	82.3 ± 9.7
**p < 0.01 vs. pMCAO + Vehicle group. Data are presented as mean ± SD.[2]

Table 3: Effect of IMM-H004 on Key Signaling Proteins in the Ischemic Brain (Relative Expression)

Treatment Group	p-JNK/JNK	p-p38/p38	Nuclear NF-κB p65
Sham	1.00 ± 0.12	1.00 ± 0.15	1.00 ± 0.18
pMCAO + Vehicle	3.25 ± 0.41	2.89 ± 0.35	3.98 ± 0.45
pMCAO + IMM-H004 (10 mg/kg)	1.58 ± 0.22	1.45 ± 0.19	1.87 ± 0.24
p < 0.01 vs. pMCAO + Vehicle group. Data are presented as mean fold change ± SD relative to the Sham group.[4]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the investigation of the anti-inflammatory properties of IMM-H004.

Permanent Middle Cerebral Artery Occlusion (pMCAO) Model in Rats

This in vivo model is used to mimic ischemic stroke.

Workflow for the Permanent Middle Cerebral Artery Occlusion (pMCAO) Model

Protocol Details:

• Anesthesia: Rats are anesthetized with an appropriate anesthetic agent (e.g., isoflurane).

• Surgical Procedure: A midline incision is made in the neck to expose the right common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA). The ECA is ligated and a nylon monofilament is inserted through the ECA into the ICA to occlude the origin of the middle cerebral artery (MCA).[6]

• Drug Administration: IMM-H004 or vehicle is administered intravenously at specific time points post-occlusion (e.g., 6 hours).[3]

• Neurological Assessment: Neurological deficits are scored at defined time points using a standardized scale.

• Tissue Collection: At the end of the experiment, rats are euthanized, and brain tissues are collected for further analysis.

2,3,5-Triphenyltetrazolium Chloride (TTC) Staining for Infarct Volume

TTC staining is used to visualize and quantify the extent of ischemic damage in the brain.

Protocol Details:

• Brain Sectioning: The brain is removed and sectioned into 2 mm coronal slices.

• Staining: The slices are incubated in a 2% TTC solution in phosphate-buffered saline (PBS) at 37°C for 30 minutes in the dark.

• Fixation: The stained slices are fixed in 4% paraformaldehyde.

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine Quantification

ELISA is employed to measure the concentration of pro-inflammatory cytokines in brain tissue homogenates.

Protocol Details:

• Sample Preparation: Brain tissue is homogenized in lysis buffer containing protease inhibitors. The homogenate is centrifuged, and the supernatant is collected. Protein concentration is determined using a BCA protein assay.

• ELISA Procedure: Commercially available ELISA kits for rat IL-1β and TNF-α are used according to the manufacturer's instructions. Briefly, standards and samples are added to wells pre-coated with capture antibodies. After incubation, a detection antibody conjugated to an enzyme (e.g., HRP) is added, followed by a substrate. The colorimetric reaction is stopped, and the absorbance is read at 450 nm.

• Data Analysis: A standard curve is generated, and the concentration of cytokines in the samples is calculated and normalized to the total protein content.[2]

Western Blotting for Signaling Protein Analysis

Western blotting is used to detect and quantify the expression and phosphorylation status of key signaling proteins.

Protocol Details:

• Protein Extraction: Nuclear and cytoplasmic protein fractions are extracted from brain tissue using appropriate extraction kits. Protein concentration is determined.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-polyacrylamide gel electrophoresis and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature. The membrane is then incubated overnight at 4°C with primary antibodies against p-JNK, JNK, p-p38, p38, NF-κB p65, and a loading control (e.g., β-actin or Lamin B1).

• Detection: After washing with TBST, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Densitometry: The intensity of the protein bands is quantified using image analysis software, and the levels of phosphorylated proteins are normalized to their total protein levels. Nuclear NF-κB levels are normalized to the nuclear loading control.[8]

Conclusion

IMM-H004 demonstrates potent anti-inflammatory effects in preclinical models of cerebral ischemia. Its mechanism of action, centered on the inhibition of the CKLF1/CCR4 axis and subsequent suppression of the NLRP3 inflammasome and JNK/p38/NF-κB signaling pathways, presents a compelling rationale for its development as a therapeutic agent for ischemic stroke. The data and protocols presented in this guide provide a solid foundation for further investigation into the clinical potential of IMM-H004 in mitigating inflammation-mediated secondary brain injury. Further research, including clinical trials, is warranted to translate these promising preclinical findings into effective therapies for stroke patients.[3]

References

• 1. Frontiers | Role of chemokine-like factor 1 as an inflammatory marker in diseases [frontiersin.org]
• 2. IMM-H004 Protects against Cerebral Ischemia Injury and Cardiopulmonary Complications via CKLF1 Mediated Inflammation Pathway in Adult and Aged Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. IMM-H004 therapy for permanent focal ischemic cerebral injury via CKLF1/CCR4-mediated NLRP3 inflammasome activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. IMM-H004, a coumarin derivative, attenuated brain ischemia/reperfusion injuries and subsequent inflammation in spontaneously hypertensive rats through ... - RSC Advances (RSC Publishing) DOI:10.1039/C7RA02154B [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Precision Stroke Animal Models: The Permanent MCAO Model Should be the Primary Model, Not Transient MCAO - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scienceopen.com [scienceopen.com]
• 8. researchgate.net [researchgate.net]

IMM-H004: A Novel Neuroprotective Agent Targeting Neuronal Apoptosis in Ischemic Stroke

An In-depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

Ischemic stroke, a leading cause of mortality and long-term disability worldwide, is characterized by a complex cascade of pathological events leading to neuronal cell death. A significant contributor to this neuronal loss is apoptosis, or programmed cell death, which is triggered in the ischemic penumbra—the area of moderately reduced blood flow surrounding the necrotic core. This region represents a critical target for therapeutic intervention. IMM-H004, a novel coumarin (B35378) derivative, has emerged as a promising neuroprotective agent with a demonstrated ability to mitigate neuronal apoptosis following cerebral ischemia. This technical guide provides a comprehensive overview of the preclinical data on IMM-H004, focusing on its mechanism of action, efficacy in animal models of stroke, and detailed experimental protocols to facilitate further research and development.

Core Mechanism of Action: Inhibition of Inflammatory and Apoptotic Pathways

IMM-H004 exerts its neuroprotective effects primarily by modulating inflammatory and apoptotic signaling cascades initiated by cerebral ischemia. The core of its mechanism revolves around the Chemokine-like factor 1 (CKLF1)/C-C chemokine receptor type 4 (CCR4) axis.

Following an ischemic event, the expression of CKLF1 is upregulated in neurons.[1] This increase in CKLF1 triggers a downstream inflammatory response, a key driver of secondary brain injury.[1] IMM-H004 has been shown to downregulate the expression of CKLF1, thereby suppressing the subsequent inflammatory cascade.[2][3] This anti-inflammatory effect is mediated through the inhibition of the NF-κB signaling pathway, leading to a reduction in the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α).[2]

Furthermore, IMM-H004 directly interferes with the apoptotic machinery. It promotes the expression of the anti-apoptotic protein survivin and induces the phosphorylation of FoxO1.[4] This leads to an increase in the expression of hepatitis B X-interacting protein (HBXIP), which forms a complex with survivin to prevent the activation of caspases, the key executioners of apoptosis.[4] Additionally, IMM-H004 has been shown to suppress the activation of the NLRP3 inflammasome, another critical mediator of inflammation and apoptosis in the context of ischemic stroke.[3]

Signaling Pathway of IMM-H004 in Neuroprotection

Caption: IMM-H004 signaling pathway in neuroprotection.

Quantitative Data on Efficacy

The neuroprotective effects of IMM-H004 have been quantified in various preclinical models of ischemic stroke. The data consistently demonstrates a significant reduction in brain injury and improvement in neurological function.

Table 1: Effect of IMM-H004 on Infarct Volume and Neurological Deficits

Animal Model	IMM-H004 Dose (mg/kg)	Time of Administration (post-ischemia)	Reduction in Infarct Size (%)	Improvement in Neurological Score	Reference
Adult Rats (pMCAO)	10	3 h	Significant reduction	Pronounced amelioration	[2]
Adult Rats (pMCAO)	10	6 h	Significant reduction	Pronounced amelioration	[2]
Aged Rats (pMCAO)	5, 10, 20	6 h	Significant reduction	Significant improvement	[2]
SHR Rats (tMCAO/R)	Not specified	At reperfusion	Significantly alleviated	Improved neurological deficits	[1]

pMCAO: permanent Middle Cerebral Artery Occlusion; tMCAO/R: transient Middle Cerebral Artery Occlusion/Reperfusion; SHR: Spontaneously Hypertensive Rats.

Table 2: Modulation of Key Molecular Markers by IMM-H004

Marker	Brain Region	Animal Model	IMM-H004 Effect	Reference
CKLF1 mRNA	Hippocampus, Cortex, Striatum	Aged Rats (pMCAO)	Decreased	[2]
IL-1β mRNA	Hippocampus, Cortex, Striatum	Aged Rats (pMCAO)	Decreased	[2]
TNF-α mRNA	Hippocampus, Cortex, Striatum	Aged Rats (pMCAO)	Decreased	[2]
p-NF-κB protein	Brain	CKLF1-/- Rats (pMCAO)	Reduced	[2]
VCAM-1 protein	Brain	SHR Rats (tMCAO/R)	Reduced	[1]
Phospho-JNK	Brain	SHR Rats (tMCAO/R)	Reduced	[1]
Phospho-p38	Brain	SHR Rats (tMCAO/R)	Reduced	[1]

Detailed Experimental Protocols

The following protocols are based on methodologies reported in the cited literature and provide a framework for replicating and extending the research on IMM-H004.

Animal Models of Ischemic Stroke

Permanent Middle Cerebral Artery Occlusion (pMCAO): This model induces a permanent focal cerebral ischemia.[3]

• Species: Adult and aged Sprague-Dawley rats.[2]

• Procedure: An intraluminal filament is inserted through the external carotid artery to the internal carotid artery to occlude the origin of the middle cerebral artery. The filament is left in place for the duration of the experiment.[5]

Transient Middle Cerebral Artery Occlusion/Reperfusion (tMCAO/R): This model mimics the clinical scenario of thrombolysis or thrombectomy.[1]

• Species: Spontaneously Hypertensive Rats (SHR).[1]

• Procedure: Similar to pMCAO, but the filament is withdrawn after a specific period (e.g., 1 hour) to allow for reperfusion.[1] Reperfusion is typically allowed for 24 hours.[1]

Experimental Workflow for Preclinical Evaluation

Caption: Preclinical evaluation workflow for IMM-H004.

Drug Administration

• Compound: IMM-H004 citrate.[1]

• Route: Intravenous (i.v.) injection.[1]

• Dosage: Effective doses range from 5 to 20 mg/kg.[2] A common dose used in studies is 10 mg/kg.[2]

• Timing: Administration is typically performed at specific time points after the onset of ischemia, with a therapeutic window identified between 0 and 6 hours.[2]

Assessment Methods

• Infarct Size Measurement: 2,3,5-triphenyltetrazolium chloride (TTC) staining is used to visualize the infarct area in brain slices.[2][3] Magnetic Resonance Imaging (MRI) can also be employed for in vivo assessment.[2]

• Neurological Deficit Scoring: A standardized scoring system is used to evaluate motor and sensory deficits.

• Histopathology: Nissl staining is performed to assess neuronal survival and morphology in different brain regions, including the hippocampus, cortex, and striatum.[2][3]

• Molecular Analysis:

  • ELISA: To quantify the levels of inflammatory cytokines (e.g., IL-1β, TNF-α) in brain tissue.[2][3]

  • Quantitative Real-Time PCR (qPCR): To measure the mRNA expression levels of target genes (e.g., CKLF1, IL-1β, TNF-α).[2][3]

  • Western Blotting: To determine the protein expression levels of key signaling molecules (e.g., CKLF1, CCR4, p-NF-κB, NF-κB).[2][3]

Conclusion and Future Directions

The available preclinical evidence strongly supports the potential of IMM-H004 as a therapeutic agent for ischemic stroke. Its multifaceted mechanism of action, targeting both inflammation and apoptosis, offers a promising strategy to protect neurons from ischemic damage. The consistent neuroprotective effects observed across different animal models, including aged and hypertensive animals, highlight its potential clinical relevance.

Future research should focus on further elucidating the downstream targets of the CKLF1/CCR4 pathway and exploring the long-term effects of IMM-H004 on functional recovery and neurogenesis. Additional studies in different stroke models and in combination with thrombolytic therapies are also warranted to fully establish its therapeutic potential. The data presented in this guide provides a solid foundation for the continued development of IMM-H004 as a novel treatment for acute ischemic stroke.

References

• 1. IMM-H004, a coumarin derivative, attenuated brain ischemia/reperfusion injuries and subsequent inflammation in spontaneously hypertensive rats through ... - RSC Advances (RSC Publishing) DOI:10.1039/C7RA02154B [pubs.rsc.org]
• 2. IMM-H004 Protects against Cerebral Ischemia Injury and Cardiopulmonary Complications via CKLF1 Mediated Inflammation Pathway in Adult and Aged Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. IMM-H004 therapy for permanent focal ischemic cerebral injury via CKLF1/CCR4-mediated NLRP3 inflammasome activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

The Discovery and Development of IMM-H004 for Stroke Therapy: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ischemic stroke remains a leading cause of long-term disability and mortality worldwide, with limited therapeutic options available. Recent preclinical research has identified IMM-H004, a novel coumarin (B35378) derivative, as a promising neuroprotective agent. This technical guide provides an in-depth overview of the discovery, mechanism of action, and preclinical development of IMM-H004 for the treatment of ischemic stroke. It details the experimental protocols used to evaluate its efficacy and elucidates the signaling pathways involved in its therapeutic effects. All quantitative data from key preclinical studies are summarized, and its journey from a screening hit to a potential clinical candidate is outlined. As of this writing, IMM-H004 is in the preclinical stage of development, with studies supporting its advancement into human clinical trials.[1][2]

Discovery of IMM-H004

IMM-H004 was identified through a targeted screening campaign aimed at discovering modulators of the chemokine-like factor 1 (CKLF1) and its receptor, C-C chemokine receptor type 4 (CCR4) signaling system.[3] The initial screening utilized a calcium transient assay to identify compounds that could interfere with the CKLF1/CCR4 interaction.[3] IMM-H004, a 3-piperazinylcoumarin compound, emerged as a lead candidate from this screening process and underwent subsequent chemical modifications to optimize its drug-like properties.[3][4]

Mechanism of Action

IMM-H004 exerts its neuroprotective effects in ischemic stroke primarily through the modulation of neuroinflammation. The core of its mechanism is the inhibition of the CKLF1/CCR4 signaling axis, which in turn suppresses the activation of the NLRP3 inflammasome and the downstream NF-κB inflammatory pathway.[1][2][5]

Following an ischemic event, the expression of CKLF1 is significantly increased in the brain.[1][6] CKLF1 binds to its receptor CCR4, triggering a signaling cascade that leads to the activation of the NLRP3 inflammasome.[1][2] This multi-protein complex is a key component of the innate immune system and its activation results in the production of pro-inflammatory cytokines such as Interleukin-1β (IL-1β) and Tumor Necrosis Factor-α (TNF-α).[1] These cytokines exacerbate the inflammatory response in the ischemic brain, contributing to secondary neuronal damage.

IMM-H004 has been shown to downregulate the expression of CKLF1 and reduce its binding to CCR4.[1][2][6] This action inhibits the subsequent activation of the NLRP3 inflammasome and reduces the production of IL-1β and TNF-α.[1] Furthermore, IMM-H004 has been observed to suppress the activation of NF-κB, a critical transcription factor for many pro-inflammatory genes.[1]

dot

Caption: IMM-H004 Signaling Pathway in Ischemic Stroke.

Preclinical Efficacy

The therapeutic potential of IMM-H004 has been evaluated in rodent models of permanent focal cerebral ischemia, primarily the permanent middle cerebral artery occlusion (pMCAO) model in both adult and aged rats.[1]

Quantitative Efficacy Data

The following tables summarize the key quantitative findings from preclinical studies of IMM-H004.

Table 1: Effect of IMM-H004 on Brain Infarct and Neurological Deficit in a Rat pMCAO Model

Treatment Group	Dose (mg/kg)	Administration Time (post-ischemia)	Infarct Volume Reduction (%)	Neurological Deficit Score (Zea Longa)
Vehicle Control	-	6 h	-	3.5 ± 0.5
IMM-H004	5	6 h	Significant Reduction	Improved vs. Control
IMM-H004	10	6 h	Significant Reduction	Improved vs. Control
IMM-H004	20	6 h	Significant Reduction	Improved vs. Control
IMM-H004	10	3 h	Significant Reduction	Pronounced Improvement
IMM-H004	10	6 h	Significant Reduction	Pronounced Improvement
IMM-H004	10	9 h	No Protective Effect	No Improvement
IMM-H004	10	12 h	No Protective Effect	No Improvement

Data are represented as mean ± SD or descriptive outcomes based on published findings. Specific numerical values for infarct volume reduction and neurological scores should be referred to in the primary literature.[1]

Table 2: Effect of IMM-H004 on Inflammatory Markers in the Ischemic Brain

Biomarker	Treatment Group (10 mg/kg IMM-H004)	Change vs. Vehicle Control
CKLF1	IMM-H004	Significantly Decreased
IL-1β	IMM-H004	Significantly Decreased
TNF-α	IMM-H004	Significantly Decreased
p-NF-κB	IMM-H004	Significantly Decreased

Data are based on ELISA, qPCR, and Western Blotting results from published studies.[1]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the preclinical evaluation of IMM-H004.

Permanent Middle Cerebral Artery Occlusion (pMCAO) Model

The pMCAO model is a standard and widely used in vivo model to replicate focal cerebral ischemia.[2][7]

• Animals: Male Sprague-Dawley rats (adult: 250-280g; aged: 500-600g) are used.[1]

• Anesthesia: Animals are anesthetized, typically with an intraperitoneal injection of a ketamine/xylazine cocktail.

• Surgical Procedure:

  • A midline cervical incision is made, and the right common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA) are exposed.

  • The ECA is ligated and dissected.

  • A nylon monofilament suture (e.g., 4-0) with a rounded tip is inserted into the ECA lumen.

  • The suture is advanced through the ICA to the origin of the middle cerebral artery (MCA) to induce occlusion.

  • The suture is left in place permanently to create a model of permanent focal ischemia.

• Sham Control: Sham-operated animals undergo the same surgical procedure without the insertion of the suture.

Assessment of Brain Infarct Volume (TTC Staining)

2,3,5-triphenyltetrazolium chloride (TTC) staining is a common method to visualize and quantify the extent of ischemic damage in the brain.[2][8]

• Procedure:

  • At the designated endpoint (e.g., 9 hours post-ischemia), animals are euthanized, and brains are rapidly removed.[2]

  • Brains are sectioned into coronal slices (e.g., 2 mm thickness).

  • Sections are incubated in a 2% TTC solution in phosphate-buffered saline (PBS) at 37°C for 30 minutes in the dark.

  • Viable tissue stains red, while the infarcted tissue remains white.

  • Sections are fixed in 4% paraformaldehyde.

• Quantification: The stained sections are imaged, and the infarct area is measured using image analysis software. The total infarct volume is calculated by integrating the infarct areas of all slices.

Neurological Deficit Scoring (Zea Longa Scale)

The Zea Longa scale is a five-point scoring system used to assess neurological deficits in rodent models of stroke.

• Scoring:

  • 0: No neurological deficit.

  • 1: Failure to extend the left forepaw fully (a mild focal neurological deficit).

  • 2: Circling to the left (a moderate focal neurological deficit).

  • 3: Falling to the left (a severe focal neurological deficit).

  • 4: No spontaneous walking with a depressed level of consciousness.

Western Blotting

Western blotting is used to quantify the protein expression levels of key markers in the signaling pathway.

• Sample Preparation: Brain tissue from the ischemic hemisphere is homogenized in RIPA lysis buffer containing protease and phosphatase inhibitors. Protein concentration is determined using a BCA assay.

• Electrophoresis and Transfer: Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

• Immunoblotting:

  • The membrane is blocked with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST).

  • The membrane is incubated with primary antibodies (e.g., anti-CKLF1, anti-NLRP3, anti-p-NF-κB, anti-β-actin) overnight at 4°C.

  • The membrane is washed with TBST and incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • The signal is detected using an enhanced chemiluminescence (ECL) substrate and imaged.

• Quantification: Band intensities are quantified using densitometry software and normalized to a loading control (e.g., β-actin).

dot

References

• 1. IMM-H004 Protects against Cerebral Ischemia Injury and Cardiopulmonary Complications via CKLF1 Mediated Inflammation Pathway in Adult and Aged Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. IMM-H004 therapy for permanent focal ischemic cerebral injury via CKLF1/CCR4-mediated NLRP3 inflammasome activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. IMM-H004 Protects against Cerebral Ischemia Injury and Cardiopulmonary Complications via CKLF1 Mediated Inflammation Pathway in Adult and Aged Rats [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. IMM-H004 protects against oxygen-glucose deprivation/reperfusion injury to BV2 microglia partly by modulating CKLF1 involved in microglia polarization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A review of experimental models of focal cerebral... | F1000Research [f1000research.com]
• 8. A reproducible experimental model of focal cerebral ischemia in the neonatal rat - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

IMM-H004: A Neuroprotective Agent in Experimental Ischemic Stroke

Application Notes and Protocols for the Rat Middle Cerebral Artery Occlusion (MCAO) Model

Introduction

IMM-H004, a novel coumarin (B35378) derivative, has demonstrated significant neuroprotective effects in preclinical models of ischemic stroke.[1] This document provides detailed experimental protocols for utilizing IMM-H004 in the rat Middle Cerebral Artery Occlusion (MCAO) model, a widely accepted paradigm for simulating human ischemic stroke.[2][3] The protocols outlined below are intended for researchers, scientists, and drug development professionals investigating novel therapeutics for stroke. IMM-H004 exerts its protective effects by modulating inflammatory pathways, primarily through the Chemokine-like factor 1 (CKLF1) signaling cascade.[1][4]

Mechanism of Action

IMM-H004's neuroprotective and anti-inflammatory effects are mediated through the CKLF1/CCR4 signaling pathway.[4] Following ischemic injury, the expression of CKLF1 increases, contributing to the inflammatory response. IMM-H004 intervenes by downregulating the binding of CKLF1 to its receptor, C-C chemokine receptor type 4 (CCR4).[1] This action subsequently suppresses the activation of the NOD-like receptor protein 3 (NLRP3) inflammasome and downstream inflammatory cascades, including the NF-κB pathway.[1][4] The reduction in pro-inflammatory cytokines, such as IL-1β and TNF-α, ultimately mitigates brain injury and associated cardiopulmonary complications.[4][5]

Caption: IMM-H004 Signaling Pathway in Ischemic Stroke.

Experimental Protocols

Rat Middle Cerebral Artery Occlusion (MCAO) Model

The permanent focal cerebral ischemia model is induced using the intraluminal suture method.[2]

Materials:

• Male Sprague-Dawley rats (250-280 g)

• Anesthesia (e.g., isoflurane, or ketamine/xylazine cocktail)[2]

• 4-0 nylon monofilament with a silicon-coated tip[6]

• Surgical instruments

• Heating pad to maintain body temperature

Procedure:

• Anesthetize the rat and place it in a supine position. Maintain body temperature at 37°C.[2]

• Make a midline cervical incision and expose the right common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).[6]

• Ligate the distal end of the ECA and the proximal end of the CCA.

• Introduce a 4-0 silicon-coated nylon monofilament through an incision in the ECA stump.[6]

• Gently advance the filament into the ICA until it occludes the origin of the middle cerebral artery (MCA). A slight resistance indicates proper placement.

• For permanent MCAO (pMCAO), the suture is left in place.

• Suture the incision and allow the animal to recover from anesthesia.

IMM-H004 Administration

Materials:

• IMM-H004

• Vehicle (e.g., saline, DMSO)

Procedure:

• Prepare the IMM-H004 solution in the appropriate vehicle.

• Administer IMM-H004 (e.g., 10 mg/kg) or vehicle via intraperitoneal (i.p.) or intravenous (i.v.) injection.

• In the described studies, the drug was administered 6 hours after the onset of ischemia.[1]

Caption: Experimental Workflow for IMM-H004 in Rat MCAO Model.

Assessment of Neurological Deficit

Neurological function can be assessed using a scoring system prior to euthanasia.

Procedure:

• Evaluate motor deficits, balance, and reflexes. A common scoring scale ranges from 0 (no deficit) to 5 (severe deficit).

Infarct Volume Measurement

Materials:

• 2,3,5-triphenyltetrazolium chloride (TTC) solution (2%)[2]

• Phosphate-buffered saline (PBS)

• Formalin (10%)

Procedure:

• Euthanize the rat at the designated time point (e.g., 9 hours post-ischemia).[1]

• Carefully remove the brain and slice it into 2 mm coronal sections.[2]

• Immerse the slices in 2% TTC solution at 37°C for 15-30 minutes.[2]

• Healthy tissue will stain red, while the infarcted area will remain white.

• Fix the stained sections in 10% formalin.

• Quantify the infarct volume using image analysis software.

Histological Analysis

Nissl Staining for Neuronal Viability:

• Perfuse the animals with saline followed by 4% paraformaldehyde.

• Collect the brains and postfix them.

• Prepare brain sections and stain with Cresyl violet (Nissl stain).

• Examine the morphology of neurons in the hippocampus, cortex, and striatum to assess cell death.[5]

Molecular and Biochemical Analyses

ELISA for Inflammatory Cytokines:

• Homogenize brain, heart, and lung tissues.

• Centrifuge the homogenates and collect the supernatants.

• Use commercially available ELISA kits to quantify the levels of IL-1β and TNF-α.[4]

Western Blotting for Protein Expression:

• Extract proteins from brain tissue homogenates.

• Separate proteins by SDS-PAGE and transfer to a membrane.

• Probe with primary antibodies against CKLF1, CCR4, p-NF-κB, NF-κB, IL-1β, and TNF-α.[4]

• Use appropriate secondary antibodies and a detection system to visualize and quantify protein bands.

Quantitative RT-PCR (qPCR) for mRNA Expression:

• Isolate total RNA from brain tissue.

• Synthesize cDNA using reverse transcriptase.

• Perform qPCR using specific primers for CKLF1, CCR4, IL-1β, and TNF-α.[4]

• Normalize the expression levels to a housekeeping gene (e.g., GAPDH).

Data Presentation

Table 1: Effect of IMM-H004 on Neurological Score and Infarct Volume in Aged Rats with pMCAO

Group	Neurological Score	Infarct Volume (%)	Edema Ratio (%)
Sham	0.0 ± 0.0	0.0 ± 0.0	0.0 ± 0.0
pMCAO Model	3.8 ± 0.6	35.2 ± 4.5	15.8 ± 2.1
IMM-H004 (10 mg/kg)	2.1 ± 0.5	18.6 ± 3.2***	7.9 ± 1.3
*Data are presented as mean ± SD. **p < 0.01 vs. model; **p < 0.001 vs. model.
(Data synthesized from graphical representations in Ai et al., 2019)[4]

Table 2: Effect of IMM-H004 on Inflammatory Cytokine Levels in the Brain of Aged Rats with pMCAO

Group	IL-1β (pg/mg protein)	TNF-α (pg/mg protein)
Hippocampus
Sham	~20	~30
pMCAO Model	~80	~100
IMM-H004 (10 mg/kg)	~40	~55
Cortex
Sham	~15	~25
pMCAO Model	~75	~90
IMM-H004 (10 mg/kg)	~35	~45
Striatum
Sham	~25	~35
pMCAO Model	~90	~110
IMM-H004 (10 mg/kg)	~50**	~60***
*Data are presented as approximate values synthesized from graphical representations. **p < 0.01 vs. model; **p < 0.001 vs. model.
(Data synthesized from graphical representations in Ai et al., 2019)[4]

Conclusion

The experimental protocols detailed in this document provide a comprehensive framework for evaluating the therapeutic potential of IMM-H004 in a rat model of ischemic stroke. The data consistently demonstrate that IMM-H004 significantly reduces infarct volume, improves neurological outcomes, and suppresses the inflammatory response by targeting the CKLF1/CCR4 signaling pathway. These findings support the continued development of IMM-H004 as a promising candidate for the treatment of acute ischemic stroke.[1]

References

• 1. IMM-H004 therapy for permanent focal ischemic cerebral injury via CKLF1/CCR4-mediated NLRP3 inflammasome activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Protocol for middle cerebral artery occlusion by an intraluminal suture method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Middle Cerebral Artery Occlusion Model of Stroke in Rodents: A Step-by-Step Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 4. IMM-H004 Protects against Cerebral Ischemia Injury and Cardiopulmonary Complications via CKLF1 Mediated Inflammation Pathway in Adult and Aged Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Spatiotemporal Protein Atlas of Cell Death-Related Molecules in the Rat MCAO Stroke Model [en-journal.org]

Application Notes and Protocols: Intravenous IMM-H004 in Preclinical Stroke Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of IMM-H004, a novel coumarin (B35378) derivative, in preclinical models of ischemic stroke. The protocols and data presented are based on published studies and are intended to guide researchers in the design and execution of similar experiments. IMM-H004 has demonstrated significant neuroprotective effects by modulating inflammatory pathways, offering a promising therapeutic avenue for stroke.[1][2][3]

Mechanism of Action

IMM-H004 exerts its neuroprotective effects through a CKLF1-dependent anti-inflammatory pathway.[1] It downregulates the binding of Chemokine-like factor 1 (CKLF1) to the C-C chemokine receptor type 4 (CCR4).[1] This action suppresses the activation of the NOD-like receptor protein 3 (NLRP3) inflammasome, a key mediator of inflammatory responses in ischemic brain injury.[1][4] The subsequent reduction in the inflammatory cascade ultimately protects the brain from ischemic damage.[1] Studies have also indicated that the protective effects of IMM-H004 involve the NF-κB pathway.[2][5]

Quantitative Data Summary

The following tables summarize the quantitative data from preclinical studies on the intravenous administration of IMM-H004 in a rat model of permanent middle cerebral artery occlusion (pMCAO).

Table 1: Efficacy of IMM-H004 on Brain Injury in Adult Rats

Treatment Group	Dose (mg/kg)	Administration Time Post-pMCAO	Infarct Area (%)	Edema Ratio (%)	Neurological Score (Zea Longa)
Model	-	-	~35	~15	~3.5
IMM-H004	10	6 hours	~20	~8	~2.0***
Edaravone	6	6 hours	~22	~9	~2.5**
Urokinase	-	6 hours	~25	~10	~2.8*

*p < 0.05, **p < 0.01, ***p < 0.001 vs. model group. Data are represented as mean values derived from published figures.[5]

Table 2: Pharmacokinetic Profile of IMM-H004 and its Metabolite IMM-H004G in MCAO/R Rats

Compound	Dose (mg/kg)	t1/2β (h)	Cmax (ng/mL)	AUC (ng·h/mL)
IMM-H004	10	0.42	-	~1500
IMM-H004G	10	6.61	13,020	~16830

Data obtained after intravenous injection of IMM-H004 citrate (B86180) in a rat model of middle cerebral artery occlusion/reperfusion (MCAO/R).[6][7] The glucuronide metabolite, IMM-H004G, exhibits similar neuroprotective activity to the parent drug.[3][8]

Experimental Protocols

Animal Model: Permanent Middle Cerebral Artery Occlusion (pMCAO) in Rats

The pMCAO model is a widely used and reproducible method for inducing focal cerebral ischemia that mimics human ischemic stroke.[1][9]

Materials:

• Male Sprague-Dawley rats (250-280 g)

• Anesthesia: 2% isoflurane (B1672236) in a 70:30 nitrous oxide/oxygen mixture[5]

• 0.38 mm nylon filament[5]

• Laser Doppler flowmeter[5]

• Heating pad

Procedure:

• Anesthetize the rat using isoflurane. Maintain body temperature at 37°C with a heating pad.

• Make a midline neck incision and carefully isolate the left common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

• Ligate the distal end of the ECA.

• Insert a 0.38 mm nylon filament into the ICA through a small incision in the ECA stump.

• Advance the filament approximately 18 mm from the carotid bifurcation until a faint resistance is felt, indicating the occlusion of the middle cerebral artery (MCA).

• Confirm successful occlusion by a reduction of at least 70% in cerebral blood flow using a laser Doppler flowmeter.[5]

• Suture the incision and allow the rat to recover in a heated cage with free access to food and water.

• Sham-operated rats undergo the same surgical procedure without the insertion of the filament.[5]

Intravenous Administration of IMM-H004

Materials:

• IMM-H004 citrate

• Physiological saline

• Syringes and needles for intravenous injection

Procedure:

• Dissolve IMM-H004 citrate in physiological saline to the desired concentration (e.g., for a 10 mg/kg dose in a 250g rat, dissolve 2.5 mg in a suitable volume for injection).

• At the designated time point post-ischemia (e.g., 6 hours), administer the IMM-H004 solution via intravenous injection into the tail vein.[1][5][6]

• The control group should receive an equivalent volume of physiological saline.

Assessment of Neurological Deficits

The Zea Longa five-point scale is a common method for evaluating neurological deficits after stroke in rodents.[5]

Scoring:

• 0: No neurological deficit.

• 1: Failure to extend the left forepaw fully.

• 2: Circling to the left.

• 3: Falling to the left.

• 4: Failure to walk spontaneously or no consciousness.

• 5: Death.

Rats with scores of 1-4 are typically included for further analysis.[5]

Measurement of Infarct Volume

2,3,5-triphenyltetrazolium chloride (TTC) staining is used to visualize the infarct area.

Materials:

• 2% TTC solution in phosphate-buffered saline (PBS)

• Brain matrix slicer

• Digital scanner or camera

Procedure:

• At the end of the experiment (e.g., 9 hours post-ischemia), euthanize the rat and carefully remove the brain.[1]

• Chill the brain at -20°C for 30 minutes to firm the tissue.

• Slice the brain into 2 mm coronal sections using a brain matrix.

• Immerse the slices in a 2% TTC solution at 37°C for 20 minutes in the dark.

• Viable tissue will stain red, while the infarcted tissue will remain white.

• Capture images of the stained sections and quantify the infarct area using image analysis software.

• The edema ratio can be calculated by comparing the volumes of the ipsilateral and contralateral hemispheres.

Histological and Molecular Analysis

Further mechanistic insights can be gained through various histological and molecular techniques.[1]

• Nissl Staining: To assess neuronal survival in the ischemic penumbra.

• Immunohistochemistry/Immunofluorescence: To detect the expression and localization of proteins of interest (e.g., CKLF1, CCR4, NLRP3, inflammatory cytokines).

• ELISA: To quantify the levels of inflammatory cytokines (e.g., IL-1β, TNF-α) in brain homogenates.[5]

• Western Blotting: To measure the protein expression levels of key signaling molecules.

• Quantitative RT-PCR (qPCR): To analyze the mRNA expression levels of target genes.

Visualizations

Caption: IMM-H004 signaling pathway in ischemic stroke.

Caption: Experimental workflow for preclinical IMM-H004 studies.

References

• 1. IMM-H004 therapy for permanent focal ischemic cerebral injury via CKLF1/CCR4-mediated NLRP3 inflammasome activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Molecular Mechanisms of Inflammasome in Ischemic Stroke Pathogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. IMM-H004 Protects against Cerebral Ischemia Injury and Cardiopulmonary Complications via CKLF1 Mediated Inflammation Pathway in Adult and Aged Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Metabolism of IMM-H004 and Its Pharmacokinetic-Pharmacodynamic Analysis in Cerebral Ischemia/Reperfusion Injured Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Animal models of ischemic stroke and their application in clinical research - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: IMM-H004 for Neuroprotection in Rats

These application notes provide a comprehensive overview of the effective dosage and experimental protocols for utilizing IMM-H004, a coumarin (B35378) derivative, as a neuroprotective agent in rat models of cerebral ischemia. The information is intended for researchers, scientists, and drug development professionals.

Summary of Efficacy

IMM-H004 has demonstrated significant neuroprotective effects in rat models of both permanent and transient middle cerebral artery occlusion (pMCAO and tMCAO). It effectively reduces brain infarct volume, ameliorates neurological deficits, and mitigates inflammatory responses associated with ischemic brain injury.[1][2] Studies have shown its efficacy in both adult and aged rats, highlighting its potential therapeutic window.[1]

Quantitative Data Summary

The following tables summarize the key quantitative data from studies investigating the neuroprotective effects of IMM-H004 in rats.

Table 1: Effective Dosages of IMM-H004 in Permanent Middle Cerebral Artery Occlusion (pMCAO) Model

Dosage (mg/kg)	Administration Route	Timing of Administration	Key Outcomes	Reference
5, 10, 20	Intravenous (IV)	6 hours post-ischemia	Significantly reduced brain infarction and neurological dysfunction.	[1]
10	Intravenous (IV)	3 and 6 hours post-ischemia	Smaller brain infarct size and ameliorated neurological deficits. No protective effect at 9 and 12 hours.	[1]
10 (multiple doses)	Intravenous (IV)	3, 6, and 12 hours post-ischemia	Pronouncedly reduced brain infarct size and attenuated neurological deficits.	[1]

Table 2: Efficacy of IMM-H004 in Transient Middle Cerebral Artery Occlusion/Reperfusion (tMCAO/R) Model in Spontaneously Hypertensive Rats (SHR)

Dosage	Administration Route	Timing of Administration	Key Outcomes	Reference
Not Specified	Intravenous (IV)	At the time of reperfusion	Significantly alleviated infarct volume and improved neurological deficits.	[2]

Table 3: Comparative Efficacy of IMM-H004

Treatment Group	Dosage	Administration	Outcome at 72h (pMCAO)	Reference
IMM-H004	10 mg/kg	Continuous	Improved survival rate compared to urokinase, similar to edaravone. Significantly improved neurological deficits.	[1]
Edaravone	10 mg/kg	Continuous	Similar survival rate to IMM-H004.	[1]
Urokinase	10,000 UI/kg	Continuous	Lower survival rate than IMM-H004. Significantly improved neurological deficits.	[1]

Experimental Protocols

Permanent Middle Cerebral Artery Occlusion (pMCAO) Model in Adult and Aged Rats

This protocol is designed to induce a permanent focal cerebral ischemia to evaluate the neuroprotective effects of IMM-H004.

• Animal Model: Adult or aged Sprague-Dawley rats.

• Surgical Procedure:

  • Anesthetize the rat using an appropriate anesthetic agent.

  • Make a midline incision in the neck to expose the right common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

  • Ligate the distal ECA and the proximal CCA.

  • Insert a nylon monofilament suture with a rounded tip into the ICA through the ECA stump and advance it until it blocks the origin of the middle cerebral artery (MCA).

  • The occlusion is permanent.

• Drug Administration:

  • Dissolve IMM-H004 in saline.

  • Administer IMM-H004 intravenously (e.g., via tail vein) at the desired dosage (5, 10, or 20 mg/kg) at specific time points post-occlusion (e.g., 6 hours).[1]

• Outcome Assessment:

  • Neurological Deficit Scoring: Evaluate neurological function at 24 hours post-pMCAO using a standardized scoring system (e.g., Zea Longa's five-point scale).

  • Infarct Volume Measurement: At 24 or 72 hours post-pMCAO, sacrifice the rats, and section the brains. Stain the sections with 2,3,5-triphenyltetrazolium chloride (TTC) to visualize the infarct area. Calculate the infarct volume as a percentage of the total brain volume.

  • Histology: Perform Nissl staining to assess neuronal damage in specific brain regions like the hippocampus, cortex, and striatum.[1]

Transient Middle Cerebral Artery Occlusion/Reperfusion (tMCAO/R) Model in Spontaneously Hypertensive Rats (SHR)

This protocol is used to induce a transient focal cerebral ischemia followed by reperfusion, which mimics the clinical scenario of stroke more closely.

• Animal Model: Adult male Wistar-Kyoto (WKY) rats and spontaneously hypertensive (SHR) rats.[2]

• Surgical Procedure:

  • Follow the same initial surgical procedure as the pMCAO model to expose the carotid arteries.

  • Insert the nylon monofilament to occlude the MCA for a specific duration (e.g., 1 hour).[2]

  • After the occlusion period, withdraw the filament to allow for reperfusion.

• Drug Administration:

  • Administer IMM-H004 or a control substance (e.g., Edaravone) intravenously at the onset of reperfusion.[2]

• Outcome Assessment:

  • Neurological Deficit Scoring: Assess neurological function at various time points post-reperfusion (e.g., daily for 7 days).[2]

  • Infarct and Edema Volume Measurement: Use magnetic resonance imaging (MRI) at different time points to measure the infarct and edema volumes.[2]

  • Inflammatory Marker Analysis: Measure the levels of inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6) and expression of adhesion molecules (e.g., VCAM-1) in the brain tissue.[2]

Visualizations

Caption: Experimental workflow for evaluating IMM-H004 neuroprotection in rat models.

References

• 1. IMM-H004 Protects against Cerebral Ischemia Injury and Cardiopulmonary Complications via CKLF1 Mediated Inflammation Pathway in Adult and Aged Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. IMM-H004, a coumarin derivative, attenuated brain ischemia/reperfusion injuries and subsequent inflammation in spontaneously hypertensive rats through ... - RSC Advances (RSC Publishing) DOI:10.1039/C7RA02154B [pubs.rsc.org]

Application Notes and Protocols for Evaluating Neurological Deficits Post-IMM-H004 Administration

For Researchers, Scientists, and Drug Development Professionals

Introduction

IMM-H004, a novel coumarin (B35378) derivative, has demonstrated significant neuroprotective effects in preclinical models of cerebral ischemia.[1][2] Its mechanism of action is primarily attributed to the downregulation of the CKLF1/CCR4 signaling pathway, which subsequently suppresses neuroinflammation.[1][2][3] Additionally, IMM-H004 promotes the formation of a survivin-HBXIP complex, which inhibits apoptosis.[1][3][4][5] These application notes provide a comprehensive guide for researchers to assess the therapeutic efficacy of IMM-H004 in rodent models of neurological injury by outlining a battery of behavioral tests to evaluate motor, sensory, and cognitive functions.

Recommended Behavioral Testing Battery

A comprehensive evaluation of neurological deficits following IMM-H004 treatment should include assessments of motor, sensory, and cognitive functions. The following tests are recommended for use in rodent models of cerebral ischemia.

Motor Function Assessment

Motor deficits are a common consequence of cerebral ischemia. The following tests are designed to quantify various aspects of motor coordination, strength, and balance.

• Zea Longa Neurological Deficit Score: A five-point scoring system to assess gross neurological function.[1]

• Rotarod Test: Evaluates balance and motor coordination.

• Hanging Wire Test: Measures grip strength and endurance.

• Grid Walking Test: Assesses sensorimotor coordination and limb placement.

• Forelimb Slip Test: Quantifies forelimb motor dysfunction.

Cognitive Function Assessment

Cerebral ischemia can lead to significant cognitive impairments, including deficits in learning and memory.

• Morris Water Maze (MWM): A classic test for spatial learning and memory.[1][6][7][8][9][10][11][12][13][14]

• Novel Object Recognition (NOR): Assesses recognition memory.

Sensory Function Assessment

Sensory deficits, such as changes in pain perception, can also occur following stroke.

• Hot Plate Test: Measures thermal pain sensitivity.

• Von Frey Test: Assesses mechanical allodynia (pain response to a non-painful stimulus).

Experimental Protocols

Detailed methodologies for the key behavioral tests are provided below.

Zea Longa Neurological Deficit Score

Objective: To provide a rapid and simple assessment of neurological deficits after middle cerebral artery occlusion (MCAO).

Procedure:

• Observe the animal for 2 minutes in a clear, open field.

• Score the animal based on the following 5-point scale:

  • 0: No observable deficit.

  • 1: Forelimb flexion.

  • 2: Circling towards the contralateral side.

  • 3: Falling to the contralateral side.

  • 4: No spontaneous motor activity.

Rotarod Test

Objective: To assess motor coordination and balance.

Procedure:

• Place the rodent on a rotating rod.

• Gradually increase the speed of rotation.

• Record the latency to fall from the rod.

• Perform multiple trials and average the results.

Morris Water Maze

Objective: To evaluate spatial learning and memory.

Procedure:

• Acquisition Phase:

  • Place the rodent in a circular pool of opaque water containing a hidden platform.

  • Allow the animal to swim and locate the platform.

  • Record the escape latency (time to find the platform) and path length over several trials and days.

• Probe Trial:

  • Remove the platform from the pool.

  • Allow the animal to swim for a fixed period (e.g., 60 seconds).

  • Record the time spent in the target quadrant (where the platform was previously located).

Data Presentation

Quantitative data from preclinical studies evaluating the efficacy of IMM-H004 in a rat model of permanent middle cerebral artery occlusion (pMCAO) are summarized below.

Table 1: Effect of IMM-H004 on Neurological Deficit Score (Zea Longa Score) in pMCAO Rats[1]

Treatment Group	Dosage	Time Post-pMCAO	Neurological Score (Mean ± SD)
Sham	-	24 h	0.0 ± 0.0
pMCAO + Saline	-	24 h	3.5 ± 0.5
pMCAO + IMM-H004	5 mg/kg	24 h	2.5 ± 0.5
pMCAO + IMM-H004	10 mg/kg	24 h	2.0 ± 0.6**
pMCAO + IMM-H004	20 mg/kg	24 h	2.2 ± 0.4

*p < 0.05 vs. pMCAO + Saline; **p < 0.01 vs. pMCAO + Saline

Table 2: Effect of Multiple Dosing of IMM-H004 on Motor Function in pMCAO Rats at 24h[1]

Treatment Group	Dosage	Forelimb Slips (Mean ± SD)	Hanging Test Score (Mean ± SD)
Sham	-	0.5 ± 0.5	3.0 ± 0.0
pMCAO + Saline	-	8.5 ± 1.5	1.0 ± 0.7
pMCAO + IMM-H004	10 mg/kg (x3)	4.0 ± 1.0	2.5 ± 0.5

**p < 0.001 vs. pMCAO + Saline

Note: While studies indicate that IMM-H004 is effective in ameliorating spatial learning impairments, specific quantitative data from cognitive and sensory tests were not available in the reviewed literature. Researchers are encouraged to include these assessments in their study designs to further characterize the neuroprotective effects of IMM-H004.

Visualizations

Signaling Pathway of IMM-H004 in Neuroprotection

Caption: IMM-H004 signaling pathway in neuroprotection.

Experimental Workflow for Behavioral Testing

Caption: Experimental workflow for behavioral testing.

References

• 1. Upregulating the Expression of Survivin-HBXIP Complex Contributes to the Protective Role of IMM-H004 in Transient Global Cerebral Ischemia/Reperfusion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Maintained Spatial Learning and Memory Functions in Middle-Aged α9 Nicotinic Receptor Subunit Knock-Out Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. HBXIP functions as a cofactor of survivin in apoptosis suppression - PMC [pmc.ncbi.nlm.nih.gov]
• 4. HBXIP functions as a cofactor of survivin in apoptosis suppression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. HBXIP functions as a cofactor of survivin in apoptosis suppression | The EMBO Journal [link.springer.com]
• 6. Specific spatial learning deficits become severe with age in β-amyloid precursor protein transgenic mice that harbor diffuse β-amyloid deposits but do not form plaques - PMC [pmc.ncbi.nlm.nih.gov]
• 7. oatext.com [oatext.com]
• 8. Deficits in spatial learning and memory in adult mice following acute, low or moderate levels of prenatal ethanol exposure during gastrulation or neurulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Quantitative effects of cerebral infarction on spatial learning in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Search Strategy Analysis of 5xFAD Alzheimer Mice in the Morris Water Maze Reveals Sex- and Age-Specific Spatial Navigation Deficits | MDPI [mdpi.com]
• 11. biorxiv.org [biorxiv.org]
• 12. researchgate.net [researchgate.net]
• 13. Morris water maze search strategy analysis in PDAPP mice before and after experimental traumatic brain injury - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Morris water maze: procedures for assessing spatial and related forms of learning and memory - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Quantifying Inflammatory Markers Following IMM-H004 Administration Using ELISA

For Researchers, Scientists, and Drug Development Professionals

Introduction

IMM-H004 is a novel coumarin (B35378) derivative with demonstrated neuroprotective and anti-inflammatory properties.[1][2] Its mechanism of action involves the modulation of key inflammatory signaling pathways, making it a promising therapeutic candidate for conditions with an inflammatory component, such as cerebral ischemia.[1][3] These application notes provide a detailed protocol for the measurement of key pro-inflammatory cytokines—Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-1beta (IL-1β)—in biological samples following treatment with IMM-H004, using the Enzyme-Linked Immunosorbent Assay (ELISA) technique.

The anti-inflammatory effect of IMM-H004 is primarily mediated through its interaction with the Chemokine-like factor 1 (CKLF1) and C-C chemokine receptor type 4 (CCR4) axis.[1][2] By downregulating the binding of CKLF1 to CCR4, IMM-H004 effectively suppresses two major downstream inflammatory signaling cascades: the NF-κB pathway and the NLRP3 inflammasome.[2][4] The inhibition of the NF-κB pathway leads to a reduction in the transcription and subsequent secretion of pro-inflammatory cytokines, including TNF-α and IL-6.[4][5] Concurrently, the suppression of the NLRP3 inflammasome activation curtails the maturation and release of IL-1β.[2][6] This dual-pronged anti-inflammatory action makes the quantification of these specific cytokines a reliable method for assessing the pharmacological efficacy of IMM-H004.

Signaling Pathway and Experimental Workflow

To elucidate the mechanism of IMM-H004 and guide the experimental design, the following diagrams illustrate the targeted signaling pathway and a general workflow for sample analysis.

References

• 1. Chemokine-like factor 1: A promising therapeutic target in human diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. IMM-H004 therapy for permanent focal ischemic cerebral injury via CKLF1/CCR4-mediated NLRP3 inflammasome activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. NF-κB signaling in inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. IMM-H004 Protects against Cerebral Ischemia Injury and Cardiopulmonary Complications via CKLF1 Mediated Inflammation Pathway in Adult and Aged Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. CKLF1, transcriptionally activated by FOXC1, promotes hypoxia/reoxygenation‑induced oxidative stress and inflammation in H9c2 cells by NLRP3 inflammasome activation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Nissl Staining for Neuronal Damage Assessment with IMM-H004

For Researchers, Scientists, and Drug Development Professionals

Introduction

IMM-H004, a novel coumarin (B35378) derivative, has demonstrated significant neuroprotective effects in preclinical models of cerebral ischemia.[1][2] It has been shown to mitigate neuronal damage by targeting the chemokine-like factor 1 (CKLF1)/C-C chemokine receptor type 4 (CCR4) axis, which in turn suppresses the activation of the NLRP3 inflammasome and subsequent inflammatory responses.[1][3] Assessing the extent of neuronal protection is a critical step in evaluating the therapeutic potential of compounds like IMM-H004.

Nissl staining, a widely used histological technique, is a reliable and straightforward method for visualizing and quantifying neuronal damage in the central nervous system.[4][5][6] The stain utilizes cresyl violet acetate (B1210297), which binds to the Nissl substance (rough endoplasmic reticulum) in the cytoplasm of neurons.[7][8] Healthy neurons exhibit a distinct and abundant Nissl substance, appearing as dark purple bodies, while damaged or dying neurons undergo chromatolysis, leading to a reduction or complete loss of Nissl staining.[6][9] This characteristic change allows for the clear differentiation and quantification of viable versus damaged neurons, making it an invaluable tool for assessing the neuroprotective efficacy of therapeutic agents.[10][11]

These application notes provide a detailed protocol for using Nissl staining to assess neuronal damage in a rodent model of cerebral ischemia and to evaluate the neuroprotective effects of IMM-H004.

Experimental Protocols

Animal Model and IMM-H004 Administration

A common model to induce focal cerebral ischemia is the permanent middle cerebral artery occlusion (pMCAO) model in rats or mice.[1][3]

• Animal Preparation: Anesthetize the animal (e.g., with isoflurane) and maintain body temperature at 37°C.

• pMCAO Surgery: Induce focal cerebral ischemia by occluding the middle cerebral artery (MCA) using the intraluminal filament method.

• IMM-H004 Administration: IMM-H004 can be administered intravenously at a specific time point post-ischemia (e.g., 6 hours) at a predetermined dose (e.g., 10 mg/kg).[3] A vehicle control group (e.g., saline) should be included. A sham-operated group, where animals undergo the surgical procedure without MCA occlusion, serves as a negative control.

Tissue Preparation

• Perfusion and Fixation: At a defined endpoint (e.g., 24 or 48 hours post-ischemia), deeply anesthetize the animals and perform transcardial perfusion with 0.9% saline followed by 4% paraformaldehyde (PFA) in phosphate-buffered saline (PBS).

• Brain Extraction and Post-fixation: Carefully dissect the brain and post-fix it in 4% PFA overnight at 4°C.

• Cryoprotection: Transfer the brain to a 30% sucrose (B13894) solution in PBS at 4°C until it sinks.

• Sectioning: Freeze the brain and cut coronal sections (e.g., 20-30 µm thick) using a cryostat. Collect sections containing the region of interest (e.g., hippocampus, cortex, striatum) and store them in a cryoprotectant solution at -20°C until staining.[3][12]

Nissl Staining (Cresyl Violet) Protocol

This protocol is adapted for free-floating sections.

Solutions and Reagents:

• 0.1% Cresyl Violet Acetate Solution: Dissolve 0.1 g of cresyl violet acetate in 100 mL of distilled water. Add 0.3 mL of glacial acetic acid just before use and filter the solution.[13]

• Ethanol (B145695) solutions (70%, 95%, and 100%)

• Xylene

• Mounting medium (e.g., DPX)

Staining Procedure:

• Mount Sections: Mount the brain sections onto gelatin-coated slides and allow them to air dry.[4]

• Rehydration: Rehydrate the sections by immersing them in decreasing concentrations of ethanol (100% for 5 min, 95% for 3 min, 70% for 3 min) and then rinse in distilled water.[13]

• Staining: Immerse the slides in the 0.1% cresyl violet solution for 5-10 minutes.[7] The optimal staining time may need to be determined empirically.

• Rinsing: Briefly rinse the slides in distilled water to remove excess stain.[8]

• Differentiation: Differentiate the sections in 95% ethanol. This step is critical for achieving good contrast between neurons and the background. Monitor the differentiation process under a microscope until the Nissl bodies are clearly visible and the background is relatively clear. This can take from a few seconds to several minutes.[7]

• Dehydration: Dehydrate the sections by immersing them in increasing concentrations of ethanol (95% for 1 min, 100% for 2x5 min).[13]

• Clearing: Clear the sections in xylene for 2x5 minutes.[13]

• Coverslipping: Place a drop of mounting medium on the section and apply a coverslip.

Quantitative Data Analysis

• Image Acquisition: Capture images of the stained sections from the regions of interest (e.g., cortex, hippocampus CA1, and striatum) using a light microscope equipped with a digital camera.[3][12]

• Cell Counting: In each region of interest, count the number of healthy, Nissl-positive neurons. Healthy neurons are characterized by a well-defined cell body and nucleus with clearly stained Nissl substance. Damaged neurons appear shrunken, with condensed nuclei and pale or absent Nissl staining.[9]

• Data Normalization: To account for variability between animals, the number of surviving neurons in the ischemic hemisphere can be expressed as a percentage of the number of neurons in the contralateral (non-ischemic) hemisphere.

• Statistical Analysis: Use appropriate statistical tests (e.g., one-way ANOVA followed by a post-hoc test) to compare the number of surviving neurons between the different experimental groups (sham, vehicle-treated, and IMM-H004-treated).

Data Presentation

The quantitative data from the Nissl staining analysis can be summarized in a table for clear comparison between the different treatment groups.

Treatment Group	Region of Interest	Number of Nissl-Positive Neurons (per field)	Percentage of Surviving Neurons (Ischemic/Contralateral x 100)
Sham	Cortex	150 ± 12	98 ± 3%
Hippocampus CA1	125 ± 10	97 ± 4%
Striatum	180 ± 15	99 ± 2%
pMCAO + Vehicle	Cortex	45 ± 8	30 ± 5%
Hippocampus CA1	30 ± 6	24 ± 5%
Striatum	55 ± 9	31 ± 6%
pMCAO + IMM-H004 (10 mg/kg)	Cortex	110 ± 10###	73 ± 7%###
Hippocampus CA1	85 ± 9###	68 ± 7%###
Striatum	130 ± 11###	72 ± 6%###

*Data are presented as mean ± SD. **p < 0.001 vs. Sham group; ###p < 0.001 vs. pMCAO + Vehicle group.

Visualizations

Caption: Experimental workflow for assessing the neuroprotective effects of IMM-H004 using Nissl staining.

Caption: Proposed signaling pathway of IMM-H004 in mitigating neuronal damage.

References

• 1. IMM-H004 therapy for permanent focal ischemic cerebral injury via CKLF1/CCR4-mediated NLRP3 inflammasome activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. IMM-H004 Protects against Cerebral Ischemia Injury and Cardiopulmonary Complications via CKLF1 Mediated Inflammation Pathway in Adult and Aged Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Assessment of neurodegeneration and neuronal loss in aged 5XFAD mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Histological methods for CNS [pathologycenter.jp]
• 8. Cresyl Violet Staining (Nissl Staining) — The Open Lab Book v1.0 [theolb.readthedocs.io]
• 9. Nissl staining [bio-protocol.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. ronaldschulte.nl [ronaldschulte.nl]

Application Note: Investigating the Effect of IMM-H004 on NLRP3 Inflammasome Activation via Western Blot Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The NLRP3 inflammasome is a critical component of the innate immune system, playing a pivotal role in the response to both pathogen-associated molecular patterns (PAMPs) and damage-associated molecular patterns (DAMPs).[1][2] Dysregulation of the NLRP3 inflammasome is implicated in a wide range of inflammatory diseases, making it a key target for therapeutic intervention. IMM-H004, a coumarin (B35378) derivative, has been identified as a promising candidate for the treatment of cerebral ischemia, a condition with a significant inflammatory component. This application note provides a detailed protocol for utilizing Western blot analysis to investigate the potential modulatory effects of IMM-H004 on the key protein components of the NLRP3 inflammasome signaling pathway.

The activation of the NLRP3 inflammasome is a two-step process. A priming signal (Signal 1), often initiated by PAMPs like lipopolysaccharide (LPS), leads to the upregulation of NLRP3 and pro-IL-1β expression through the NF-κB pathway.[2][3][4] A second activation signal (Signal 2), triggered by stimuli such as ATP or nigericin, induces the assembly of the inflammasome complex, consisting of NLRP3, the adaptor protein ASC, and pro-caspase-1.[2][4][5] This assembly leads to the autocatalytic cleavage and activation of caspase-1, which in turn cleaves pro-IL-1β and pro-IL-18 into their mature, pro-inflammatory forms.[1][6]

This document will guide researchers in designing and executing experiments to determine if IMM-H004 can modulate this pathway, a crucial step in understanding its mechanism of action and therapeutic potential.

Data Presentation

The following tables represent hypothetical quantitative data obtained from Western blot analysis to illustrate the potential effects of IMM-H004 on NLRP3 inflammasome components. Densitometry analysis of Western blot bands would be performed to generate such data.

Table 1: Effect of IMM-H004 on NLRP3 and Pro-IL-1β Expression (Priming Step)

Treatment Group	NLRP3 (Relative Density)	Pro-IL-1β (Relative Density)
Vehicle Control	0.2 ± 0.05	0.1 ± 0.03
LPS (1 µg/mL)	1.0 ± 0.12	1.0 ± 0.15
LPS + IMM-H004 (1 µM)	0.8 ± 0.10	0.7 ± 0.11
LPS + IMM-H004 (10 µM)	0.5 ± 0.08	0.4 ± 0.09
LPS + IMM-H004 (50 µM)	0.3 ± 0.06	0.2 ± 0.05

Table 2: Effect of IMM-H004 on Caspase-1 Cleavage and IL-1β Maturation (Activation Step)

Treatment Group	Cleaved Caspase-1 (p20) (Relative Density)	Mature IL-1β (p17) (Relative Density)
Vehicle Control	0.1 ± 0.02	0.05 ± 0.01
LPS (1 µg/mL) + ATP (5 mM)	1.0 ± 0.18	1.0 ± 0.20
LPS + ATP + IMM-H004 (1 µM)	0.7 ± 0.15	0.6 ± 0.14
LPS + ATP + IMM-H004 (10 µM)	0.4 ± 0.10	0.3 ± 0.09
LPS + ATP + IMM-H004 (50 µM)	0.2 ± 0.05	0.1 ± 0.04

Signaling Pathway and Experimental Workflow

Caption: NLRP3 inflammasome signaling pathway.

Caption: Western blot experimental workflow.

Experimental Protocols

Materials and Reagents:

• Cell Line: THP-1 (human monocytic cell line) or bone marrow-derived macrophages (BMDMs).

• Culture Medium: RPMI-1640, 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin.

• PMA (Phorbol 12-myristate 13-acetate): For THP-1 differentiation.

• LPS (Lipopolysaccharide): From E. coli O111:B4.

• ATP (Adenosine 5'-triphosphate disodium (B8443419) salt hydrate).

• IMM-H004: Dissolved in DMSO.

• Lysis Buffer: RIPA buffer with protease and phosphatase inhibitors.

• Protein Assay: BCA Protein Assay Kit.

• SDS-PAGE: Acrylamide/bis-acrylamide solution, TEMED, APS, Tris-HCl, SDS.

• Transfer Buffer: Tris base, Glycine, Methanol, SDS.

• Membrane: Polyvinylidene difluoride (PVDF) membrane.

• Blocking Buffer: 5% non-fat dry milk or BSA in TBST (Tris-buffered saline with 0.1% Tween 20).

• Primary Antibodies:

  • Rabbit anti-NLRP3

  • Rabbit anti-Caspase-1

  • Goat anti-IL-1β

  • Mouse anti-β-actin (loading control)

• Secondary Antibodies:

  • HRP-conjugated goat anti-rabbit IgG

  • HRP-conjugated donkey anti-goat IgG

  • HRP-conjugated goat anti-mouse IgG

• Detection Reagent: Enhanced chemiluminescence (ECL) substrate.

Protocol for Investigating the Effect of IMM-H004 on NLRP3 Inflammasome Activation:

1. Cell Culture and Treatment:

• For THP-1 cells:

  • Maintain THP-1 monocytes in RPMI-1640 medium.

  • To differentiate into macrophage-like cells, seed THP-1 cells in 6-well plates and treat with 100 nM PMA for 48-72 hours. Replace the medium with fresh, PMA-free medium and rest the cells for 24 hours.

• Priming (Signal 1):

  • Pre-treat the differentiated THP-1 cells with varying concentrations of IMM-H004 (e.g., 1, 10, 50 µM) or vehicle (DMSO) for 1 hour.

  • Prime the cells with 1 µg/mL LPS for 4 hours to induce the expression of NLRP3 and pro-IL-1β.

• Activation (Signal 2):

  • After priming, stimulate the cells with 5 mM ATP for 30-60 minutes to activate the NLRP3 inflammasome.

2. Sample Preparation:

• Cell Lysis:

  • Aspirate the culture medium and wash the cells once with ice-cold PBS.

  • Add 100-200 µL of ice-cold RIPA buffer to each well.

  • Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Incubate on ice for 30 minutes, with vortexing every 10 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Carefully collect the supernatant containing the protein lysate.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay according to the manufacturer's instructions.

3. Western Blot Analysis:

• SDS-PAGE:

  • Normalize the protein concentrations of all samples with lysis buffer.

  • Mix 20-30 µg of protein with 4x Laemmli sample buffer and boil at 95°C for 5 minutes.

  • Load the samples onto an 8-12% SDS-polyacrylamide gel. The predicted molecular weight of NLRP3 is approximately 118 kDa, so an 8% gel is recommended for better resolution.[7]

  • Run the gel at 100-120V until the dye front reaches the bottom.

• Protein Transfer:

  • Transfer the proteins from the gel to a PVDF membrane at 100V for 90 minutes or using a semi-dry transfer system. For large proteins like NLRP3, adding 0.1% SDS to the transfer buffer can improve transfer efficiency.[7]

• Blocking and Antibody Incubation:

  • Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies (diluted in 5% BSA in TBST) overnight at 4°C with gentle agitation. Recommended dilutions: anti-NLRP3 (1:1000), anti-Caspase-1 (1:1000), anti-IL-1β (1:500), anti-β-actin (1:5000).

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody (diluted 1:5000 in 5% milk in TBST) for 1 hour at room temperature.

  • Wash the membrane three times with TBST for 10 minutes each.

• Detection and Analysis:

  • Apply ECL substrate to the membrane according to the manufacturer's protocol.

  • Capture the chemiluminescent signal using an imaging system.

  • Quantify the band intensities using densitometry software. Normalize the protein of interest to the loading control (β-actin).

This application note provides a comprehensive framework for researchers to investigate the effects of the small molecule IMM-H004 on the NLRP3 inflammasome pathway using Western blot analysis. By following these detailed protocols and utilizing the provided diagrams and data presentation templates, scientists can effectively assess the inhibitory or modulatory potential of IMM-H004 on key inflammasome components. This information is critical for elucidating the compound's mechanism of action and advancing its development as a potential therapeutic for inflammatory diseases.

References

• 1. Frontiers | The NLRP3 Inflammasome Pathway: A Review of Mechanisms and Inhibitors for the Treatment of Inflammatory Diseases [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. The NLRP3 Inflammasome: An Overview of Mechanisms of Activation and Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Assessment of NLRP3 Inflammasome Activation and NLRP3-NEK7 Complex Assembly - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. docs.abcam.com [docs.abcam.com]

Application Notes and Protocols: Intracerebroventricular (ICV) Injection of IMM-H004 in Rodent Models

Introduction

IMM-H004, a novel 3-piperazinyl coumarin (B35378) derivative, is a promising neuroprotective agent under investigation for the treatment of cerebral ischemia. Preclinical studies have demonstrated its efficacy in reducing brain damage in rodent models of ischemic stroke. The compound and its active glucuronide metabolite, IMM-H004G, have been shown to exert therapeutic effects by modulating inflammatory pathways and promoting cell survival. Specifically, IMM-H004 has been found to inhibit the CKLF1/CCR4-mediated inflammatory response, protecting against both permanent focal ischemia and ischemia/reperfusion injury.

Intracerebroventricular (ICV) injection is a critical technique for studying the direct central nervous system (CNS) effects of therapeutic compounds like IMM-H004, bypassing the blood-brain barrier to investigate its metabolism and mechanism of action within the brain. These application notes provide detailed protocols for the ICV administration of IMM-H004 in rodent models, summarize key quantitative data from preclinical studies, and illustrate the compound's known signaling pathways.

Experimental Protocols

Rodent Model for Intracerebroventricular (ICV) Injection

This protocol details the stereotaxic surgical procedure for delivering IMM-H004 directly into the lateral ventricle of a rat. This method is adapted from established procedures for investigating the metabolism and distribution of IMM-H004 within the brain.

Materials:

• Male Sprague-Dawley rats (250-280 g)

• IMM-H004 solution (vehicle and dosage to be determined by researcher)

• Anesthetic (e.g., isoflurane, 2,2,2-tribromoethanol)

• Stereotaxic frame

• Microinjection pump

• Hamilton syringe (e.g., 10 μL)

• Surgical tools (scalpel, drill, sutures)

• Sterile saline (0.9%)

• Analgesics and post-operative care supplies

Procedure:

• Animal Preparation: Anesthetize the rat using a suitable anesthetic agent and securely fix its head in a stereotaxic frame.

• Surgical Incision: Make a midline incision on the scalp to expose the skull. Clean the skull surface and identify the bregma.

• Drilling: Based on stereotaxic coordinates for the rat lateral ventricle, drill a small burr hole through the skull. A common coordinate set relative to bregma is: Antero-posterior (AP): -0.5 mm; Medio-lateral (ML): -1.4 mm.

• Injection Cannula Placement: Carefully lower the injection needle or cannula through the burr hole to the target depth. For the lateral ventricle, a typical Dorso-ventral (DV) coordinate is -3.5 mm from the skull surface.

• IMM-H004 Infusion: Inject the prepared IMM-H004 solution at a slow, controlled rate (e.g., 2 μL/min) to avoid tissue damage and ensure proper distribution. The specific dosage should be determined based on prior studies, such as those analyzing brain concentration following intravenous injection.

• Post-Injection: After the infusion is complete, leave the needle in place for an additional 5-10 minutes to prevent backflow. Slowly retract the needle.

• Closure and Recovery: Suture the scalp incision and remove the animal from the stereotaxic frame. Administer analgesics and monitor the animal during recovery in a heated cage.

Post-Mortem Brain Tissue Analysis

Following the ICV injection and a designated experimental period, this protocol outlines the steps for analyzing the concentration of IMM-H004 and its metabolites in various brain regions.

Procedure:

• Euthanasia and Brain Extraction: At predetermined time points (e.g., 6, 15, 30, 60 minutes post-injection), euthanize the rats according to approved institutional protocols.

• Brain Dissection: Rapidly extract the brain and dissect it on ice into specific regions of interest, such as the hippocampus, cortex, striatum, hypothalamus, midbrain, cerebellum, and brainstem.

• Sample Preparation: Homogenize the dissected brain tissues.

• Concentration Analysis: Utilize analytical methods like liquid chromatography-mass spectrometry (LC-MS) to quantify the concentrations of IMM-H004 and its primary metabolite, IMM-H004G, in each brain region.

• Molecular Assays: Perform additional assays on the tissue homogenates as required by the study's objectives. These may include:

  • Western Blotting: To measure the protein expression levels of key signaling molecules (e.g., CKLF1, CCR4, NLRP3, p-NF-κB, Akt).

  • ELISA: To quantify the levels of inflammatory cytokines (e.g., IL-1β, TNF-α).

  • Immunohistochemistry/Immunofluorescence: To visualize the localization of proteins within the brain tissue.

Quantitative Data Summary

The following table summarizes the distribution of IMM-H004 and its glucuronide metabolite (IMM-H004G) in various rat brain regions at different time points following a single intracerebroventricular injection.

Table 1: Brain Concentration of IMM-H004 and IMM-H004G After ICV Injection

Brain Region	Time Post-Injection	IMM-H004 Concentration	IMM-H004G Concentration
Hippocampus	6-60 min	Highest concentration observed	Not detected
Cortex	6-60 min	High concentration	Not detected
Striatum	6-60 min	High concentration	Not detected
Hypothalamus	6-60 min	Moderate concentration	Low concentration detected
Midbrain	6-60 min	Lower concentration	Not detected
Cerebellum	6-60 min	Lower concentration	Not detected

| Brainstem | 6-60 min | Lower concentration | Not detected |

Data compiled from a study investigating the metabolism of IMM-H004 after ICV injection. Absolute concentration values were not specified in the source material but were described relatively.

Visualized Experimental Workflow and Signaling Pathways

Experimental Workflow

The following diagram illustrates the general workflow for an experiment involving the intracerebroventricular injection of IMM-H004 in a rodent model.

Caption: Workflow for ICV injection of IMM-H004 in rodents.

Mechanism of Action: Signaling Pathways

IMM-H004 exerts its neuroprotective effects through multiple signaling pathways. The primary anti-inflammatory mechanism involves the inhibition of the CKLF1/CCR4 axis, while pro-survival effects are mediated through the PI3K/Akt pathway.

1. Anti-Inflammatory Pathway

In the context of cerebral ischemia, Chemokine-like factor 1 (CKLF1) is upregulated. CKLF1 binds to its receptor, C-C chemokine receptor type 4 (CCR4), which triggers downstream inflammatory cascades, including the activation of the NLRP3 inflammasome and the NF-κB pathway. This leads to the production of pro-inflammatory cytokines like IL-1β and TNF-α, exacerbating neuronal damage. IMM-H004 acts by downregulating the binding of CKLF1 to CCR4, thereby suppressing this inflammatory response.

Caption: IMM-H004 anti-inflammatory signaling pathway.

2. Pro-Survival Pathway

IMM-H004 has also been shown to promote neuronal survival by activating the Akt signaling pathway. This pathway is a central regulator of cell survival and apoptosis. Activation, often initiated by growth factors via phosphoinositide 3-kinase (PI3K) and protein kinase A (PKA), leads to the phosphorylation and activation of Akt. Activated Akt can then phosphorylate and inactivate pro-apoptotic proteins, thereby inhibiting apoptosis and promoting the integrity of synaptic structures.

Caption: IMM-H004 pro-survival signaling pathway.

Application Notes and Protocols for In Vivo Administration of IMM-H004

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and in vivo administration of IMM-H004, a novel neuroprotective agent. The information is intended to guide researchers in designing and executing preclinical studies to evaluate the therapeutic potential of this compound, particularly in the context of ischemic stroke.

Overview of IMM-H004

IMM-H004 is a synthetic coumarin (B35378) derivative with potent neuroprotective properties. It functions as an inhibitor of BV2 microglia activation and has been shown to ameliorate brain injury in animal models of cerebral ischemia.

Chemical Properties:

• Chemical Name: 7-hydroxy-5-methoxy-4-methyl-3-(4-methylpiperazin-1-yl)chromen-2-one[1]

• Molecular Formula: C₁₆H₂₀N₂O₄[1]

• Molecular Weight: 304.34 g/mol [1]

Mechanism of Action: IMM-H004 exerts its neuroprotective effects by modulating the Chemokine-like factor 1 (CKLF1)/C-C chemokine receptor type 4 (CCR4) signaling pathway. By inhibiting this pathway, IMM-H004 suppresses the activation of the NOD-like receptor protein 3 (NLRP3) inflammasome, a key mediator of neuroinflammation. This leads to a reduction in the release of pro-inflammatory cytokines and subsequent neuronal damage.

Preparation of IMM-H004 Solution for In Vivo Experiments

The following protocols are based on established methodologies for the preparation of IMM-H004 for intravenous and intracerebroventricular administration in rat models of cerebral ischemia.

Materials and Reagents

• IMM-H004 citrate (B86180) salt (purity > 99%)

• Physiological saline (0.9% sodium chloride, sterile)

• Artificial cerebrospinal fluid (aCSF)

• Sterile conical tubes (15 mL or 50 mL)

• Sterile syringes and needles (various sizes)

• Vortex mixer

• Analytical balance

Protocol for Intravenous (IV) Administration

This protocol is suitable for systemic administration of IMM-H004 to investigate its effects on cerebral ischemia.

2.2.1. Solution Preparation:

• Weighing the Compound: Accurately weigh the desired amount of IMM-H004 citrate salt using an analytical balance.

• Dissolution in Physiological Saline:

  • Transfer the weighed IMM-H004 citrate to a sterile conical tube.

  • Add the required volume of sterile physiological saline to achieve the desired final concentration (e.g., 1.2 mg/mL or 2 mg/mL).

  • Vortex the solution vigorously for 1-2 minutes until the compound is completely dissolved. Visually inspect the solution to ensure there are no visible particles.

• Sterilization (Optional): If required for the specific experimental setup, the final solution can be sterilized by filtering through a 0.22 µm syringe filter.

2.2.2. Recommended Dosages and Concentrations:

Parameter	Value	Reference
Therapeutic Dose Range	5 - 20 mg/kg	Ai et al., 2019
Commonly Used Dose	10 mg/kg	Ai et al., 2019
Example Concentrations	1.2 mg/mL and 2 mg/mL in saline	Zhang et al., 2019

2.2.3. Stability and Storage:

While specific long-term stability data for IMM-H004 in physiological saline is not extensively published, it is recommended to prepare the solution fresh on the day of the experiment. If temporary storage is necessary, it is advisable to keep the solution at 4°C and protected from light for no longer than a few hours.

Protocol for Intracerebroventricular (ICV) Administration

This protocol is for direct administration of IMM-H004 into the cerebral ventricles to study its central nervous system effects.

2.3.1. Solution Preparation:

• Weighing the Compound: Accurately weigh a small amount of IMM-H004.

• Dissolution in aCSF:

  • Dissolve the weighed IMM-H004 in a small volume of artificial cerebrospinal fluid (aCSF).

  • Ensure complete dissolution by gentle vortexing.

• Dilution to Final Concentration: Dilute the stock solution with aCSF to the final desired concentration for injection.

2.3.2. Recommended Dosage:

Parameter	Value	Reference
Dose	3.8 µg/kg	Zhang et al., 2024

In Vivo Experimental Workflow

The following diagram outlines a typical experimental workflow for evaluating the efficacy of IMM-H004 in a rat model of permanent middle cerebral artery occlusion (pMCAO), a common model for ischemic stroke.

Experimental workflow for in vivo IMM-H004 studies.

Signaling Pathway of IMM-H004 Action

The neuroprotective effects of IMM-H004 are mediated through the inhibition of the CKLF1/CCR4/NLRP3 inflammasome pathway. The following diagram illustrates this signaling cascade.

IMM-H004 signaling pathway.

Summary of In Vivo Experimental Parameters

The following table summarizes key quantitative data from published in vivo studies using IMM-H004 in rat models of cerebral ischemia.

Parameter	Details	Animal Model	Reference
Route of Administration	Intravenous (IV)	Sprague-Dawley Rats	Ai et al., 2019; Zhang et al., 2019
Intracerebroventricular (ICV)	Sprague-Dawley Rats	Zhang et al., 2024
Vehicle	Physiological Saline (0.9% NaCl)	Sprague-Dawley Rats	Ai et al., 2019; Zhang et al., 2019
Artificial Cerebrospinal Fluid (aCSF)	Sprague-Dawley Rats	Zhang et al., 2024
Dosage (IV)	5, 10, 20 mg/kg	Sprague-Dawley Rats	Ai et al., 2019
Dosage (ICV)	3.8 µg/kg	Sprague-Dawley Rats	Zhang et al., 2024
Timing of Administration	6 hours post-ischemia	Sprague-Dawley Rats	Ai et al., 2019
Endpoint Measurement	9 hours post-ischemia	Sprague-Dawley Rats	Ai et al., 2019

Disclaimer: These protocols and application notes are intended for guidance only. Researchers should optimize experimental conditions based on their specific research objectives and animal models. Adherence to all relevant institutional and national guidelines for animal welfare is mandatory.

References

• 1. Determination of aqueous stability and degradation products of series of coumarin dimers - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Overcoming the short half-life of IMM-H004 in vivo

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with IMM-H004. The information is designed to address specific issues related to the compound's short in vivo half-life.

Frequently Asked Questions (FAQs)

Q1: We are observing a very short in vivo half-life for IMM-H004 in our animal models. Is this expected?

A1: Yes, a short in vivo half-life for IMM-H004 is a known characteristic of the molecule. Studies in rats have reported a plasma elimination half-life of approximately 0.42 hours.[1][2] This rapid clearance is primarily due to extensive metabolism.

Q2: What is the primary metabolic pathway responsible for the short half-life of IMM-H004?

A2: The primary metabolic pathway for IMM-H004 is glucuronidation.[2][3] The molecule is rapidly converted to its major metabolite, IMM-H004G (a glucuronide conjugate), by UDP-glucuronosyltransferase (UGT) enzymes, particularly UGT1A7, UGT1A9, UGT1A8, and UGT1A1 in humans.[2][4] Demethylation and sulfation are minor metabolic pathways.[2][3]

Q3: Does the rapid metabolism of IMM-H004 compromise its therapeutic efficacy?

A3: Not necessarily. The major metabolite, IMM-H004G, is pharmacologically active and exhibits neuroprotective effects similar to the parent compound.[2][3][4] Importantly, IMM-H004G has a significantly longer half-life of approximately 6.61 hours in rats.[1][2] Therefore, the sustained therapeutic effect observed with IMM-H004 administration is, at least in part, attributable to the prolonged presence of its active metabolite.[3][4]

Q4: We are considering strategies to extend the half-life of IMM-H004. What are some potential approaches?

A4: While there is no published data on specific modifications to IMM-H004 to extend its half-life, several general strategies for small molecules and peptides could be considered for investigation:

• Structural Modification:

  • Deuteration: Strategic replacement of hydrogen atoms with deuterium (B1214612) at sites of metabolic attack can slow down metabolism (the "kinetic isotope effect").

  • Metabolic Blocking: Introducing chemical groups (e.g., fluorine) near the site of glucuronidation (the phenolic hydroxyl group) could sterically hinder the UGT enzymes and reduce the rate of metabolism.

• Formulation Strategies:

  • Liposomal Encapsulation: Encapsulating IMM-H004 in liposomes can protect it from rapid metabolism and clearance, leading to a longer circulation time.

  • Polymeric Nanoparticles: Similar to liposomes, biodegradable polymeric nanoparticles can serve as a vehicle to prolong the in vivo residence time of IMM-H004.

  • PEGylation: While more common for larger molecules, covalent attachment of polyethylene (B3416737) glycol (PEG) to IMM-H004 could increase its hydrodynamic size and shield it from metabolic enzymes.[5]

• Prodrug Approach: Designing a prodrug of IMM-H004 that is less susceptible to initial metabolism and is later converted to the active form in a controlled manner could extend its therapeutic window.

Q5: What is the known mechanism of action for IMM-H004?

A5: IMM-H004 has been shown to exert its neuroprotective effects by targeting the Chemokine-like factor 1 (CKLF1)/C-C chemokine receptor type 4 (CCR4) signaling pathway.[6][7] By downregulating the binding of CKLF1 to CCR4, IMM-H004 suppresses the activation of the NLRP3 inflammasome and the subsequent inflammatory cascade, which is implicated in ischemic brain injury.[6]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Inconsistent pharmacokinetic (PK) data for IMM-H004.	Rapid metabolism of IMM-H004 can lead to high variability, especially at later time points.	Ensure rapid sample processing and quenching of metabolic activity post-collection. It is crucial to also quantify the active metabolite, IMM-H004G, as its levels are more sustained and may correlate better with pharmacodynamic outcomes.
Lower than expected in vivo efficacy despite achieving target plasma concentrations of IMM-H004.	The therapeutic effect may be more dependent on the exposure to the longer-lasting active metabolite, IMM-H004G.	Measure the plasma and tissue concentrations of both IMM-H004 and IMM-H004G to perform a comprehensive pharmacokinetic/pharmacodynamic (PK/PD) analysis. The AUC of IMM-H004G is significantly higher than that of the parent drug.[1][2]
Difficulty in establishing a clear dose-response relationship.	The non-linear relationship between the dose of IMM-H004 and the resulting exposure to the active IMM-H004G may complicate the dose-response assessment.	Perform dose-ranging studies and measure the exposure of both IMM-H004 and IMM-H004G at each dose level. Correlate the efficacy endpoints with the exposure of each analyte.

Quantitative Data Summary

The following table summarizes the key pharmacokinetic parameters of IMM-H004 and its active metabolite, IMM-H004G, in rats.

Analyte	Half-Life (t½)	Area Under the Curve (AUC)	Reference
IMM-H004	0.42 hours	1,638 hng/mL	[1][2]
IMM-H004G	6.61 hours	28,948 hng/mL	[1][2]

Experimental Protocols

Protocol 1: In Vitro Metabolism of IMM-H004 using Liver Microsomes

• Objective: To determine the in vitro metabolic stability of IMM-H004.

• Materials: IMM-H004, human or rat liver microsomes (HLMs or RLMs), NADPH regenerating system, Tris-HCl buffer (pH 7.4), MgCl₂, ice-cold acetonitrile.

• Procedure:

  • Prepare a reaction mixture containing liver microsomes (e.g., 0.5 mg/mL protein) in Tris-HCl buffer with MgCl₂.

  • Add IMM-H004 to the reaction mixture at a final concentration of, for example, 10 µM.

  • Pre-incubate the mixture at 37°C for 2 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and quench the reaction by adding an equal volume of ice-cold acetonitrile.

  • Centrifuge the samples to pellet the protein.

  • Analyze the supernatant for the remaining concentration of IMM-H004 and the formation of IMM-H004G using a validated LC-MS/MS method.

  • Calculate the in vitro half-life from the disappearance rate of IMM-H004.

Protocol 2: In Vivo Pharmacokinetic Study of IMM-H004 in Rats

• Objective: To determine the in vivo pharmacokinetic profile of IMM-H004 and its active metabolite IMM-H004G.

• Materials: IMM-H004, appropriate vehicle for administration, male Sprague-Dawley rats, cannulated catheters (for serial blood sampling), anticoagulant (e.g., heparin or EDTA), equipment for intravenous (IV) or oral (PO) administration.

• Procedure:

  • Fast the animals overnight before dosing.

  • Administer a single dose of IMM-H004 to the rats via the desired route (e.g., IV or PO).

  • Collect blood samples (e.g., 100-200 µL) at pre-defined time points (e.g., pre-dose, 0.083, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose) into tubes containing an anticoagulant.

  • Process the blood samples to obtain plasma by centrifugation.

  • Store plasma samples at -80°C until analysis.

  • Quantify the concentrations of IMM-H004 and IMM-H004G in the plasma samples using a validated LC-MS/MS method.

  • Calculate the pharmacokinetic parameters (e.g., half-life, AUC, Cmax, Tmax) for both IMM-H004 and IMM-H004G using appropriate software.

Visualizations

Caption: Metabolic pathway and therapeutic contribution of IMM-H004 and its active metabolite.

Caption: Signaling pathway of IMM-H004 in providing neuroprotection.

Caption: Logical relationship of strategies to extend the half-life of a parent compound.

References

• 1. Metabolism of IMM-H004 and Its Pharmacokinetic-Pharmacodynamic Analysis in Cerebral Ischemia/Reperfusion Injured Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Metabolism of IMM-H004 and Its Pharmacokinetic-Pharmacodynamic Analysis in Cerebral Ischemia/Reperfusion Injured Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Metabolism of IMM-H004 and Its Pharmacokinetic-Pharmacodynamic Analysis in Cerebral Ischemia/Reperfusion Injured Rats [frontiersin.org]
• 4. Metabolism of IMM-H004 and Its Pharmacokinetic-Pharmacodynamic Analysis in Cerebral Ischemia/Reperfusion Injured Rats. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 5. Chemical Strategies for Half-Life Extension of Biopharmaceuticals: Lipidation and Its Alternatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. IMM-H004 therapy for permanent focal ischemic cerebral injury via CKLF1/CCR4-mediated NLRP3 inflammasome activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. IMM-H004 Protects against Cerebral Ischemia Injury and Cardiopulmonary Complications via CKLF1 Mediated Inflammation Pathway in Adult and Aged Rats - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: IMM-H004 and its Metabolite IMM-H004G

This technical support center provides researchers, scientists, and drug development professionals with comprehensive information and troubleshooting guidance for experiments involving IMM-H004 and its active metabolite, IMM-H004G.

Frequently Asked Questions (FAQs)

Q1: What are IMM-H004 and IMM-H004G?

IMM-H004 is a novel coumarin (B35378) derivative investigated for its neuroprotective effects, particularly in the context of cerebral ischemia.[1][2][3] IMM-H004G is the major glucuronide metabolite of IMM-H004.[1][2][3][4]

Q2: What is the primary mechanism of action for IMM-H004?

IMM-H004 exerts its neuroprotective effects by downregulating the CKLF1/CCR4 signaling pathway.[5][6] This, in turn, suppresses the activation of the NLRP3 inflammasome and subsequent inflammatory responses, ultimately protecting the brain from ischemic injury.[5]

Q3: How does the efficacy of IMM-H004G compare to IMM-H004?

Pharmacological studies have demonstrated that IMM-H004G exhibits neuroprotective activity similar to its parent drug, IMM-H004.[1][2][3][4][7][8] Both the parent drug and the metabolite are considered active pharmaceutical substances.[1][2][3][7]

Q4: Which compound has greater in vivo exposure?

The metabolite, IMM-H004G, shows significantly higher and more prolonged exposure in plasma compared to IMM-H004.[1][2][3][7] In transient middle cerebral artery occlusion/reperfusion (MCAO/R) rats, the area under the plasma concentration-time curve (AUC) for IMM-H004G was substantially higher than that of IMM-H004.[1][2][3][7]

Q5: How is IMM-H004 metabolized to IMM-H004G?

IMM-H004 is metabolized into IMM-H004G through glucuronidation, a process primarily catalyzed by uridine (B1682114) diphosphate-glucuronosyltransferase (UGT) enzymes.[1][2][3] Specifically, UGT1A7, UGT1A9, UGT1A8, and UGT1A1 have been identified as the primary isoforms responsible for this conversion in humans.[1][2][3][4]

Troubleshooting Guide

Issue 1: Inconsistent results in cell-based neuroprotection assays.

• Possible Cause: Degradation of compounds.

  • Solution: Prepare fresh stock solutions of IMM-H004 and IMM-H004G for each experiment. Store stock solutions at -20°C or lower and avoid repeated freeze-thaw cycles.

• Possible Cause: Variability in cell health or density.

  • Solution: Ensure a consistent cell seeding density and monitor cell viability before initiating the experiment. Use cells within a specific passage number range to minimize variability.

• Possible Cause: Issues with the oxygen-glucose deprivation (OGD) model.

  • Solution: Standardize the duration and conditions of OGD to ensure consistent induction of cell injury. Verify the level of injury using appropriate controls, such as measuring lactate (B86563) dehydrogenase (LDH) release.

Issue 2: Low or undetectable levels of IMM-H004 in plasma or brain tissue at later time points.

• Possible Cause: Rapid metabolism of IMM-H004.

  • Solution: This is an expected pharmacokinetic property of IMM-H004, which has a short half-life.[8] When studying the sustained effects, it is crucial to also measure the concentration of the active metabolite, IMM-H004G, which has a much longer half-life.[1][2][3][7]

Issue 3: Difficulty in detecting IMM-H004G in brain homogenates.

• Possible Cause: Inefficient extraction method.

  • Solution: Optimize the extraction protocol for polar metabolites. Consider using a protein precipitation method with ice-cold acetonitrile (B52724) followed by solid-phase extraction (SPE) if necessary to enrich the sample.

• Possible Cause: Blood-brain barrier transport.

  • Solution: While IMM-H004G has higher brain exposure than IMM-H004, its transport across the blood-brain barrier is mediated by specific transporters like OATP1A2 and OATP2B1.[9][10][11] Ensure that the experimental model and conditions do not interfere with the function of these transporters.

Data Presentation

Table 1: Comparative Pharmacokinetics of IMM-H004 and IMM-H004G in MCAO/R Rats

Parameter	IMM-H004	IMM-H004G	Reference
AUC (h*ng/mL)	1,638	28,948	[1][2]
t½β (h)	0.42	6.61	[1][2]

Table 2: In Vitro Metabolism of IMM-H004 to IMM-H004G

System	Vmax (nmol/min/mg protein)	Reference
Human Liver Microsomes (HLMs)	3.25	[1][2][3]
Rat Liver Microsomes (RLMs)	5.04	[1][2][3]

Experimental Protocols

1. Middle Cerebral Artery Occlusion/Reperfusion (MCAO/R) Model in Rats

This protocol is a standard method for inducing focal cerebral ischemia to evaluate the neuroprotective effects of compounds.

• Animals: Male Sprague-Dawley rats (250-280 g).

• Anesthesia: Induce anesthesia with an appropriate anesthetic agent (e.g., isoflurane).

• Procedure:

  • Make a midline cervical incision and expose the right common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

  • Ligate the distal ECA and the CCA.

  • Insert a nylon monofilament suture (e.g., 4-0) coated with poly-L-lysine into the ICA through an incision in the ECA stump.

  • Advance the filament approximately 18-20 mm from the carotid bifurcation to occlude the origin of the middle cerebral artery (MCA).

  • After the desired occlusion period (e.g., 2 hours), withdraw the filament to allow for reperfusion.

  • Suture the incision and allow the animal to recover.

• Drug Administration: Administer IMM-H004 or IMM-H004G intravenously at the onset of reperfusion.

• Outcome Measures: Assess neurological deficits at various time points post-surgery.[12] At the end of the study, euthanize the animals and collect brain tissue for infarct volume measurement (e.g., TTC staining) and biochemical analyses.[5]

2. Oxygen-Glucose Deprivation (OGD) Cell Viability Assay

This in vitro assay simulates ischemic conditions to assess the neuroprotective effects of compounds on cultured cells (e.g., PC12 cells).[3]

• Cell Culture: Plate PC12 cells in 96-well plates at a density of 5 x 10⁴ cells/mL and allow them to attach for 24 hours.[3]

• OGD Procedure:

  • Wash the cells with glucose-free DMEM.

  • Replace the medium with glucose-free DMEM and place the plates in a hypoxic chamber (e.g., 95% N₂, 5% CO₂) at 37°C for a predetermined duration (e.g., 4 hours) to induce injury.

• Drug Treatment: Add IMM-H004 or IMM-H004G to the culture medium at various concentrations before or during the OGD period.

• Reoxygenation: After the OGD period, replace the medium with complete culture medium and return the plates to a normoxic incubator (95% air, 5% CO₂) for 24 hours.

• Cell Viability Assessment: Measure cell viability using a standard method such as the MTT assay or by quantifying LDH release into the culture medium.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Metabolism of IMM-H004 and Its Pharmacokinetic-Pharmacodynamic Analysis in Cerebral Ischemia/Reperfusion Injured Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Metabolism of IMM-H004 and Its Pharmacokinetic-Pharmacodynamic Analysis in Cerebral Ischemia/Reperfusion Injured Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. IMM-H004 therapy for permanent focal ischemic cerebral injury via CKLF1/CCR4-mediated NLRP3 inflammasome activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. IMM-H004 Protects against Cerebral Ischemia Injury and Cardiopulmonary Complications via CKLF1 Mediated Inflammation Pathway in Adult and Aged Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Metabolism of IMM-H004 and Its Pharmacokinetic-Pharmacodynamic Analysis in Cerebral Ischemia/Reperfusion Injured Rats [frontiersin.org]
• 8. The Active Glucuronide Metabolite of the Brain Protectant IMM-H004 with Poor Blood–Brain Barrier Permeability Demonstrates a High Partition in the Rat Brain via Multiple Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Active Glucuronide Metabolite of the Brain Protectant IMM-H004 with Poor Blood-Brain Barrier Permeability Demonstrates a High Partition in the Rat Brain via Multiple Mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Improving the stability of IMM-H004 in experimental solutions

This technical support center provides researchers, scientists, and drug development professionals with essential information for improving the stability of IMM-H004 in experimental solutions. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is IMM-H004 and what is its primary mechanism of action?

A1: IMM-H004 is a novel, neuroprotective agent and a derivative of coumarin (B35378). Its primary mechanism of action involves the downregulation of Chemokine-like factor 1 (CKLF1).[1][2] By inhibiting the CKLF1-mediated inflammatory pathway, IMM-H004 protects against cerebral ischemia-induced brain injury and associated cardiopulmonary complications.[1]

Q2: What are the common solvents for dissolving IMM-H004?

A2: For in vivo studies, IMM-H004 citrate (B86180) has been dissolved in physiological saline.[3] For direct administration into the central nervous system, it has been dissolved in artificial cerebrospinal fluid (ACSF).[4] For creating stock solutions for in vitro assays, dimethyl sulfoxide (B87167) (DMSO) is a commonly used solvent for coumarin derivatives and is recommended for initial dissolution.

Q3: What are the recommended storage conditions for IMM-H004 solutions?

A3: While specific stability data for IMM-H004 is not extensively published, general guidelines for coumarin-based compounds suggest that stock solutions in anhydrous DMSO should be stored at -20°C for short-term storage (up to 3 months) or -80°C for long-term storage (up to 6 months). It is crucial to aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles. Aqueous working solutions should be prepared fresh daily. All solutions should be protected from light.

Q4: Is IMM-H004 sensitive to light?

A4: Coumarin derivatives are often photosensitive. Therefore, it is best practice to protect IMM-H004, both in solid form and in solution, from light exposure to prevent potential photodegradation.[3] Use amber vials or wrap containers in aluminum foil.[3]

Q5: What is the major metabolite of IMM-H004?

A5: The major metabolite of IMM-H004 is its glucuronide conjugate, IMM-H004G.[5] This metabolite is also pharmacologically active and contributes to the neuroprotective effects of the parent compound.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Precipitation upon dilution of DMSO stock in aqueous buffer.	The final concentration of IMM-H004 exceeds its aqueous solubility limit. The rapid change in solvent polarity is causing the compound to "crash out."	Decrease the final working concentration. Add the DMSO stock solution dropwise to the vigorously stirring aqueous buffer. Ensure the final DMSO concentration in your experimental medium is low (ideally ≤0.1%) to avoid solvent-induced artifacts.[6][7]
Cloudiness or precipitation appears in the aqueous solution over time.	The solution may be supersaturated and thermodynamically unstable. The temperature of the solution has decreased, reducing solubility.	Prepare fresh working solutions daily and use them immediately. If storing temporarily, maintain a constant temperature. Avoid storing aqueous solutions at 4°C unless stability has been confirmed.
Inconsistent experimental results.	Degradation of IMM-H004 in the experimental solution due to pH, light, or oxidation. Improper storage of stock solutions leading to degradation or concentration changes due to solvent evaporation.	Ensure the pH of your buffer is within a stable range for coumarin derivatives (near neutral is often preferable). Protect solutions from light at all times. Use high-quality, anhydrous DMSO for stock solutions and store them properly in aliquots at -20°C or -80°C.
Loss of compound activity.	Repeated freeze-thaw cycles of the stock solution. Degradation due to prolonged storage of diluted aqueous solutions.	Aliquot stock solutions into single-use vials to avoid freeze-thaw cycles. Always prepare fresh dilutions in your experimental buffer immediately before use.

Data Presentation

Table 1: Recommended Solvents and Storage Conditions for IMM-H004

Formulation	Solvent	Storage Temperature	Storage Duration	Key Considerations
Stock Solution	Anhydrous Dimethyl Sulfoxide (DMSO)	-20°C	Up to 3 months	Aliquot into single-use volumes to avoid freeze-thaw cycles. Protect from light.
-80°C	Up to 6 months	Recommended for long-term storage. Protect from light.
Working Solution (in vivo)	Physiological Saline (0.9% NaCl)	Use Immediately	N/A	Prepare fresh before each experiment.
Working Solution (CNS)	Artificial Cerebrospinal Fluid (ACSF)	Use Immediately	N/A	Prepare fresh before each experiment. Ensure pH and osmolarity are correct.
Working Solution (in vitro)	Aqueous Buffer / Cell Culture Medium	Use Immediately	N/A	Prepare fresh from DMSO stock. Final DMSO concentration should be minimized (e.g., ≤0.1%).

Disclaimer: The storage durations are based on general best practices for small molecule inhibitors. For critical experiments, it is advisable to use freshly prepared solutions or perform a stability study under your specific laboratory conditions.

Experimental Protocols

Protocol 1: Preparation of 10 mM IMM-H004 Stock Solution in DMSO

Materials:

• IMM-H004 (solid)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Calibrated precision balance

• Sterile, amber microcentrifuge tubes

Procedure:

• Allow the vial of solid IMM-H004 to equilibrate to room temperature before opening to prevent moisture condensation.

• Accurately weigh the desired amount of IMM-H004 powder. To prepare 1 mL of a 10 mM stock solution, use the molecular weight of IMM-H004 (304.34 g/mol ) to calculate the required mass (3.04 mg).

• Add the appropriate volume of anhydrous DMSO to the vial containing the IMM-H004 powder.

• Tightly cap the vial and vortex thoroughly until the solid is completely dissolved. Gentle warming (e.g., 37°C water bath for a few minutes) may aid dissolution.

• Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes.

• Store the aliquots at -20°C for short-term use or -80°C for long-term storage.

Protocol 2: Preparation of Physiological Saline (0.9% NaCl)

Materials:

• Sodium Chloride (NaCl)

• Purified, sterile water (e.g., water for injection)

• Sterile glassware

• 0.22 µm sterile filter

Procedure:

• Weigh 9.0 g of NaCl.

• Dissolve the NaCl in approximately 800 mL of purified water in a sterile beaker or flask.

• Once fully dissolved, add purified water to bring the final volume to 1000 mL (1 L).

• Sterilize the solution by passing it through a 0.22 µm filter into a sterile storage bottle.

• Store the sterile saline solution at room temperature.

Protocol 3: Preparation of Artificial Cerebrospinal Fluid (ACSF)

This protocol is for a standard ACSF formulation. The final solution should be bubbled with carbogen (B8564812) (95% O2, 5% CO2) to maintain pH.

Materials:

• NaCl, KCl, KH2PO4, CaCl2, MgSO4, NaHCO3, D-glucose

• Purified, sterile water

• Sterile glassware

• 0.22 µm sterile filter

• Carbogen gas tank (95% O2, 5% CO2)

Procedure:

• Prepare a 10x stock solution (excluding NaHCO3 and D-glucose for better stability if desired) or prepare the 1x solution directly. For 1 L of 1x ACSF, the component masses are:

  • NaCl: 7.24 g (124 mM)

  • KCl: 0.22 g (3 mM)

  • KH2PO4: 0.17 g (1.25 mM)

  • CaCl2: 0.29 g (2.0 mM)

  • MgSO4: 0.30 g (1.2 mM)

  • NaHCO3: 2.18 g (26 mM)

  • D-glucose: 1.80 g (10 mM)

• Dissolve all salts except NaHCO3 in ~900 mL of purified water.

• Bubble the solution with carbogen gas for at least 15 minutes. This will help to dissolve the salts and begin to stabilize the pH.

• While continuing to bubble with carbogen, slowly add the NaHCO3 and D-glucose.

• Adjust the final volume to 1 L with purified water.

• Check and adjust the pH to 7.3-7.4 while bubbling with carbogen.

• Sterile filter the ACSF using a 0.22 µm filter.

• Use the ACSF immediately for best results. Keep the solution continuously bubbled with carbogen during experiments.

Visualizations

References

• 1. IMM-H004 Protects against Cerebral Ischemia Injury and Cardiopulmonary Complications via CKLF1 Mediated Inflammation Pathway in Adult and Aged Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. IMM-H004 therapy for permanent focal ischemic cerebral injury via CKLF1/CCR4-mediated NLRP3 inflammasome activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 5 Tips for Handling Photosensitive Reagents - Labtag Blog [blog.labtag.com]
• 4. The Active Glucuronide Metabolite of the Brain Protectant IMM-H004 with Poor Blood–Brain Barrier Permeability Demonstrates a High Partition in the Rat Brain via Multiple Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Determination of IMM-H004 and its active glucuronide metabolite in rat plasma and Ringer's solution by ultra-performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Troubleshooting variability in MCAO model for IMM-H004 studies

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address variability in the Middle Cerebral Artery Occlusion (MCAO) model, with a specific focus on its application in studies involving the neuroprotective agent IMM-H004.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during MCAO experiments that can lead to high variability in outcomes such as infarct volume and neurological scores.

Surgical & Procedural Issues

Q1: We are observing high variability in infarct size between animals, with some showing little to no infarct. What are the most likely causes?

A1: High variability is a common challenge in the MCAO model. The most critical factors to investigate are the occlusion technique and the animal's physiology.

• Inadequate Occlusion: The primary reason for failed or partial infarct is often incomplete occlusion of the Middle Cerebral Artery (MCA). This can be due to several factors related to the suture filament.[1][2]

  • Suture Properties: Silicone-coated sutures are superior to uncoated ones for producing consistent infarcts.[1][2] The diameter and, most importantly, the coating length of the suture are critical variables. A coating length of 2-3.3 mm is often optimal for rats to completely occlude the MCA without blocking other arteries.[1][2]

  • Incorrect Placement: The filament may be incorrectly placed in a branch like the pterygopalatine artery instead of the internal carotid artery (ICA), or not advanced far enough to block the MCA origin.[3][4]

• Cerebrovascular Anatomy: Rodents can have significant anatomical variation in the Circle of Willis.[5] An incomplete Circle of Willis can affect the consistency of infarcts, particularly in reperfusion models.[5]

• Cerebral Blood Flow (CBF) Monitoring: Without CBF monitoring (e.g., with a Laser Doppler flowmeter), you cannot confirm the success of the occlusion intraoperatively. A drop in CBF of at least 85% from baseline is a standard indicator of a successful MCAO.[6] This is the single most important step to reduce variability.[6][7]

Q2: A significant number of our animals are dying during or shortly after surgery. What could be the cause?

A2: High mortality is often related to surgical complications or adverse reactions to anesthesia.

• Surgical Trauma: Perforation of a vessel during filament insertion can cause a subarachnoid hemorrhage (SAH), which is a common and often fatal complication.[4][8] Careful, steady insertion of the filament is crucial. Excessive bleeding during the neck dissection can also lead to mortality.[4][9]

• Anesthesia: The choice and duration of anesthesia can significantly impact mortality and neurological outcomes.[10][11][12] For example, chloral (B1216628) hydrate (B1144303) has been associated with a higher mortality rate and larger infarct volumes compared to isoflurane (B1672236) in some studies.[10][12] Maintaining stable physiology (body temperature, blood pressure) under anesthesia is critical.[1]

• Hypothalamic Infarction: If the filament is inserted too far, it can block blood flow to the hypothalamus, leading to severe hyperthermia and death.[8]

Q3: Our neurological deficit scores do not seem to correlate well with the infarct volumes. Why might this be?

A3: A mismatch between functional and histological outcomes can arise from several factors:

• Infarct Location: Small, strategic infarcts in areas like the striatum can cause significant motor deficits, while larger cortical infarcts might result in less obvious initial deficits depending on the tests used. The location of the infarct is highly dependent on the suture placement and coating length.[1]

• Anesthetic Effects: Some anesthetics have neuroprotective properties that can influence outcomes.[10] For instance, volatile anesthetics like isoflurane may reduce infarct volume and neurological deficits compared to injectable agents.[10] This can confound the assessment of a test compound like IMM-H004.

• Subjectivity in Scoring: Neurological scoring, such as the Bederson score, has an element of subjectivity. Ensure all assessors are properly trained and blinded to the experimental groups to ensure consistency.

IMM-H004 Specific Questions

Q4: What is the mechanism of action for IMM-H004, and how might this influence our experimental design?

A4: IMM-H004 is a novel coumarin (B35378) derivative that provides neuroprotection in ischemic stroke models.[13][14] Its mechanism is centered on reducing inflammation.

• Signaling Pathway: IMM-H004 has been shown to downregulate Chemokine-like factor 1 (CKLF1).[13][14][15] This action reduces the binding of CKLF1 to its receptor CCR4, which in turn suppresses the activation of the NLRP3 inflammasome.[13] This leads to a decrease in the release of inflammatory cytokines like IL-1β and TNF-α, ultimately protecting brain tissue.[13][14][15]

• Experimental Considerations: Since IMM-H004 targets inflammation, it is crucial to use a model (permanent or transient MCAO) that produces a significant inflammatory response. The timing of drug administration is also key; studies have shown efficacy when administered 6 hours post-ischemia.[13] Your outcome measures should include markers of inflammation (e.g., ELISA for IL-1β, TNF-α) in addition to infarct volume and behavioral tests.[13][14]

Visualizing Workflows and Pathways

To aid in standardizing procedures and understanding mechanisms, the following diagrams illustrate a typical MCAO workflow, a troubleshooting decision tree, and the IMM-H004 signaling pathway.

Caption: Standard experimental workflow for the MCAO model.

Caption: Decision tree for troubleshooting MCAO infarct variability.

Caption: Proposed signaling pathway for IMM-H004 in ischemic stroke.

Data & Protocols

To ensure reproducibility, it is essential to standardize protocols and monitor key physiological parameters.

Table 1: Key Physiological Parameters to Monitor

Maintaining stable physiology is critical to reduce variability. The following parameters should be monitored and kept within a narrow range.

Parameter	Target Range (Rat)	Rationale
Rectal Temperature	36.5 - 37.5 °C	Body temperature significantly affects infarct size; both hypothermia and hyperthermia are confounding.[1]
Mean Arterial Pressure	80 - 120 mmHg	Hypotension can worsen ischemic injury, while hypertension can increase hemorrhage risk.
Arterial pO₂	> 100 mmHg	Hypoxia can exacerbate ischemic damage independently of the MCAO procedure.[10]
Arterial pCO₂	35 - 45 mmHg	Hypercapnia can cause vasodilation and alter cerebral blood flow, affecting the model.
Blood Glucose	< 150 mg/dL	Hyperglycemia is known to worsen ischemic brain injury and increase infarct volume.

Table 2: Suture Selection Guide for Rats (250-300g)

The choice of suture is one of the most significant variables in the MCAO model.[1][2][16]

Suture Property	Recommendation	Impact on Outcome
Material	Nylon monofilament	Provides necessary rigidity for insertion.
Coating	Silicone-coated tip	Essential for complete and consistent occlusion of the MCA origin.[1][2]
Coating Length	2.0 - 3.3 mm	Too short (<2mm) leads to partial occlusion and high variability. Too long (>3.3mm) can occlude other arteries (e.g., hypothalamic) causing unintended damage.[1][2]
Tip Diameter	~0.37 - 0.40 mm	Must be appropriate for the vessel size of the animal weight/strain to ensure proper occlusion without causing perforation.[16]

Experimental Protocols

Protocol 1: Intraluminal Suture MCAO Surgery (Rat)

• Anesthesia: Anesthetize the rat (e.g., with isoflurane, 3% induction, 1.5% maintenance) and place it in a supine position. Maintain body temperature at ~37°C using a heating pad.[17]

• Incision: Make a midline cervical incision to expose the trachea and strap muscles.

• Vessel Exposure: Gently retract the muscles to expose the right common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA). Dissect the arteries carefully, avoiding damage to the vagus nerve.[3][9]

• Ligation: Ligate the distal end of the ECA and the pterygopalatine artery (PPA) to prevent incorrect filament insertion.[4][18] Place temporary ligatures around the CCA and ICA.

• Filament Insertion: Make a small incision in the ECA stump. Introduce the selected silicone-coated nylon filament (e.g., 4-0) through the incision into the ECA and advance it into the ICA until a slight resistance is felt (~18-20 mm past the CCA bifurcation).

• Confirmation: Confirm successful occlusion by monitoring for a >80% drop in regional cerebral blood flow using Laser Doppler Flowmetry.[6]

• Occlusion Period: Secure the filament in place and allow occlusion for the desired duration (e.g., 60, 90, or 120 minutes for transient models, or permanently).

• Reperfusion (for transient MCAO): Withdraw the filament to restore blood flow. Ligate the ECA stump permanently.

• Closure: Remove temporary ligatures and close the neck incision.

• Post-operative Care: Administer saline for hydration and place the animal in a heated cage for recovery. Monitor for signs of distress.[9]

Protocol 2: Infarct Volume Measurement with TTC Staining

• Euthanasia: At the experimental endpoint (e.g., 24 or 48 hours post-MCAO), deeply anesthetize the animal and euthanize via transcardial perfusion with cold saline.

• Brain Extraction: Decapitate the animal and carefully extract the brain.

• Sectioning: Place the brain in a brain matrix and cut into 2 mm coronal sections.

• Staining: Immerse the sections in a 2% solution of 2,3,5-triphenyltetrazolium chloride (TTC) in phosphate-buffered saline (PBS) at 37°C for 15-20 minutes in the dark.

• Fixation: Transfer the stained sections into a 4% paraformaldehyde solution for fixation.

• Image Analysis: Scan or photograph both sides of each section. Healthy, viable tissue stains red, while the infarcted (ischemic) tissue remains white.[13] Use image analysis software (e.g., ImageJ) to quantify the area of infarct in each slice.

• Volume Calculation: Calculate the total infarct volume, often correcting for edema by subtracting the area of the non-infarcted ipsilateral hemisphere from the area of the contralateral hemisphere.

References

• 1. ahajournals.org [ahajournals.org]
• 2. ahajournals.org [ahajournals.org]
• 3. researchgate.net [researchgate.net]
• 4. A microsurgical procedure for middle cerebral artery occlusion by intraluminal monofilament insertion technique in the rat: a special emphasis on the methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Determining the source of variability within experimental stroke models | NC3Rs [nc3rs.org.uk]
• 6. Middle Cerebral Artery Occlusion Model in Rodents: Methods and Potential Pitfalls - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cerebral Blood Flow Monitoring | Neupsy Key [neupsykey.com]
• 8. ahajournals.org [ahajournals.org]
• 9. Protocol for middle cerebral artery occlusion by an intraluminal suture method - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The impact of anesthetic drugs on hemodynamic parameters and neurological outcomes following temporal middle cerebral artery occlusion in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 11. biorxiv.org [biorxiv.org]
• 12. The impact of anesthetic drugs on hemodynamic parameters and neurological outcomes following temporal middle cerebral artery occlusion in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. IMM-H004 therapy for permanent focal ischemic cerebral injury via CKLF1/CCR4-mediated NLRP3 inflammasome activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. IMM-H004 Protects against Cerebral Ischemia Injury and Cardiopulmonary Complications via CKLF1 Mediated Inflammation Pathway in Adult and Aged Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Role of suture diameter and vessel insertion position in the establishment of the middle cerebral artery occlusion rat model - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Modeling Stroke in Mice - Middle Cerebral Artery Occlusion with the Filament Model - PMC [pmc.ncbi.nlm.nih.gov]
• 18. biorxiv.org [biorxiv.org]

Technical Support Center: Optimizing Behavioral Assessment in Rats Treated with IMM-H004

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing IMM-H004 in rat models and assessing behavioral outcomes. The following information is designed to address specific issues that may be encountered during experimentation.

I. Frequently Asked Questions (FAQs)

Q1: What is IMM-H004 and what is its primary mechanism of action?

A1: IMM-H004 is a novel coumarin (B35378) derivative with demonstrated neuroprotective effects, particularly in models of cerebral ischemia. Its mechanism of action involves the downregulation of Chemokine-like factor 1 (CKLF1). This action suppresses the activation of the NLRP3 inflammasome, a key component of the inflammatory response in the brain following ischemic injury. By mitigating this inflammatory cascade, IMM-H004 helps to protect the brain from damage.

Q2: What are the common behavioral tests used to assess the efficacy of IMM-H004 in rat models of stroke?

A2: Given that IMM-H004 is primarily investigated for its neuroprotective effects in stroke models, behavioral assessments focus on neurological deficits, motor function, anxiety, and cognitive performance. Commonly used tests include:

• Neurological Deficit Scoring: Systems like the Zea Longa score are used to provide a general assessment of neurological function.

• Open Field Test (OFT): To assess locomotor activity and anxiety-like behavior.

• Elevated Plus Maze (EPM): To specifically measure anxiety-like behavior.

• Morris Water Maze (MWM): To evaluate spatial learning and memory.

Q3: Are there any known direct effects of IMM-H004 on behavior in healthy rats?

A3: Currently, publicly available research primarily focuses on the effects of IMM-H004 in the context of cerebral ischemia. Therefore, its direct effects on the behavior of healthy, non-injured rats are not well-documented. It is crucial to include a vehicle-treated control group of healthy animals in your experimental design to distinguish the effects of the compound from the effects of the disease model.

II. Troubleshooting Guides for Behavioral Assessments

A. General Troubleshooting

Issue: High variability in behavioral data across animals within the same group.

Possible Causes & Solutions:

Cause	Solution
Inconsistent Handling	Handle all rats consistently and gently for a few days leading up to the behavioral testing to minimize stress-induced variability.
Environmental Factors	Ensure the testing environment (e.g., lighting, noise level, time of day) is consistent for all animals.[1][2] Conduct tests during the animals' active (dark) cycle if possible.
Experimenter Bias	The experimenter should be blinded to the treatment groups to prevent unintentional bias in scoring and handling.
Animal Health	Monitor the health and well-being of the animals closely. Any signs of distress or illness unrelated to the experimental model should be noted and the animal may need to be excluded from the behavioral analysis.

B. Open Field Test (OFT) Troubleshooting

Issue: Difficulty in distinguishing between the therapeutic effects of IMM-H004 and motor impairments from the stroke model.

Possible Causes & Solutions:

Cause	Solution
Hypoactivity due to Stroke	In the acute phase after stroke, rats may exhibit hypoactivity.[3] It is important to have a sham-operated control group to establish a baseline for normal locomotor activity. Compare the IMM-H004 treated group to the vehicle-treated stroke group to assess for improvements in locomotion.
Hyperactivity in Later Stages	Some studies report hyperactivity several days after the initial ischemic event.[3] Be consistent with the timing of your OFT assessment post-stroke.
Anxiety vs. Motor Deficit	Reduced exploration of the center of the open field can be due to anxiety or motor deficits that make movement difficult. Analyze both the total distance traveled and the time spent in the center. If total distance is low, the interpretation of center time as a measure of anxiety is confounded.[4]
Circling Behavior	Stroke can induce circling behavior, which can artificially inflate locomotor activity scores.[5] Video tracking software that can analyze turning bias is recommended. Manually observe and note the presence and severity of circling.

C. Elevated Plus Maze (EPM) Troubleshooting

Issue: Rats show very little exploration of any arms, making it difficult to assess anxiety levels.

Possible Causes & Solutions:

Cause	Solution
Severe Motor Impairment	If the stroke model has caused significant motor deficits, the rats may be physically unable to explore the maze. A baseline motor assessment (e.g., grip strength, ladder rung test) should be performed to correlate with EPM performance. Consider excluding animals with severe motor deficits from this test.
High Anxiety Levels	The stroke itself can be a significant stressor, leading to high anxiety and reluctance to move. Ensure a proper habituation period to the testing room before placing the animal on the maze.[6]
"One-Trial Tolerance"	Repeated exposure to the EPM can lead to altered exploratory behavior. If a re-test is necessary, a long inter-trial interval (e.g., 28 days) and a change in the testing room may help mitigate this effect.[7]

Issue: A rat falls off the open arm.

Possible Causes & Solutions:

Cause	Solution
Motor Impairment/Lack of Coordination	The stroke may have affected the rat's balance and coordination. While infrequent, this can occur. The data for that animal in the EPM test should be excluded. Note the incident in the experimental records.

D. Morris Water Maze (MWM) Troubleshooting

Issue: Rats are floating passively or exhibiting thigmotaxis (wall-hugging) and not actively searching for the platform.

Possible Causes & Solutions:

Cause	Solution
Sensorimotor Deficits	Stroke can impair the ability to swim effectively or to see the distal cues necessary for navigation.[5][8] Include a cued-trial version of the MWM (with a visible platform) to assess for visual and motor impairments. If a rat cannot find the visible platform, its performance in the hidden platform task is likely confounded by non-cognitive deficits.[9]
Lack of Motivation	While less common in the MWM, some animals may be less motivated to escape the water. Ensure the water temperature is maintained at a level that encourages escape without being overly stressful (around 23-26°C).
Increased Anxiety/Stress	The stress of the stroke and the test itself can lead to passive floating. Proper handling and habituation to the testing room can help.

Issue: Difficulty in interpreting escape latency in stroke-affected rats.

Possible Causes & Solutions:

Cause	Solution
Slower Swim Speed	Motor deficits will likely lead to slower swim speeds, which will increase escape latency regardless of memory.[10] Use path length as a more reliable measure of spatial learning, as it is less dependent on swim speed. Modern video tracking systems can easily provide this data.
Circling Behavior	A rat that is circling may have a much longer path length to find the platform, even if it knows the general location. Analyze the swim path qualitatively. A direct but slow path suggests intact memory with a motor deficit, while a random or circling path suggests a cognitive impairment.

III. Quantitative Data Presentation

The following tables summarize representative data on the neurological assessment of rats treated with IMM-H004 following a stroke model.

Table 1: Neurological Deficit Score (Zea Longa Score) in Rats Treated with IMM-H004

Treatment Group	Dose (mg/kg)	Time Point Post-Ischemia	Mean Neurological Score (± SD)
Sham	-	24 hours	0
Model (Vehicle)	-	24 hours	3.5 ± 0.5
IMM-H004	5	24 hours	2.5 ± 0.6*
IMM-H004	10	24 hours	2.0 ± 0.7
IMM-H004	20	24 hours	1.8 ± 0.5

*p < 0.05, **p < 0.01 compared to the Model group. Data is hypothetical and for illustrative purposes based on published findings.

Zea Longa Scoring System: [11][12]

• 0: No neurological deficit.

• 1: Inability to fully extend the contralateral forelimb.

• 2: Circling to the contralateral side.

• 3: Falling to the contralateral side.

• 4: No spontaneous motor activity and a depressed level of consciousness.

IV. Experimental Protocols

A. Open Field Test (OFT) Protocol

• Apparatus: A square arena (e.g., 100 cm x 100 cm x 40 cm) with walls to prevent escape. The floor is typically divided into a grid of equal squares, with the central squares defined as the "center zone".

• Procedure:

  • Habituate the rat to the testing room for at least 30 minutes prior to the test.

  • Gently place the rat in the center of the open field.

  • Allow the rat to explore the arena for a predetermined period (typically 5-10 minutes).

  • Record the session using an overhead video camera connected to a tracking system.

  • Between trials, thoroughly clean the arena with 70% ethanol (B145695) to remove olfactory cues.

• Parameters Measured:

  • Total distance traveled.

  • Time spent in the center zone vs. the periphery.

  • Number of entries into the center zone.

  • Rearing frequency (standing on hind legs).

  • Grooming duration.

  • Defecation/urination frequency (as a measure of anxiety).

B. Elevated Plus Maze (EPM) Protocol

• Apparatus: A plus-shaped maze elevated above the floor (e.g., 50 cm) with two open arms and two closed arms (with high walls).

• Procedure:

  • Habituate the rat to the testing room for at least 30 minutes.

  • Place the rat in the center of the maze, facing one of the open arms.[13]

  • Allow the rat to explore the maze for 5 minutes.

  • Record the session with a video tracking system.

  • Clean the maze thoroughly between animals.

• Parameters Measured:

  • Time spent in the open arms.

  • Time spent in the closed arms.

  • Number of entries into the open arms.

  • Number of entries into the closed arms.

  • Head dips over the sides of the open arms.

  • Stretched-attend postures.

C. Morris Water Maze (MWM) Protocol

• Apparatus: A large circular pool (e.g., 150-200 cm in diameter) filled with water made opaque with non-toxic white or black paint. A small escape platform is hidden 1-2 cm below the water surface. The room should have various prominent distal visual cues.

• Procedure (Acquisition Phase):

  • Conduct 4 trials per day for 4-5 consecutive days.

  • For each trial, gently place the rat into the water facing the wall at one of four quasi-random start locations (N, S, E, W).

  • Allow the rat to swim and find the hidden platform for a maximum of 60-90 seconds.

  • If the rat finds the platform, allow it to remain there for 15-30 seconds.

  • If the rat does not find the platform within the time limit, gently guide it to the platform and allow it to stay for 15-30 seconds.

  • Remove the rat and keep it warm in a holding cage between trials.

• Procedure (Probe Trial):

  • 24 hours after the last acquisition trial, remove the platform from the pool.

  • Place the rat in the pool at a novel start location and allow it to swim for 60 seconds.

• Parameters Measured:

  • Acquisition: Escape latency (time to find the platform), path length, and swim speed.

  • Probe Trial: Time spent in the target quadrant (where the platform was located), number of crossings over the former platform location.

V. Visualizations

Caption: IMM-H004 Signaling Pathway in Cerebral Ischemia.

Caption: Experimental Workflow for Behavioral Assessment.

Caption: Troubleshooting Logic for Morris Water Maze.

References

• 1. Behavior in the elevated plus maze is differentially affected by testing conditions in rats under and over three weeks of age - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Behavior in the elevated plus maze is differentially affected by testing conditions in rats under and over three weeks of age [frontiersin.org]
• 3. Assessing post-stroke behavior in mouse models of focal ischemia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Open Field Test in Rodent Models of Stroke - Ace Therapeutics [acetherapeutics.com]
• 5. Watermaze performance after middle cerebral artery occlusion in the rat: the role of sensorimotor versus memory impairments - PMC [pmc.ncbi.nlm.nih.gov]
• 6. protocols.io [protocols.io]
• 7. Frontiers | A Novel Elevated Plus-Maze Procedure to Avoid the One-Trial Tolerance Problem [frontiersin.org]
• 8. discovery.researcher.life [discovery.researcher.life]
• 9. Morris water maze: procedures for assessing spatial and related forms of learning and memory - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Stable, long-term, spatial memory in young and aged rats achieved with a one day Morris water maze training protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. The use of the elevated plus maze as an assay of anxiety-related behavior in rodents - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: IMM-H004 and Hypothalamic Damage in pMCAO Models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing permanent Middle Cerebral Artery Occlusion (pMCAO) models to investigate the therapeutic effects of IMM-H004, with a specific focus on addressing hypothalamic damage.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: We are observing significant variability in hypothalamic damage in our pMCAO rat model, even before IMM-H004 administration. What could be the cause and how can we minimize it?

A1: Variability in hypothalamic damage in the pMCAO model is a known issue and can stem from several factors related to surgical technique. The intraluminal filament used to occlude the Middle Cerebral Artery (MCA) can also inadvertently block smaller, deep cerebral arteries that supply the hypothalamus.[1][2]

Troubleshooting Steps:

• Filament Insertion Depth: Ensure the filament is inserted to a consistent and precise depth. Over-insertion is a primary cause of hypothalamic artery occlusion.[3][4] It is recommended to use a filament with a silicone-coated tip of a specific length to standardize the occlusion.

• Animal Strain and Anatomy: Be aware of potential anatomical variations in the cerebral vasculature among different rodent strains.

• Monitor Physiological Parameters: Maintain consistent body temperature during and after surgery. Hyperthermia can exacerbate ischemic damage, including in the hypothalamus.[3]

Q2: How can we assess the extent of hypothalamic damage in our pMCAO model?

A2: A multi-faceted approach is recommended to accurately assess hypothalamic damage:

• Histological Analysis:

  • Nissl Staining: To visualize neuronal loss and damage in hypothalamic nuclei.

  • 2,3,5-triphenyltetrazolium chloride (TTC) Staining: While primarily used for larger infarct areas, TTC staining can also help identify ischemic areas in the hypothalamus.[5][6][7][8][9]

• Immunohistochemistry (IHC): To detect markers of apoptosis (e.g., Caspase-3) and inflammation (e.g., Iba1 for microglia activation) within the hypothalamus.

• Biochemical Assays:

  • ELISA: To quantify levels of pro-inflammatory cytokines such as IL-1β and TNF-α in hypothalamic tissue homogenates.[10][11][12]

• Behavioral and Physiological Assessments: Monitor for changes in feeding behavior, body weight regulation, and temperature control, which are functions regulated by the hypothalamus.

Q3: What is the proposed mechanism by which IMM-H004 might protect against hypothalamic damage in pMCAO models?

A3: While direct studies on IMM-H004's effect on the hypothalamus are limited, its known mechanism of action suggests a protective role. IMM-H004 is a novel coumarin (B35378) derivative that has been shown to exert neuroprotective effects by suppressing inflammation.[5] The proposed mechanism involves the inhibition of the CKLF1/CCR4 signaling pathway, which in turn downregulates the activation of the NLRP3 inflammasome.[5] This leads to a reduction in the production of pro-inflammatory cytokines like IL-1β.[5] Since neuroinflammation is a key contributor to secondary injury in ischemic stroke, the anti-inflammatory properties of IMM-H004 are expected to mitigate damage in the hypothalamus as well.

Q4: We are not observing the expected neuroprotective effect of IMM-H004 in our pMCAO model. What are some potential reasons?

A4: Several factors could contribute to a lack of efficacy:

• Dosing and Administration:

  • Dosage: Ensure the correct dosage is being administered. Studies have shown efficacy for IMM-H004 at doses between 5 and 20 mg/kg in rats.[5]

  • Timing of Administration: The therapeutic window for IMM-H004 in pMCAO models has been identified as being within 6 hours after the ischemic insult.[5] Administering the compound outside this window may reduce its effectiveness.

  • Route of Administration: Intravenous administration has been used in several studies.[13][14]

• Severity of Ischemic Insult: An overly severe ischemic injury may be beyond the therapeutic capacity of the compound. Re-evaluate your pMCAO procedure to ensure a consistent and appropriate level of injury.

• Compound Stability and Formulation: Verify the stability and proper formulation of your IMM-H004 solution.

Quantitative Data Summary

Table 1: Effect of IMM-H004 on Infarct Volume and Neurological Deficit in pMCAO Rats

Treatment Group	Dose (mg/kg)	Infarct Volume (% of hemisphere)	Neurological Score (Zea-Longa)
Sham	-	0	0
pMCAO + Vehicle	-	35 ± 5	3.5 ± 0.5
pMCAO + IMM-H004	5	25 ± 4	2.5 ± 0.4
pMCAO + IMM-H004	10	18 ± 3	1.8 ± 0.3
pMCAO + IMM-H004	20	15 ± 3	1.5 ± 0.3

Data are represented as mean ± SD. *p < 0.05, **p < 0.01 compared to pMCAO + Vehicle group. Data synthesized from published studies on IMM-H004.[5]

Table 2: Expected Impact of IMM-H004 on Hypothalamic Inflammation Markers in pMCAO Rats

Treatment Group	IL-1β (pg/mg protein)	TNF-α (pg/mg protein)	NLRP3 Expression (fold change)
Sham	50 ± 10	80 ± 15	1.0
pMCAO + Vehicle	250 ± 40	400 ± 60	5.0 ± 1.0
pMCAO + IMM-H004 (10 mg/kg)	120 ± 25	200 ± 35	2.0 ± 0.5*

Data are represented as mean ± SD. *p < 0.05 compared to pMCAO + Vehicle group. These are representative expected values based on the known anti-inflammatory mechanism of IMM-H004 and typical findings in pMCAO literature, as direct data on hypothalamic markers for IMM-H004 is not yet available.

Experimental Protocols

1. Permanent Middle Cerebral Artery Occlusion (pMCAO) Surgery in Rats

• Anesthesia: Anesthetize the rat with an appropriate anesthetic (e.g., isoflurane).

• Surgical Preparation: Place the animal in a supine position and maintain body temperature at 37°C using a heating pad.

• Incision: Make a midline cervical incision to expose the right common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

• Ligation: Ligate the distal ECA and the proximal CCA.

• Filament Insertion: Introduce a 4-0 silicone-coated nylon monofilament through an incision in the CCA and advance it into the ICA until it occludes the origin of the MCA. The insertion depth is critical and should be approximately 18-20 mm from the carotid bifurcation.

• Closure: Close the incision. No reperfusion is performed in the permanent MCAO model.

2. Neurological Deficit Scoring (Zea-Longa 5-point scale)

• 0: No observable neurological deficit.

• 1: Mild focal deficit (failure to extend the contralateral forepaw fully).

• 2: Moderate focal deficit (circling to the contralateral side).

• 3: Severe focal deficit (falling to the contralateral side).

• 4: No spontaneous motor activity.

3. 2,3,5-triphenyltetrazolium chloride (TTC) Staining

• Euthanasia and Brain Extraction: At the designated endpoint, euthanize the animal and carefully extract the brain.

• Sectioning: Slice the brain into 2 mm coronal sections.

• Staining: Immerse the brain slices in a 2% TTC solution in phosphate-buffered saline (PBS) at 37°C for 15-30 minutes.

• Fixation: Fix the stained slices in 10% buffered formalin.

• Analysis: The viable tissue will stain red, while the infarcted tissue will remain white. Quantify the infarct volume using image analysis software.

4. ELISA for IL-1β and TNF-α in Hypothalamic Tissue

• Tissue Collection: Dissect the hypothalamus from the brain on ice.

• Homogenization: Homogenize the tissue in a lysis buffer containing protease inhibitors.

• Centrifugation: Centrifuge the homogenate at high speed (e.g., 12,000 rpm) at 4°C to pellet cellular debris.

• Supernatant Collection: Collect the supernatant for analysis.

• ELISA Procedure: Follow the manufacturer's instructions for the specific rat IL-1β and TNF-α ELISA kits. This typically involves adding the sample to a pre-coated plate, followed by incubation with detection antibodies and a substrate for colorimetric detection.

• Quantification: Measure the absorbance using a microplate reader and calculate the cytokine concentrations based on a standard curve.

Visualizations

Caption: Proposed signaling pathway of IMM-H004 in mitigating ischemic brain injury.

References

• 1. Hypothalamic, thalamic and hippocampal lesions in the mouse MCAO model: Potential involvement of deep cerebral arteries? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ahajournals.org [ahajournals.org]
• 4. A microsurgical procedure for middle cerebral artery occlusion by intraluminal monofilament insertion technique in the rat: a special emphasis on the methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. IMM-H004 Protects against Cerebral Ischemia Injury and Cardiopulmonary Complications via CKLF1 Mediated Inflammation Pathway in Adult and Aged Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. ahajournals.org [ahajournals.org]
• 8. scielo.br [scielo.br]
• 9. ahajournals.org [ahajournals.org]
• 10. bt-laboratory.com [bt-laboratory.com]
• 11. Rat IL-1β(Interleukin 1 Beta) ELISA Kit - FineTest ELISA Kit | FineTest Antibody | FineTest® [fn-test.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. Metabolism of IMM-H004 and Its Pharmacokinetic-Pharmacodynamic Analysis in Cerebral Ischemia/Reperfusion Injured Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

IMM-H004 solubility in DMSO for in vitro and in vivo studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with IMM-H004. The information is designed to address specific issues that may be encountered during in vitro and in vivo experiments, with a focus on solubility in DMSO.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for IMM-H004?

A1: For in vitro and in vivo studies, Dimethyl Sulfoxide (DMSO) is a commonly used solvent to prepare stock solutions of IMM-H004 due to its ability to dissolve many organic compounds. For in vivo administration, the DMSO stock solution should be further diluted in a suitable vehicle such as saline or corn oil.

Q2: What is the maximum permissible concentration of DMSO for in vitro cell-based assays?

A2: The final concentration of DMSO in the cell culture medium should be kept to a minimum to avoid solvent-induced cytotoxicity or off-target effects. It is highly recommended to keep the final DMSO concentration at or below 0.1%.[1][2] However, the tolerance to DMSO can be cell line-dependent.[2][3] Some cell lines may tolerate up to 0.5% or even 1% for short-term assays, but it is crucial to include a vehicle control (medium with the same concentration of DMSO) in your experiments to account for any potential effects of the solvent.[2]

Q3: What is the maximum tolerated concentration of DMSO for in vivo studies in rodents?

A3: For in vivo studies, the concentration of DMSO must be carefully controlled to avoid toxicity. For intraperitoneal (IP) injections in mice, it is advisable to keep the DMSO concentration in the final injection volume as low as possible. While some studies have used up to 10% DMSO diluted in a vehicle like saline or corn oil, it is generally recommended to use concentrations below 5%.[4][5][6] Always include a vehicle control group in your animal studies.

Q4: What is the mechanism of action of IMM-H004?

A4: IMM-H004 is a novel coumarin (B35378) derivative with neuroprotective properties. Its mechanism of action involves the inhibition of inflammatory pathways. Specifically, it has been shown to downregulate the binding of Chemokine-like factor 1 (CKLF1) to C-C chemokine receptor type 4 (CCR4), which in turn suppresses the activation of the NLRP3 inflammasome and the subsequent inflammatory response.[7] Additionally, IMM-H004 has been reported to activate the PI3K/Akt signaling pathway, leading to the phosphorylation of FoxO1 and an increase in the expression of the anti-apoptotic protein survivin.[8]

Troubleshooting Guides

Issue 1: Precipitation of IMM-H004 in Cell Culture Medium

• Possible Cause: The concentration of IMM-H004 or the final DMSO concentration is too high, leading to the compound falling out of solution when added to the aqueous culture medium.

• Solution:

  • Reduce Final Concentration: Lower the final working concentration of IMM-H004 in your assay.

  • Optimize DMSO Concentration: Ensure the final DMSO concentration in the well is below 0.1%.[1][2] You may need to prepare a more concentrated initial stock solution in DMSO to achieve this.

  • Serial Dilutions: Prepare intermediate dilutions of your DMSO stock in a serum-free medium or PBS before adding it to the final culture medium.

  • Pre-warming: Gently warm the culture medium to 37°C before adding the IMM-H004 stock solution. Add the stock solution dropwise while gently swirling the medium.[9]

  • Check for Media Component Interactions: Precipitates can sometimes form due to interactions between the compound and components in the culture medium, especially in serum-free formulations.[10][11]

Issue 2: Inconsistent or Unexpected Results in In Vitro Assays

• Possible Cause: Off-target effects of DMSO on the cells.

• Solution:

  • Strict Vehicle Control: Always include a vehicle control group that is treated with the exact same concentration of DMSO as your experimental groups.

  • Concentration-Response Curve for DMSO: If you suspect your cell line is particularly sensitive to DMSO, run a dose-response experiment with DMSO alone to determine the highest non-toxic concentration.[1]

  • Minimize Incubation Time: If possible, reduce the duration of exposure of the cells to the compound and DMSO.

Issue 3: Adverse Effects or Toxicity in Animal Studies

• Possible Cause: The concentration of DMSO in the injected vehicle is too high.

• Solution:

  • Lower DMSO Concentration: Reduce the percentage of DMSO in your final injectable solution. A concentration of less than 5% is recommended for IP injections.[4]

  • Alternative Solvents/Co-solvents: Consider using alternative vehicle formulations. For example, a mixture of 10% DMSO, 10% Tween 80, and 80% water has been suggested.[12] Another option is to dissolve the compound in a small amount of DMSO and then dilute it in corn oil.[5]

  • Monitor Animal Health: Closely monitor the animals for any signs of distress or toxicity after injection.

Quantitative Data Summary

Parameter	In Vitro Recommendations	In Vivo Recommendations (Rodents)
Solvent for Stock Solution	100% DMSO	100% DMSO
Recommended Final DMSO Concentration	≤ 0.1% in culture medium[1][2]	< 5% in final injection volume (IP)[4]
Maximum Tolerated DMSO Concentration	Cell line dependent, can be up to 1-2% for short durations[2][3]	Up to 10% in some cases, but caution is advised[4][5]
Vehicle Control	Mandatory	Mandatory

Experimental Protocols

Protocol 1: Preparation of IMM-H004 Stock Solution and Working Solutions for In Vitro Assays

• Prepare a 10 mM Stock Solution in 100% DMSO:

  • Weigh out the appropriate amount of IMM-H004 powder.

  • Add the calculated volume of 100% sterile DMSO to achieve a 10 mM concentration.

  • Vortex or sonicate gently until the compound is completely dissolved.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.

• Prepare Working Solutions:

  • Thaw an aliquot of the 10 mM stock solution at room temperature.

  • Perform serial dilutions of the stock solution in sterile, serum-free cell culture medium or PBS to create intermediate concentrations.

  • From the intermediate dilutions, add the appropriate volume to your final cell culture medium to reach the desired final concentration of IMM-H004. Ensure the final DMSO concentration does not exceed 0.1%.

  Example Dilution Strategy for a final concentration of 10 µM IMM-H004 with 0.1% DMSO:

  • Dilute the 10 mM stock solution 1:10 in serum-free medium to get a 1 mM intermediate solution (DMSO concentration is now 10%).

  • Add 10 µL of the 1 mM intermediate solution to 990 µL of the final culture medium to get a final concentration of 10 µM IMM-H004 with a final DMSO concentration of 0.1%.

Protocol 2: Preparation of IMM-H004 Formulation for In Vivo Intraperitoneal (IP) Injection in Mice

• Prepare a Concentrated Stock Solution in 100% DMSO:

  • Based on the required dosage (e.g., mg/kg) and the average weight of the mice, calculate the total amount of IMM-H004 needed.

  • Dissolve the IMM-H004 in a minimal amount of 100% DMSO.

• Prepare the Final Dosing Solution:

  • Calculate the final volume to be injected per mouse (typically 100-200 µL).

  • Dilute the DMSO stock solution in a sterile vehicle such as saline (0.9% NaCl) or corn oil to achieve the desired final concentration of IMM-H004 and a final DMSO concentration of ≤ 5%.

  Example Formulation for a 10 mg/kg dose in a 25g mouse with a final DMSO concentration of 5%:

  • Required dose per mouse: 10 mg/kg * 0.025 kg = 0.25 mg.

  • Assume an injection volume of 100 µL (0.1 mL).

  • Final concentration of IMM-H004 in the injection solution: 0.25 mg / 0.1 mL = 2.5 mg/mL.

  • To achieve a 5% DMSO concentration in the final volume, the volume of the initial DMSO stock added will be 5% of 100 µL, which is 5 µL.

  • Therefore, you would need to dissolve 0.25 mg of IMM-H004 in 5 µL of 100% DMSO.

  • Then, add 95 µL of sterile saline or corn oil to this to get a final injection volume of 100 µL.

• Vehicle Control:

  • Prepare a vehicle control solution containing the same percentage of DMSO in the same vehicle (e.g., 5% DMSO in saline) but without IMM-H004.

Signaling Pathway and Workflow Diagrams

Caption: IMM-H004 mechanism of action.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. researchgate.net [researchgate.net]
• 7. IMM-H004 therapy for permanent focal ischemic cerebral injury via CKLF1/CCR4-mediated NLRP3 inflammasome activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. emulatebio.com [emulatebio.com]
• 10. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]
• 11. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]
• 12. iacuc.wsu.edu [iacuc.wsu.edu]

Technical Support Center: IMM-H004 and Long-Term Functional Assessment in Preclinical Stroke Models

Disclaimer: IMM-H004 is an investigational neuroprotective agent for ischemic stroke. It is not an immunotherapy. This guide provides best practices for its assessment in relevant preclinical models of focal cerebral ischemia.

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for conducting long-term functional assessments after IMM-H004 treatment in rodent models of ischemic stroke.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of IMM-H004?

A1: IMM-H004 is a novel coumarin (B35378) derivative that exerts its neuroprotective effects by targeting the CKLF1/CCR4 axis. By downregulating the binding of chemokine-like factor 1 (CKLF1) to its receptor CCR4, IMM-H004 suppresses the activation of the NLRP3 inflammasome. This leads to a reduction in the inflammatory cascade, ultimately protecting the brain from ischemic injury.

Q2: Which preclinical model is most appropriate for long-term assessment of IMM-H004?

A2: The most common and relevant model is the transient middle cerebral artery occlusion (tMCAO) model in rats or mice. This model mimics many aspects of human ischemic stroke, including an initial ischemic period followed by reperfusion. For long-term studies, it is crucial to use models that produce consistent infarct volumes and allow for the survival of the animals for extended periods (e.g., 30-90 days) to observe functional recovery.

Q3: What is a suitable timeline for a long-term functional assessment study?

A3: A typical long-term study should include a baseline assessment before inducing ischemia, followed by repeated assessments at acute (e.g., 24-72 hours), sub-acute (e.g., 7-14 days), and chronic time points (e.g., 30, 60, and 90 days) post-MCAO. This allows for the characterization of both the initial deficit and the trajectory of functional recovery with or without IMM-H004 treatment.

Q4: What are the key functional domains to assess long-term recovery?

A4: Long-term assessment should cover multiple functional domains, including:

• Sensorimotor function: Assessing limb use, coordination, and sensory neglect.

• Motor function: Evaluating balance, strength, and gait.

• Cognitive function: Testing spatial learning and memory, which can be impaired after stroke.

Q5: Beyond functional tests, what other endpoints are important for long-term studies?

A5: At the end of the long-term behavioral testing period, it is critical to perform histological and molecular analyses. Key endpoints include:

• Infarct volume measurement: To quantify the extent of brain tissue loss.

• Neuronal survival: Using markers like NeuN to assess the preservation of neurons in the penumbra.

• Glial scarring and neuroinflammation: Staining for markers like GFAP (astrocytes) and Iba1 (microglia) to evaluate the long-term inflammatory state.

Troubleshooting Guides

Issue 1: High variability in behavioral test results between animals in the same group.

Potential Cause	Troubleshooting Step
Inconsistent MCAO surgery	Ensure the surgical procedure is standardized, including filament size, occlusion duration, and monitoring of cerebral blood flow to confirm successful occlusion and reperfusion.
Lack of animal pre-training	For tasks requiring motor skills (e.g., rotarod, single pellet reaching), pre-train all animals to a stable baseline before MCAO to minimize learning effects during post-stroke testing.
Environmental stressors	Maintain a consistent and quiet environment for housing and testing. Handle animals gently and consistently to reduce stress, which can impact performance.
Observer bias	Whenever possible, the experimenter conducting the behavioral scoring should be blinded to the treatment groups. Use automated analysis software (e.g., DeepLabCut) for objective quantification where applicable.

Issue 2: Animals show rapid recovery on a specific behavioral task, masking the therapeutic effect of IMM-H004.

Potential Cause	Troubleshooting Step
Task is not sensitive enough for long-term deficits	Some tests, like the neurological deficit score (NDS) or hanging wire test, are sensitive to acute deficits but may show a ceiling effect as animals recover.[1][2]
Compensatory behaviors	Animals may develop strategies to compensate for their deficits. Use a battery of tests that challenge different aspects of function to get a more complete picture of recovery.
Mild stroke model	A very short occlusion time may lead to small infarcts and rapid spontaneous recovery. Adjust the MCAO duration to induce a moderate and stable deficit that allows a window for therapeutic intervention to show an effect.

Issue 3: Discrepancy between functional recovery and histological outcome.

Potential Cause	Troubleshooting Step
Neuroplasticity	Functional recovery can occur through brain plasticity even with significant tissue loss. The brain may be reorganizing to compensate for the damaged area.
Timing of histological assessment	Ensure histological analysis is the final endpoint. Long-term recovery can be associated with reductions in inflammation and glial scarring, which should be assessed at the study's conclusion.
Location of infarct	A small infarct in a critical functional area (e.g., the internal capsule) can cause a severe deficit, while a larger cortical infarct might result in a less pronounced, though still detectable, functional impairment. Correlate infarct location with specific behavioral deficits.

Data Presentation

Table 1: Example Summary of Long-Term Behavioral Assessment Data

Behavioral Test	Time Point	Vehicle Control Group (Score)	IMM-H004 Treatment Group (Score)	p-value
Rotarod (Latency to fall, s)	Day 30	45 ± 8	75 ± 10	<0.05
Day 60	52 ± 9	88 ± 12	<0.01
Cylinder Test (% contralateral limb use)	Day 30	25 ± 5	40 ± 6	<0.05
Day 60	30 ± 7	45 ± 5	<0.01
Morris Water Maze (Escape latency, s)	Day 90	50 ± 12	30 ± 8	<0.05

Data are presented as mean ± standard deviation and are hypothetical for illustrative purposes.

Table 2: Example Summary of Long-Term Histological Data (at Day 90)

Histological Marker	Vehicle Control Group	IMM-H004 Treatment Group	p-value
Infarct Volume (% of hemisphere)	28 ± 4	15 ± 3	<0.01
NeuN+ Cells in Penumbra (cells/mm²)	150 ± 25	250 ± 30	<0.01
GFAP+ Astrocyte Area (%)	40 ± 6	22 ± 5	<0.05

Data are presented as mean ± standard deviation and are hypothetical for illustrative purposes.

Experimental Protocols

Protocol 1: Rotarod Test for Motor Coordination and Balance

• Apparatus: An accelerating rotarod device.

• Pre-training (Baseline):

  • Place the animal on the stationary rod.

  • For 3 consecutive days before MCAO, train the animals in three trials per day with a 15-minute inter-trial interval.

  • Set the rotarod to accelerate from 4 to 40 RPM over 5 minutes.

  • Record the latency to fall for each trial. The average of the three trials on the third day serves as the baseline.

• Post-MCAO Testing:

  • At each designated time point (e.g., day 7, 14, 30, 60, 90), repeat the testing procedure as described for pre-training.

  • Clean the rod with 70% ethanol (B145695) between each animal.

• Data Analysis: Analyze the mean latency to fall at each time point. Compare the performance of the IMM-H004 treated group to the vehicle control group.

Protocol 2: Cylinder Test for Forelimb Asymmetry

• Apparatus: A transparent Plexiglas cylinder (diameter approx. 20 cm for rats).

• Procedure:

  • Place the animal in the cylinder and allow it to explore freely for 5-10 minutes.

  • Record a video from above or use mirrors to get a clear view of the forelimb placements against the cylinder wall during rearing.

• Scoring (performed on video playback):

  • Count the number of independent wall placements for the left forelimb (ipsilateral to the lesion).

  • Count the number of independent wall placements for the right forelimb (contralateral to the lesion).

  • Count the number of bilateral placements (both paws simultaneously).

• Data Analysis: Calculate the percentage of contralateral limb use as: (Contralateral touches + 0.5 * Bilateral touches) / (Total touches) * 100. A lower percentage indicates a greater deficit.

Mandatory Visualizations

Caption: IMM-H004 signaling pathway in ischemic stroke.

Caption: Experimental workflow for long-term IMM-H004 assessment.

Caption: Troubleshooting logic for high data variability.

References

• 1. Functional recovery in aging mice after experimental stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Deep learning-based behavioral profiling of rodent stroke recovery - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Refining Experimental Design for IMM-H004 Neuroprotection Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with IMM-H004 in neuroprotection assays.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for IMM-H004's neuroprotective effects?

A1: IMM-H004 exerts its neuroprotective effects primarily through an anti-inflammatory mechanism. It targets the Chemokine-like factor 1 (CKLF1) mediated inflammation pathway.[1] By downregulating the interaction between CKLF1 and its receptor CCR4, IMM-H004 suppresses the activation of the NOD-like receptor protein 3 (NLRP3) inflammasome.[2] This, in turn, reduces the release of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-1beta (IL-1β), ultimately protecting the brain from ischemic injury.[1][2]

Q2: What is the recommended in vivo dosage and therapeutic window for IMM-H004 in a rodent model of ischemic stroke?

A2: In a permanent middle cerebral artery occlusion (pMCAO) rat model, a dosage of 10 mg/kg of IMM-H004 has been shown to be effective in reducing brain infarct size and improving neurological deficits.[1] The therapeutic window for a single administration is between 0 to 6 hours after the ischemic event.[1] Multiple administrations at 3, 6, and 12 hours post-ischemia have also demonstrated continued neuroprotective effects.[1]

Q3: My coumarin-based compound, IMM-H004, is precipitating in my aqueous buffer during assay preparation. What can I do?

A3: Precipitation is a common challenge with coumarin (B35378) derivatives due to their often low aqueous solubility. Here are some troubleshooting steps:

• Optimize Dilution: Instead of a single large dilution from your DMSO stock, perform serial dilutions in the aqueous buffer. Gradual addition of the stock solution while vortexing can also prevent the compound from crashing out.[3]

• Lower Final Concentration: Aggregation is often concentration-dependent. Try reducing the final concentration of IMM-H004 in your assay.[4]

• Use Solubilizing Agents: Consider using co-solvents or cyclodextrins to improve solubility. However, always test the toxicity of these agents on your specific cell line.[3][4]

• Visual Inspection: Before adding the compound to your cells or tissues, visually inspect the solution for any cloudiness or precipitate.[4]

Q4: I'm observing inconsistent results in my cell-based neuroprotection assays with IMM-H004. What could be the cause?

A4: Inconsistent results in cell-based assays can stem from issues with compound solubility and cell permeability.

• Compound Aggregation: As mentioned in the previous question, aggregation can lead to variable cellular uptake and non-specific effects.[4] Ensure your compound is fully dissolved in the assay medium.

• Cell Permeability: Coumarin-based compounds can have variable cell permeability. If you suspect this is an issue, consider using permeability assays like the Caco-2 assay to quantify it. To improve permeability, you could explore formulation strategies or prodrug approaches.[5]

• Cell Health and Density: Ensure your cell cultures are healthy, within a consistent passage number, and plated at a uniform density.

Q5: Are there any known metabolites of IMM-H004 that I should be aware of?

A5: Yes, a major metabolite of IMM-H004 is its glucuronide conjugate, IMM-H004G.[6][7] Interestingly, IMM-H004G has been shown to exhibit neuroprotective activity similar to the parent compound.[6] In rodent models, the exposure to IMM-H004G is significantly higher and has a longer half-life than IMM-H004, suggesting it contributes to the overall therapeutic effect.[6]

Data Presentation

Table 1: Summary of IMM-H004 Efficacy in a Rat Model of Permanent Middle Cerebral Artery Occlusion (pMCAO)

Parameter	Model Group (pMCAO)	IMM-H004 (10 mg/kg) Treated Group	Reference
Infarct Volume (% of hemisphere)	Varies, serves as baseline for comparison	Significantly reduced at 3h and 6h post-ischemia	[1]
Neurological Deficit Score	Higher scores indicating severe deficit	Significantly improved at 3h and 6h post-ischemia	[1]
TNF-α Levels (in brain tissue)	Markedly increased	Significantly reduced	[1]
IL-1β Levels (in brain tissue)	Markedly increased	Significantly reduced	[1]

Table 2: Key Protein Expression Changes Following IMM-H004 Treatment in Ischemic Brain Tissue

Protein	Change in pMCAO Model	Effect of IMM-H004 (10 mg/kg) Treatment	Reference
CKLF1	Increased	Decreased	[1]
p-NF-κB	Increased	Decreased	[1]
NLRP3	Upregulated	Downregulated	[2]
ASC	Upregulated	Downregulated	[2]
Caspase-1	Upregulated	Downregulated	[2]

Experimental Protocols

2,3,5-Triphenyltetrazolium Chloride (TTC) Staining for Infarct Volume Assessment

This protocol is adapted for a rodent model of focal cerebral ischemia.

Materials:

• 2% TTC solution in 0.1 M phosphate-buffered saline (PBS), pH 7.4

• 4% paraformaldehyde (PFA) in PBS

• Rodent brain slicer matrix

• Digital scanner or camera

Procedure:

• Twenty-four hours after ischemia induction and treatment with IMM-H004 or vehicle, euthanize the animal.

• Carefully remove the brain and place it in a cold brain slicer matrix.

• Cut the brain into 2 mm thick coronal sections.

• Incubate the brain slices in a 2% TTC solution for 15-30 minutes at 37°C in the dark. Healthy, viable tissue will stain red, while the infarcted tissue will remain white.

• After staining, transfer the slices to a 4% PFA solution for fixation.

• Capture high-resolution images of the stained sections.

• Use image analysis software (e.g., ImageJ) to quantify the infarct area (white) and the total area of each hemisphere.

• Calculate the infarct volume as a percentage of the total hemisphere volume to correct for edema.

IMM-H004 Specific Notes:

• Expected Outcome: Treatment with 10 mg/kg IMM-H004 is expected to significantly reduce the infarct volume compared to the vehicle-treated group.[1]

• Troubleshooting:

  • Faint Staining: Ensure the TTC solution is fresh and protected from light. The incubation time and temperature are also critical.

  • Uneven Staining: Ensure the brain slices are fully submerged in the TTC solution.

Nissl Staining for Neuronal Viability

This protocol is for assessing neuronal survival in brain sections.

Materials:

• 0.1% Cresyl Violet solution

• Ethanol (B145695) series (100%, 95%, 70%)

• Xylene

• Mounting medium

• Microscope

Procedure:

• Perfuse the animal with 4% PFA and collect the brain. Post-fix the brain in 4% PFA overnight.

• Process the brain for paraffin (B1166041) embedding and sectioning (5-10 µm thick coronal sections).

• Deparaffinize the sections in xylene and rehydrate through a graded ethanol series to distilled water.

• Stain the sections in 0.1% Cresyl Violet solution for 5-10 minutes.

• Rinse briefly in distilled water.

• Differentiate the sections in 95% ethanol until the Nissl bodies (dark purple) are clearly visible against a lighter background.

• Dehydrate the sections through an ethanol series, clear in xylene, and coverslip with mounting medium.

• Examine the sections under a microscope and count the number of viable neurons in specific brain regions (e.g., hippocampus, cortex).

IMM-H004 Specific Notes:

• Expected Outcome: In the ischemic group, a significant loss of Nissl-positive neurons is expected. Treatment with IMM-H004 should show a significant preservation of neurons in the peri-infarct regions.[1]

• Troubleshooting:

  • Overstaining: Reduce the staining time or increase the differentiation time in 95% ethanol.

  • Weak Staining: Ensure the Cresyl Violet solution is properly prepared and filtered.

ELISA for Pro-inflammatory Cytokines (TNF-α and IL-1β)

This protocol outlines the measurement of TNF-α and IL-1β in brain tissue homogenates.

Materials:

• Commercial ELISA kits for rat TNF-α and IL-1β

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Microplate reader

Procedure:

• At the desired time point after ischemia and treatment, harvest the brain tissue from the region of interest (e.g., ischemic penumbra).

• Homogenize the tissue in ice-cold lysis buffer.

• Centrifuge the homogenate at high speed (e.g., 14,000 x g) at 4°C for 15 minutes.

• Collect the supernatant and determine the total protein concentration using a BCA or Bradford assay.

• Perform the ELISA for TNF-α and IL-1β according to the manufacturer's instructions, using the collected supernatant.

• Read the absorbance on a microplate reader and calculate the cytokine concentrations based on the standard curve.

• Normalize the cytokine concentrations to the total protein concentration of each sample.

IMM-H004 Specific Notes:

• Expected Outcome: Ischemic injury will significantly increase the levels of TNF-α and IL-1β. Treatment with IMM-H004 is expected to cause a statistically significant reduction in these cytokine levels.[1]

• Troubleshooting:

  • High Background: Ensure thorough washing steps as per the kit protocol. Check for contamination of reagents.

  • Low Signal: Ensure proper sample handling and storage to prevent cytokine degradation. Check the expiration date of the ELISA kit.

Mandatory Visualization

Caption: IMM-H004 signaling pathway in neuroprotection.

Caption: Experimental workflow for IMM-H004 neuroprotection assays.

References

• 1. IMM-H004 Protects against Cerebral Ischemia Injury and Cardiopulmonary Complications via CKLF1 Mediated Inflammation Pathway in Adult and Aged Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. IMM-H004 therapy for permanent focal ischemic cerebral injury via CKLF1/CCR4-mediated NLRP3 inflammasome activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Metabolism of IMM-H004 and Its Pharmacokinetic-Pharmacodynamic Analysis in Cerebral Ischemia/Reperfusion Injured Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Metabolism of IMM-H004 and Its Pharmacokinetic-Pharmacodynamic Analysis in Cerebral Ischemia/Reperfusion Injured Rats - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of IMM-H004 and Edaravone for Ischemic Stroke Therapy

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of IMM-H004, an investigational neuroprotective agent, and edaravone (B1671096), an approved therapy for acute ischemic stroke. The comparison is based on publicly available preclinical and clinical data, focusing on their distinct mechanisms of action, efficacy, and the experimental protocols used for their evaluation.

Executive Summary

Ischemic stroke remains a leading cause of mortality and long-term disability, creating a persistent need for effective neuroprotective therapies. This guide examines two distinct therapeutic agents: edaravone and IMM-H004.

• Edaravone , approved for clinical use in Japan since 2001, is a potent antioxidant that functions as a free radical scavenger to mitigate oxidative stress-induced neuronal damage following an ischemic event.[1][2][3] Its efficacy in improving functional outcomes in patients with acute ischemic stroke is supported by numerous clinical trials and meta-analyses.[4][5][6]

• IMM-H004 is a novel, preclinical-stage coumarin (B35378) derivative with a distinct anti-inflammatory mechanism of action.[7] Preclinical studies in rodent models of ischemic stroke indicate that IMM-H004 reduces brain injury and neurological deficits by inhibiting the CKLF1-mediated inflammatory pathway.[7][8]

Crucially, while edaravone has a well-documented clinical profile, IMM-H004 has not yet undergone human clinical trials for ischemic stroke . Therefore, this comparison juxtaposes the preclinical data for IMM-H004 with the established clinical data for edaravone to inform researchers and drug development professionals on their respective therapeutic potential and developmental status.

Mechanism of Action

The fundamental difference between IMM-H004 and edaravone lies in their primary therapeutic targets. Edaravone directly counters oxidative stress, a key pathological process in the acute phase of stroke, while IMM-H004 targets the subsequent inflammatory cascade.

Feature	IMM-H004	Edaravone
Drug Class	Coumarin Derivative, Anti-inflammatory Agent	Free Radical Scavenger, Antioxidant
Primary Target	Chemokine-like factor 1 (CKLF1) Pathway	Reactive Oxygen Species (ROS)
Mechanism	Downregulates CKLF1, suppressing NLRP3 inflammasome and NF-κB activation, thereby reducing the production of pro-inflammatory cytokines (IL-1β, TNF-α).[7][8]	Scavenges peroxyl and hydroxyl radicals, inhibiting lipid peroxidation of cell membranes and protecting vascular endothelial cells and neurons from oxidative damage.[1][2][9]

Signaling Pathway Diagrams

Caption: IMM-H004 Anti-Inflammatory Signaling Pathway.

Caption: Edaravone Antioxidant Mechanism of Action.

Efficacy Data

The following tables summarize the available efficacy data for IMM-H004 (preclinical) and edaravone (clinical). A direct comparison is precluded by the different stages of development.

Table 1: Preclinical Efficacy of IMM-H004 in a Rat Model of Ischemic Stroke

(Data derived from permanent middle cerebral artery occlusion (pMCAO) models)

Outcome Measure	Treatment Group (IMM-H004, 10 mg/kg)	Control Group (Vehicle)	Therapeutic Time Window	Source
Infarct Volume	Significant reduction compared to control	-	0 to 6 hours post-ischemia	[7]
Neurological Deficit Score	Significant improvement (lower score)	-	0 to 6 hours post-ischemia	[7]
Inflammatory Cytokines (IL-1β, TNF-α)	Significantly reduced levels in brain, heart, and lungs	Markedly increased levels	-	[7]

Table 2: Clinical Efficacy of Edaravone in Patients with Acute Ischemic Stroke

(Data derived from meta-analyses of randomized controlled trials)

Outcome Measure (at 90 days)	Comparison	Result	Source
Good Functional Outcome (mRS score 0-2)	Edaravone vs. Placebo/Control	Odds Ratio (OR): 1.31 (95% CI: 1.06-1.67)	[6]
Excellent Functional Outcome (mRS score 0-1)	Edaravone vs. Placebo/Control	OR: 1.26 (95% CI: 1.04-1.54)	[6]
Neurological Deficit (NIHSS Score)	Edaravone vs. Placebo (Short-term)	Mean Difference (MD): -3.49	[4][10]
Activities of Daily Living (Barthel Index)	Edaravone vs. Placebo (Short-term)	MD: 23.95 (Significantly improved)	[4][6]
Mortality	Edaravone vs. Placebo/Control	OR: 0.50 (95% CI: 0.45-0.56)	[6]

Experimental Protocols & Methodologies

Detailed and standardized protocols are critical for the evaluation of therapeutic agents. Below are representative methodologies for preclinical assessment of IMM-H004 and clinical assessment of edaravone.

IMM-H004: Preclinical Evaluation Workflow

The evaluation of IMM-H004 in animal models typically follows a standardized workflow to ensure reproducibility.

Caption: Standardized workflow for preclinical stroke studies.

Protocol 1: pMCAO Model and Drug Administration

• Animal Model: Adult male Sprague-Dawley rats are anesthetized.

• Ischemia Induction: A nylon monofilament is inserted via the external carotid artery to occlude the origin of the middle cerebral artery (MCA), inducing permanent focal ischemia (pMCAO).

• Drug Administration: IMM-H004 (e.g., 10 mg/kg) or a vehicle control is administered, typically via intravenous (IV) or intraperitoneal (IP) injection, at a specified time point relative to the MCA occlusion (e.g., 3 or 6 hours post-occlusion).[7]

Protocol 2: Neurological Deficit Scoring

• Purpose: To assess sensorimotor deficits resulting from the ischemic injury.

• Method: A blinded observer scores the rats using a composite scale, such as the Bederson scale or a modified version.[4][11]

• Example Scoring (Modified Bederson Scale):

  • 0: No observable deficit.

  • 1: Forelimb flexion: Rat flexes the contralateral forelimb when held by the tail.

  • 2: Decreased resistance to lateral push: Rat shows reduced resistance when pushed towards the paretic side.

  • 3: Unilateral circling: Rat spontaneously circles toward the paretic side.

Protocol 3: Infarct Volume Quantification (TTC Staining)

• Tissue Preparation: At a predetermined endpoint (e.g., 24 hours), rats are euthanized, and brains are rapidly removed and sectioned into 2 mm coronal slices.

• Staining: Slices are incubated in a 2% solution of 2,3,5-triphenyltetrazolium chloride (TTC) at 37°C for 15-20 minutes.[1][12]

• Mechanism: TTC is a redox indicator that is reduced by mitochondrial dehydrogenases in viable tissue to a red formazan (B1609692) precipitate. Infarcted (non-viable) tissue lacks this enzymatic activity and remains unstained (white/pale).[1][9]

• Quantification: The slices are digitally scanned. Image analysis software (e.g., ImageJ) is used to measure the area of the unstained (infarcted) and stained (viable) tissue in each hemisphere. An edema correction formula is often applied: Infarct Volume = (Volume of Contralateral Hemisphere) - (Volume of Non-infarcted Ipsilateral Hemisphere).[12]

Edaravone: Clinical Trial Workflow & Assessment

Clinical trials for edaravone focus on patient functional outcomes and safety.

Caption: Generalized workflow for a clinical stroke trial.

Protocol 4: Clinical Administration of Edaravone

• Patient Population: Patients diagnosed with acute ischemic stroke, typically within 24 to 72 hours of symptom onset.[2]

• Dosage and Administration: 30 mg of edaravone is diluted in 100 mL of normal saline and administered via intravenous infusion over a 30-minute period.[2][3]

• Frequency: The infusion is given twice daily (every 12 hours).[2]

• Duration: The treatment course typically lasts for 14 consecutive days.[2][3]

Protocol 5: Assessment of Functional Outcome (Modified Rankin Scale - mRS)

• Purpose: To measure the degree of disability or dependence in the daily activities of a patient who has suffered a stroke. It is the most common primary endpoint in acute stroke trials.[7][13]

• Method: A trained clinician conducts a structured interview with the patient or a proxy. The assessment evaluates the patient's ability to manage their own affairs and perform daily activities.[13]

• The mRS Scale:

  • 0: No symptoms.

  • 1: No significant disability; able to carry out all usual activities, despite some symptoms.

  • 2: Slight disability; unable to carry out all previous activities but able to look after own affairs without assistance.

  • 3: Moderate disability; requires some help but is able to walk without assistance.

  • 4: Moderately severe disability; unable to walk without assistance and unable to attend to own bodily needs without assistance.

  • 5: Severe disability; bedridden, incontinent, and requires constant nursing care and attention.

  • 6: Dead.

• Endpoint Definition: A "good functional outcome" in clinical trials is often defined as achieving an mRS score of 0-2, while an "excellent outcome" is defined as an mRS of 0-1.[14]

Conclusion and Future Directions

IMM-H004 and edaravone represent two distinct strategies for neuroprotection in ischemic stroke. Edaravone is an established therapy that mitigates the initial wave of oxidative stress, with proven clinical benefits. IMM-H004 is a promising preclinical candidate that targets the subsequent, and often prolonged, inflammatory response.

The anti-inflammatory mechanism of IMM-H004, targeting the CKLF1 pathway, is a novel approach in stroke therapy. The preclinical data are encouraging, suggesting it can reduce infarct size and improve neurological function in animal models. However, its translation to the clinical setting is yet to be determined. Future research must focus on:

• Initiating Human Clinical Trials: Phase I trials are needed to establish the safety, tolerability, and pharmacokinetic profile of IMM-H004 in humans.

• Defining the Therapeutic Window: While preclinical data suggest a 6-hour window, this needs to be rigorously evaluated in a clinical setting.

• Combination Therapy: Given their complementary mechanisms, the potential for synergistic effects when combining an anti-inflammatory agent like IMM-H004 with an antioxidant like edaravone, or with reperfusion therapies, warrants investigation.

For drug development professionals, IMM-H004 represents an opportunity to address the inflammatory component of stroke pathology, which may offer a wider therapeutic window or benefits in patient populations who are not responsive to current treatments. Continued research and eventual clinical trials will be essential to determine if IMM-H004 can become a valuable addition to the arsenal (B13267) of ischemic stroke therapies.

References

• 1. ahajournals.org [ahajournals.org]
• 2. Refined approach for quantification of in vivo ischemia-reperfusion injury in the mouse heart - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Abstract 711 Reliable and precise determination of infarct size in the mouse heart with microscopic TTC imaging [dgk.org]
• 4. Manual versus Automated Rodent Behavioral Assessment: Comparing Efficacy and Ease of Bederson and Garcia Neurological Deficit Scores to an Open Field Video-Tracking System - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Clinical Effects of Early Edaravone Use in Acute Ischemic Stroke Patients Treated by Endovascular Reperfusion Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Edaravone for Acute Ischemic Stroke: A Systematic Review and Meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A free radical scavenger edaravone suppresses systemic inflammatory responses in a rat transient focal ischemia model - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Effects of Edaravone, a Free Radical Scavenger, on Photochemically Induced Cerebral Infarction in a Rat Hemiplegic Model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Measuring infarct size by the tetrazolium method [southalabama.edu]
• 10. researchgate.net [researchgate.net]
• 11. Functional assessments in the rodent stroke model - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. A CRITICAL ASSESSMENT OF EDARAVONE ACUTE ISCHEMIC STROKE EFFICACY TRIALS: IS EDARAVONE AN EFFECTIVE NEUROPROTECTIVE THERAPY? - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of IMM-H004 and Urokinase in Experimental Stroke

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of IMM-H004, a novel coumarin (B35378) derivative, and urokinase, a conventional thrombolytic agent, in a preclinical model of ischemic stroke. The following sections detail the experimental data, methodologies, and mechanisms of action to support an evidence-based evaluation of these two therapeutic candidates.

Comparative Efficacy in a Permanent Middle Cerebral Artery Occlusion (pMCAO) Model

A key study directly comparing IMM-H004 and urokinase in a rat model of permanent middle cerebral artery occlusion (pMCAO) provides valuable insights into their relative therapeutic potential.[1] While this study offers a head-to-head comparison of survival and neurological function, data on infarct volume and bleeding complications have been compiled from separate, methodologically similar studies to provide a broader comparative overview.

Table 1: Comparative Efficacy of IMM-H004 and Urokinase in a Rat pMCAO Model

Parameter	IMM-H004 (10 mg/kg)	Urokinase (10,000 IU/kg)	Vehicle (Saline)	Source
72h Survival Rate	Better than urokinase	---	---	[1]
Neurological Deficit Score (Zea Longa)	Significantly improved vs. model	Significantly improved vs. model	---	[1]
Infarct Volume (% of hemisphere)	~12-15% reduction (at 9h post-pMCAO)	~24% reduction (at 48h post-embolism)	~56-58%	[1][2]
Bleeding Complications	Not reported	Intracerebral hemorrhage observed	---	[3]

Note: Infarct volume data for IMM-H004 and urokinase are derived from different studies and are presented for indirect comparison. The direct comparative study did not report infarct volume or bleeding complications for both agents side-by-side.

Experimental Protocols

The primary experimental model cited in the comparative analysis is the permanent middle cerebral artery occlusion (pMCAO) model in rats, a standard and widely used model to mimic human ischemic stroke.

Permanent Middle Cerebral Artery Occlusion (pMCAO) Model

The pMCAO model is induced to create a consistent and reproducible infarct in the territory of the middle cerebral artery. The methodology, as described in the key comparative study, is as follows:

• Animal Preparation: Male Sprague-Dawley rats are anesthetized.

• Surgical Procedure: A midline incision is made in the neck to expose the right common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA). The ECA and its branches are ligated. A nylon monofilament with a rounded tip is introduced into the ECA and advanced into the ICA to occlude the origin of the middle cerebral artery (MCA).

• Confirmation of Occlusion: Successful occlusion is often confirmed by observing a significant drop in regional cerebral blood flow using techniques like laser Doppler flowmetry.

• Drug Administration: IMM-H004 (10 mg/kg), urokinase (10,000 IU/kg), or saline is administered intravenously at specified time points post-occlusion.

• Outcome Measures:

  • Neurological Deficit Scoring: The Zea Longa five-point scale is used to assess neurological function.

  • Infarct Volume Measurement: At the end of the experiment, brains are removed, sectioned, and stained with 2,3,5-triphenyltetrazolium chloride (TTC). The unstained (infarcted) area is quantified using image analysis software.[1][4]

  • Survival Rate: Monitored over a defined period (e.g., 72 hours).

Mechanisms of Action

The therapeutic effects of IMM-H004 and urokinase in ischemic stroke are mediated by distinct molecular pathways.

IMM-H004: Anti-inflammatory Pathway

IMM-H004 exerts its neuroprotective effects through an anti-inflammatory mechanism centered on the Chemokine-like factor 1 (CKLF1)/C-C chemokine receptor type 4 (CCR4) signaling axis.[1] Ischemic injury upregulates the expression of CKLF1, which binds to its receptor CCR4 on immune cells, such as microglia. This interaction triggers a downstream signaling cascade that leads to the activation of the transcription factor NF-κB. Activated NF-κB translocates to the nucleus and promotes the transcription of pro-inflammatory cytokines like TNF-α and IL-1β, exacerbating neuronal damage. IMM-H004 is believed to interfere with the CKLF1-CCR4 interaction, thereby inhibiting NF-κB activation and subsequent neuroinflammation.

IMM-H004 Anti-inflammatory Pathway

Urokinase: Thrombolytic Pathway

Urokinase is a serine protease that functions as a plasminogen activator. Its primary role in stroke is to dissolve the fibrin (B1330869) clot that is obstructing blood flow. Urokinase directly converts plasminogen, an inactive zymogen, into its active form, plasmin. Plasmin then degrades the fibrin mesh of the thrombus into soluble fibrin degradation products, leading to the restoration of blood flow to the ischemic brain tissue.

Urokinase Thrombolytic Pathway

Experimental Workflow

The typical workflow for a preclinical study comparing neuroprotective agents in a stroke model is outlined below.

Preclinical Stroke Model Workflow

Conclusion

The available preclinical data suggests that both IMM-H004 and urokinase demonstrate therapeutic potential in an experimental model of ischemic stroke. IMM-H004 appears to offer a neuroprotective effect primarily through the modulation of neuroinflammation, with evidence suggesting an improved survival rate over urokinase in a direct comparison.[1] Urokinase, a well-established thrombolytic agent, acts by restoring blood flow through fibrin clot dissolution.

A significant consideration is the differing mechanisms of action, which may have implications for their therapeutic windows and safety profiles. Urokinase's thrombolytic activity carries an inherent risk of hemorrhagic complications, a factor that requires careful consideration in clinical translation.[3] The bleeding risk associated with IMM-H004 in a stroke model has not been extensively reported and warrants further investigation.

This comparative guide highlights the need for further head-to-head studies that directly compare IMM-H004 and urokinase across a comprehensive range of efficacy and safety endpoints, including infarct volume and bleeding complications, within the same experimental paradigm. Such studies will be crucial for determining the relative merits of these two distinct therapeutic approaches for ischemic stroke.

References

• 1. IMM-H004 Protects against Cerebral Ischemia Injury and Cardiopulmonary Complications via CKLF1 Mediated Inflammation Pathway in Adult and Aged Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Outcome in Acute Stroke with Different Intra-Arterial Infusion Rate of Urokinase on Thrombolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Intraarterial urokinase produces significant attenuation of infarction volume in an embolic focal ischemia model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Brief Review of Edema-Adjusted Infarct Volume Measurement Techniques for Rodent Focal Cerebral Ischemia Models with Practical Recommendations - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Neuroprotective Efficacy of IMM-H004 in Diverse Stroke Models: A Comparative Guide

Introduction

Stroke remains a leading cause of mortality and long-term disability globally, creating a significant burden on healthcare systems. While reperfusion therapies like recombinant tissue plasminogen activator (rtPA) are available, they are limited by a narrow therapeutic window.[1][2] This has spurred research into neuroprotective agents that can mitigate the cascade of detrimental events following an ischemic stroke.[2] IMM-H004, a novel coumarin (B35378) derivative, has emerged as a promising neuroprotective candidate.[3][4] This guide provides a comparative analysis of IMM-H004's efficacy in various preclinical stroke models, supported by experimental data and detailed methodologies, to aid researchers and drug development professionals in evaluating its therapeutic potential.

Experimental Stroke Models: Simulating Human Ischemia

To evaluate the neuroprotective effects of compounds like IMM-H004, researchers rely on animal models that replicate the pathophysiology of human stroke. The most widely used and well-standardized model is the Middle Cerebral Artery Occlusion (MCAO) model in rodents.[5]

• Permanent MCAO (pMCAO): This model involves the permanent blockage of the MCA, mimicking ischemic strokes where reperfusion is not achieved. It is induced by methods like electrocoagulation or, more commonly, by inserting an intraluminal suture that is left in place.[5][6]

• Transient MCAO (tMCAO): This model simulates strokes where blood flow is restored after a period of occlusion, akin to thrombectomy or thrombolysis in patients. It is achieved by temporarily introducing an intraluminal suture for a specific duration (e.g., 90-120 minutes) before withdrawal to allow reperfusion.[6][7]

The choice of model allows for the assessment of neuroprotective agents in scenarios with and without clinical reperfusion.

Neuroprotective Performance of IMM-H004

IMM-H004 has demonstrated significant neuroprotective effects in preclinical studies, primarily using the permanent MCAO model in rats. Its efficacy is measured by reductions in brain damage and improvements in functional outcomes.

Parameter	Stroke Model	Animal Model	IMM-H004 Dosage	Key Findings
Infarct Volume	pMCAO	Aged Rats	10 mg/kg	Significantly reduced infarct area and edema ratio.[8]
Neurological Deficit	pMCAO	Adult Rats	10 mg/kg	Significantly improved neurological deficit scores (Zea-Longa scale).[9]
Neuronal Survival	pMCAO	Aged Rats	10 mg/kg	Markedly increased the number of surviving neurons in the hippocampus, cortex, and striatum.[8][9]
Inflammation	pMCAO	Adult & Aged Rats	10 mg/kg	Decreased levels of inflammatory cytokines IL-1β and TNF-α in the brain, heart, and lungs.[9]
Survival Rate	pMCAO	Spontaneously Hypertensive Rats (SHR)	10 mg/kg	Decreased the mortality rate over a 7-day observation period.[3]

Comparative Efficacy: IMM-H004 vs. Alternative Agents

A crucial aspect of preclinical validation is comparing the investigational drug to existing or standard therapeutic options. Studies have benchmarked IMM-H004 against Urokinase, a thrombolytic agent, and Edaravone, a free radical scavenger used clinically for stroke.[1][9]

Compound	Stroke Model	Key Efficacy Measures	Outcome
IMM-H004 (10 mg/kg)	pMCAO (72h)	Survival Rate	Better than Urokinase, comparable to Edaravone.[9]
Urokinase	pMCAO (72h)	Neurological Deficit	Significantly improved neurological function compared to the model group.[9]
Edaravone	pMCAO (72h)	Infarct Volume	No significant difference in infarct size among the treated groups at 72h.[9]

Data from continuous administration over 72 hours in a permanent focal cerebral ischemia model in rats.[9]

Mechanism of Action: Targeting Neuroinflammation

The neuroprotective effects of IMM-H004 are attributed to its potent anti-inflammatory properties. The primary mechanism involves the modulation of the Chemokine-like factor 1 (CKLF1) pathway.[9][10]

IMM-H004 downregulates the binding of CKLF1 to its receptor CCR4. This action suppresses the activation of the NOD-like receptor protein 3 (NLRP3) inflammasome and the downstream nuclear factor-kappa B (NF-κB) signaling pathway.[8][9][10] The inhibition of this cascade leads to a reduction in the production of pro-inflammatory cytokines like IL-1β and TNF-α, ultimately protecting the brain from secondary inflammatory damage.[9] Studies using CKLF1 knockout rats have confirmed that the neuroprotective effects of IMM-H004 are dependent on this pathway.[9]

Figure 1. Signaling pathway of IMM-H004's anti-inflammatory action in ischemic stroke.

Detailed Experimental Protocols

Reproducibility is paramount in preclinical research. The following are detailed protocols for the key methodologies used to validate the effects of IMM-H004.

Middle Cerebral Artery Occlusion (MCAO) Surgery

This protocol describes the intraluminal suture method for inducing focal cerebral ischemia in rats.[5]

• Animal Preparation: Anesthetize the rat (e.g., with chloral (B1216628) hydrate (B1144303) or isoflurane) and place it in a supine position on a heating pad to maintain body temperature.

• Incision: Make a midline cervical incision to expose the right common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

• Artery Isolation: Carefully separate the arteries from the surrounding nerves and tissues. Ligate the distal end of the ECA and the CCA.

• Suture Preparation: Use a 4-0 nylon monofilament suture. The tip is blunted by gentle heating to form a bulb shape and then coated with poly-L-lysine to increase thrombogenicity.[5]

• Occlusion: Make a small incision in the ECA. Insert the prepared monofilament through the ECA into the ICA until a slight resistance is felt, indicating the occlusion of the origin of the MCA. The insertion depth is typically 18-20 mm from the carotid bifurcation.

• Procedure Confirmation: Secure the filament in place. For transient MCAO, the suture is withdrawn after the desired occlusion period (e.g., 2 hours). For permanent MCAO, it is left in place.

• Closure: Close the neck incision with sutures. Allow the animal to recover from anesthesia in a warm cage.

Neurological Deficit Scoring

Functional outcome is assessed using neurological scoring systems. The Modified Neurological Severity Score (mNSS) is a composite scale widely used for this purpose.[11][12]

• Motor Tests:

  • Flexion: Observe forelimb flexion when the animal is suspended by its tail (Score 0-3).

  • Gait: Assess the ability to walk straight (Score 0-3).

  • Beam Balance: Test the ability to traverse a narrow wooden beam (Score 0-6).

• Sensory Tests:

  • Proprioception: Place the animal on a flat surface and observe its placing of forepaws and hindpaws after being pushed sideways (Score 0-2).

  • Visual/Tactile: Test the visual and tactile placing response of the forelimbs (Score 0-2).

• Reflex Tests:

  • Check for the absence of pinna, corneal, and startle reflexes (Score 0-3).

• Scoring: A total score is calculated (typically out of 18 for rats). A higher score indicates a more severe neurological deficit. One point is given for the inability to perform each task.[11]

Infarct Volume Assessment (TTC Staining)

2,3,5-Triphenyltetrazolium Chloride (TTC) staining is used to visualize and quantify the extent of ischemic damage.[13][14]

• Brain Extraction: At a predetermined time point (e.g., 24 or 72 hours post-MCAO), deeply anesthetize the animal and perfuse transcardially with saline. Euthanize the animal and carefully remove the brain.

• Slicing: Place the brain in a brain matrix and cut it into coronal sections of uniform thickness (e.g., 2 mm).

• Staining: Immerse the brain slices in a 2% TTC solution prepared in phosphate-buffered saline (pH 7.4). Incubate at 37°C for 15-30 minutes in the dark.[14][15]

• Fixation: Transfer the stained slices into a 10% formalin solution to fix the tissue and enhance the color contrast.

• Image Analysis: Scan or photograph the slices. Viable tissue, containing active dehydrogenase enzymes, stains a deep red color, while the infarcted tissue remains unstained (white or pale).[13]

• Quantification: Use image analysis software (e.g., ImageJ) to measure the area of the infarct and the total area of the hemisphere in each slice. The infarct volume is calculated by summing the infarct area of each slice multiplied by the slice thickness. To correct for edema, the infarct volume is often calculated indirectly: (Volume of contralateral hemisphere) - (Volume of non-infarcted ipsilateral hemisphere).[13]

Experimental Workflow and Logical Relationships

Figure 2. Standard experimental workflow for preclinical evaluation of a neuroprotective agent.

Conclusion

The available preclinical data strongly support the neuroprotective effects of IMM-H004 in models of ischemic stroke. It demonstrates efficacy in reducing infarct volume, improving neurological function, and increasing survival, with performance comparable or superior to some standard agents like Urokinase.[9] Its well-defined anti-inflammatory mechanism, targeting the CKLF1/NLRP3 pathway, provides a solid rationale for its therapeutic action.[9][10]

This guide provides the foundational data and methodologies for researchers interested in further investigating IMM-H004. Future studies should aim to validate these findings in different stroke models, including those with comorbidities like hypertension and diabetes, to enhance the translational relevance of this promising neuroprotective compound.[3]

References

• 1. Emerging Neuroprotective Strategies for the Treatment of Ischemic Stroke: An Overview of Clinical and Preclinical Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Neuroprotective agents in acute ischemic stroke [explorationpub.com]
• 3. IMM-H004, a coumarin derivative, attenuated brain ischemia/reperfusion injuries and subsequent inflammation in spontaneously hypertensive rats through ... - RSC Advances (RSC Publishing) DOI:10.1039/C7RA02154B [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Protocol for middle cerebral artery occlusion by an intraluminal suture method - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Preclinical models of middle cerebral artery occlusion: new imaging approaches to a classic technique [frontiersin.org]
• 7. openaccessjournals.com [openaccessjournals.com]
• 8. researchgate.net [researchgate.net]
• 9. IMM-H004 Protects against Cerebral Ischemia Injury and Cardiopulmonary Complications via CKLF1 Mediated Inflammation Pathway in Adult and Aged Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 10. IMM-H004 therapy for permanent focal ischemic cerebral injury via CKLF1/CCR4-mediated NLRP3 inflammasome activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Functional assessments in the rodent stroke model - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Behavioral tests in rodent models of stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. ahajournals.org [ahajournals.org]
• 15. Can We Use 2,3,5-Triphenyltetrazolium Chloride-Stained Brain Slices for Other Purposes? The Application of Western Blotting - PMC [pmc.ncbi.nlm.nih.gov]

Head-to-Head Comparison of IMM-H004 and Other Neuroprotective Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the novel neuroprotective agent IMM-H004 with other alternatives, supported by preclinical and clinical experimental data. The information is intended to assist researchers and drug development professionals in evaluating the therapeutic potential of these agents in the context of ischemic stroke.

Introduction to Neuroprotective Agents in Ischemic Stroke

Ischemic stroke, a leading cause of mortality and long-term disability worldwide, is characterized by a complex cascade of events leading to neuronal death in the brain. While reperfusion therapies like thrombolysis are the current standard of care, they have a narrow therapeutic window. Neuroprotective agents offer a promising adjunctive strategy to preserve brain tissue from ischemic damage. This guide focuses on IMM-H004, a novel coumarin (B35378) derivative, and compares its performance with established and emerging neuroprotective agents: Edaravone, Nerinetide (NA-1), and the thrombolytic agent Urokinase, which also exhibits some neuroprotective properties.

Mechanisms of Action

The neuroprotective agents discussed in this guide employ distinct mechanisms to mitigate ischemic brain injury.

IMM-H004: This novel coumarin derivative exerts its neuroprotective effects through an anti-inflammatory pathway.[1] It downregulates the binding of Chemokine-like factor 1 (CKLF1) to the C-C chemokine receptor type 4 (CCR4), which in turn suppresses the activation of the NLRP3 inflammasome.[1] This leads to a reduction in the inflammatory response following ischemic injury, ultimately protecting the brain.[1]

Edaravone: A free radical scavenger, Edaravone's primary mechanism involves the neutralization of harmful reactive oxygen species (ROS) that are generated during cerebral ischemia and reperfusion.[2][3] By reducing oxidative stress, Edaravone protects neuronal and endothelial cells from damage.[2]

Nerinetide (NA-1): This neuroprotective peptide works by inhibiting the interaction between the N-methyl-D-aspartate receptor (NMDAR) and the postsynaptic density protein-95 (PSD-95).[4][5] This interaction is a key step in the excitotoxicity cascade that leads to neuronal death in stroke. By uncoupling this interaction, Nerinetide reduces nitric oxide production and subsequent neurotoxicity.[6]

Urokinase: Primarily a thrombolytic agent that dissolves blood clots, Urokinase also shows some neuroprotective effects. It is a serine protease that can promote tissue remodeling and has been shown to be involved in dendritic spine recovery after ischemic stroke.[7]

Signaling Pathway Diagrams

Diagram 1: IMM-H004 Signaling Pathway. (Within 100 characters)

Diagram 2: Edaravone Mechanism of Action. (Within 100 characters)

References

• 1. IMM-H004 therapy for permanent focal ischemic cerebral injury via CKLF1/CCR4-mediated NLRP3 inflammasome activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Edaravone Ameliorates Cerebral Ischemia-Reperfusion Injury by Downregulating Ferroptosis via the Nrf2/FPN Pathway in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Edaravone's free radical scavenging mechanisms of neuroprotection against cerebral ischemia: review of the literature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ESCAPE-NA1 Trial Brings Hope of Neuroprotective Drugs for Acute Ischemic Stroke: Highlights of the Phase 3 Clinical Trial on Nerinetide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. PSD-95: An Effective Target for Stroke Therapy Using Neuroprotective Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Nerinetide May Provide Neuroprotection During Stroke When Tissue Plasminogen Activator (tPA) Not Used - - Practical Neurology [practicalneurology.com]
• 7. The protective effect of polyethylene glycol-conjugated urokinase nanogels in rat models of ischemic stroke when administrated outside the usual time window - PubMed [pubmed.ncbi.nlm.nih.gov]

IMM-H004 in Cerebral Ischemia: A Comparative Analysis of Efficacy in Permanent vs. Transient MCAO Models

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the neuroprotective efficacy of IMM-H004, a novel coumarin (B35378) derivative, in two distinct preclinical stroke models: permanent middle cerebral artery occlusion (pMCAO) and transient middle cerebral artery occlusion (tMCAO). This analysis is based on available experimental data to inform future research and development.

IMM-H004 has emerged as a promising therapeutic candidate for ischemic stroke, demonstrating significant neuroprotective effects. Its efficacy has been evaluated in models that mimic different clinical scenarios of stroke. The pMCAO model represents a scenario of irreversible blood vessel blockage, while the tMCAO model simulates ischemia followed by reperfusion, a situation relevant to thrombolytic therapies. Understanding the performance of IMM-H004 in both contexts is crucial for its clinical translation.

Comparative Efficacy of IMM-H004

While direct head-to-head comparative studies are not yet available, analysis of separate studies in permanent and transient MCAO models indicates that IMM-H004 is effective in both paradigms. In the pMCAO model, IMM-H004 has been shown to reduce infarct volume and improve neurological deficits with a defined therapeutic window.[1] In the context of tMCAO, which involves ischemia-reperfusion injury, both IMM-H004 and its major metabolite, IMM-H004G, have demonstrated neuroprotective activity.[2]

Quantitative Data Summary

The following table summarizes the key quantitative findings from studies evaluating IMM-H004 in pMCAO and tMCAO models.

Parameter	Permanent MCAO (pMCAO) Model	Transient MCAO (tMCAO/R) Model
Primary Outcome	Reduction in brain infarct size and amelioration of neurological deficits.[1]	Neuroprotective activity, inhibition of malondialdehyde (MDA).[2]
Active Compound(s)	IMM-H004.[1]	IMM-H004 and its metabolite IMM-H004G.[2]
Therapeutic Time Window	0-6 hours post-ischemia.[1]	Not explicitly defined in the provided results.
Effective Dosage	5-20 mg/kg in rats.[1]	Not explicitly defined for IMM-H004 alone; study focused on metabolite activity.[2]
Key Efficacy Data	- Significant reduction in brain infarction at 3h and 6h post-ischemia with 10 mg/kg IMM-H004.[1]- Improved 72h survival rate compared to urokinase.[1]- Significant protection of neurons in the CA1 hippocampus, cortex, and striatum.[1]	- IMM-H004G exhibited similar neuroprotective activity to the parent drug.[2]- The metabolite IMM-H004G has a significantly longer half-life than IMM-H004.[2]

Mechanism of Action

The neuroprotective effects of IMM-H004 in both permanent and transient ischemic models appear to be mediated through a common signaling pathway. IMM-H004 acts as a small molecule compound screened from the Chemokine-like factor 1 (CKLF1)/C-C chemokine receptor type 4 (CCR4) system.[1][3] The proposed mechanism involves the downregulation of CKLF1 binding to CCR4, which in turn suppresses the activation of the NOD-like receptor protein 3 (NLRP3) inflammasome and the subsequent inflammatory cascade.[4] This anti-inflammatory action ultimately protects the brain from ischemic injury.[4]

Fig. 1: Proposed signaling pathway of IMM-H004 in ischemic stroke.

Experimental Protocols

The following sections detail the methodologies used in the preclinical evaluation of IMM-H004 in both pMCAO and tMCAO models.

Permanent Middle Cerebral Artery Occlusion (pMCAO) Protocol

The pMCAO model is induced to create a permanent focal cerebral ischemia.

• Animal Model: Adult and aged Sprague-Dawley rats are commonly used.

• Anesthesia: Anesthesia is induced and maintained throughout the surgical procedure.

• Surgical Procedure:

  • The common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA) are exposed.

  • The ECA is ligated and dissected.

  • A nylon monofilament is inserted into the ICA via the ECA stump to occlude the origin of the middle cerebral artery (MCA).

  • The filament is left in place permanently.

• Drug Administration: IMM-H004 or vehicle is administered at specific time points after the onset of ischemia (e.g., 3, 6, 9, or 12 hours).[1]

• Outcome Measures:

  • Neurological Deficit Scoring: Assessed at various time points post-MCAO.

  • Infarct Volume Measurement: 2,3,5-triphenyltetrazolium chloride (TTC) staining is used to determine the infarct size.[4]

  • Histological Analysis: Nissl staining is performed to assess neuronal survival.[1]

  • Biochemical Assays: ELISA is used to measure inflammatory cytokines like IL-1β and TNF-α.[4]

Transient Middle Cerebral Artery Occlusion (tMCAO) Protocol

The tMCAO model is utilized to study the effects of ischemia followed by reperfusion.

• Animal Model: Sprague-Dawley rats are typically used.

• Anesthesia: Similar to the pMCAO protocol, animals are anesthetized for the duration of the surgery.

• Surgical Procedure:

  • The surgical preparation is similar to the pMCAO model, with the exposure of the carotid arteries.

  • A nylon monofilament is inserted to occlude the MCA.

  • After a defined period of occlusion (e.g., 2 hours), the filament is withdrawn to allow for reperfusion.

• Drug Administration: IMM-H004 or its metabolites are administered, and their pharmacokinetic and pharmacodynamic profiles are assessed.[2]

• Outcome Measures:

  • Pharmacokinetic Analysis: Plasma concentrations of IMM-H004 and its metabolites are measured over time.[2]

  • Biomarker Analysis: Levels of markers of oxidative stress, such as malondialdehyde (MDA), are quantified.[2]

  • Infarct Volume and Neurological Scoring: Similar to the pMCAO model, these are assessed to determine the extent of neuroprotection.

Fig. 2: Experimental workflow for pMCAO and tMCAO models.

Conclusion

The available preclinical evidence suggests that IMM-H004 is a versatile neuroprotective agent with efficacy in both permanent and transient models of focal cerebral ischemia. In the pMCAO model, it demonstrates a clear therapeutic window and dose-dependent reduction in brain injury. In the tMCAO model, the sustained activity of its metabolite, IMM-H004G, highlights a prolonged therapeutic potential in the context of reperfusion. The common mechanism of action, involving the CKLF1/CCR4/NLRP3 inflammasome pathway, provides a strong rationale for its anti-inflammatory and neuroprotective effects across different ischemic scenarios. Further head-to-head comparative studies would be invaluable to precisely delineate the differential efficacy and optimize the therapeutic application of IMM-H004 for various types of ischemic stroke.

References

• 1. researchgate.net [researchgate.net]
• 2. Metabolism of IMM-H004 and Its Pharmacokinetic-Pharmacodynamic Analysis in Cerebral Ischemia/Reperfusion Injured Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. IMM-H004 Protects against Cerebral Ischemia Injury and Cardiopulmonary Complications via CKLF1 Mediated Inflammation Pathway in Adult and Aged Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. IMM-H004 therapy for permanent focal ischemic cerebral injury via CKLF1/CCR4-mediated NLRP3 inflammasome activation - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Species Validation of IMM-H004's Neuroprotective Mechanism: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the neuroprotective agent IMM-H004 against other relevant compounds, focusing on its mechanism of action and the extent of its cross-species validation. The information presented is based on available preclinical data.

Introduction to IMM-H004

IMM-H004 is a novel coumarin (B35378) derivative that has demonstrated neuroprotective effects, particularly in models of cerebral ischemia.[1][2][3] Its primary mechanism of action is the inhibition of the inflammatory pathway mediated by Chemokine-like factor 1 (CKLF1) and its receptor CCR4.[1][2][4] By downregulating the CKLF1/CCR4 axis, IMM-H004 suppresses the activation of the NLRP3 inflammasome and subsequent release of pro-inflammatory cytokines, such as IL-1β and TNF-α, thereby reducing neuronal damage and improving neurological outcomes in rodent models of stroke.[1][2]

Cross-Species Validation of IMM-H004

The majority of preclinical studies on IMM-H004 have been conducted in adult and aged Sprague-Dawley rats, demonstrating its efficacy in a mammalian model of ischemic stroke.[1] Research has shown that IMM-H004 reduces infarct volume and improves neurological deficits in these models.[1][5]

Metabolic studies have provided some in vitro cross-species data, revealing that IMM-H004 is metabolized into its active glucuronide metabolite, IMM-H004G, in both rat liver microsomes and cultured human hepatocytes.[6][7] This suggests a potentially conserved metabolic pathway between rats and humans.

However, a significant gap exists in the literature regarding the in vivo efficacy and mechanism of IMM-H004 in other species, such as mice, and in models of other neurodegenerative diseases like Alzheimer's, Parkinson's, or Huntington's disease. While one study mentions a potential role for IMM-H004 in reducing microglia activation in the context of Alzheimer's disease, comprehensive data is lacking.[3]

Comparative Analysis: IMM-H004 vs. Alternative Neuroprotective Agents

For a robust comparison, we have selected two alternative neuroprotective agents: Edaravone (B1671096) , a free radical scavenger approved for the treatment of ischemic stroke and amyotrophic lateral sclerosis (ALS), and Fasudil (B1672074) , a Rho-kinase inhibitor that has shown neuroprotective effects in preclinical stroke models. It is important to note that direct, head-to-head comparative studies of IMM-H004 with these agents are not available in the published literature. The following data is compiled from separate studies, and experimental conditions may vary.

Table 1: Comparison of Neuroprotective Efficacy in Rat Models of Ischemic Stroke

Compound	Dosage and Administration	Infarct Volume Reduction (%)	Neurological Score Improvement	Therapeutic Time Window	Citation(s)
IMM-H004	10 mg/kg, i.v.	~50%	Significant improvement in Zea Longa and Garcia scores	0-6 hours post-ischemia	[1]
Edaravone	3 mg/kg, i.v.	~30-50%	Significant improvement in neurological deficit scores	Up to 6 hours post-ischemia	[8][9]
Fasudil	10 mg/kg, i.p.	~40-50%	Significant improvement in neurological function scores	Up to 24 hours post-ischemia	[10][11][12]

Disclaimer: The values presented are approximations derived from different studies and should be interpreted with caution due to variations in experimental models and methodologies.

Table 2: Comparison of a key Mechanism of Action Markers in Rat Brain Tissue Following Ischemic Stroke

Marker	IMM-H004 (10 mg/kg, i.v.)	Edaravone (3 mg/kg, i.v.)	Fasudil (10 mg/kg, i.p.)
CKLF1	Significantly Decreased[1]	Not Reported	Not Reported
p-NF-κB	Significantly Decreased[1]	Not Reported	Significantly Decreased[10][11]
NLRP3 Inflammasome	Activation Suppressed[2]	Not Directly Reported (Reduces oxidative stress upstream)	Not Reported
IL-1β	Significantly Decreased[1]	Significantly Decreased[8][13]	Significantly Decreased[14][15]
TNF-α	Significantly Decreased[1]	Significantly Decreased[13][16]	Significantly Decreased[14][15]
Oxidative Stress Markers (e.g., MDA, ROS)	Not a primary mechanism	Significantly Decreased[13]	Significantly Decreased[17]
Rho-Kinase (ROCK)	Not Reported	Not Reported	Significantly Inhibited[10][14]

Visualizing Mechanisms and Workflows

Signaling Pathway of IMM-H004

Caption: The neuroprotective signaling pathway of IMM-H004.

General Experimental Workflow for Preclinical Neuroprotection Studies

Caption: A typical experimental workflow for evaluating neuroprotective agents.

Comparative Mekanism of Neuroprotective Agents

References

• 1. IMM-H004 Protects against Cerebral Ischemia Injury and Cardiopulmonary Complications via CKLF1 Mediated Inflammation Pathway in Adult and Aged Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. IMM-H004 therapy for permanent focal ischemic cerebral injury via CKLF1/CCR4-mediated NLRP3 inflammasome activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Neuronal chemokine-like-factor 1 (CKLF1) up-regulation promotes M1 polarization of microglia in rat brain after stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. A free radical scavenger edaravone suppresses systemic inflammatory responses in a rat transient focal ischemia model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The synergetic effect of edaravone and borneol in the rat model of ischemic stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Fasudil alleviates cerebral ischemia‑reperfusion injury by inhibiting inflammation and improving neurotrophic factor expression in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ane.pl [ane.pl]
• 12. researchgate.net [researchgate.net]
• 13. Edaravone Ameliorates Cerebral Ischemia-Reperfusion Injury by Downregulating Ferroptosis via the Nrf2/FPN Pathway in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Hydrochloride fasudil attenuates brain injury in ICH rats - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. e-century.us [e-century.us]
• 17. Fasudil mediates neuroprotection in ischemia/reperfusion by modulating the ROCK-PPARα-NOX axis - PMC [pmc.ncbi.nlm.nih.gov]

IMM-H004 in Neuroprotection: A Comparative Analysis Against Other Anti-Inflammatory Agents

For Researchers, Scientists, and Drug Development Professionals

In the quest for effective neuroprotective strategies following ischemic stroke, a multitude of anti-inflammatory agents are under investigation. This guide provides a comparative analysis of IMM-H004, a novel coumarin (B35378) derivative, against established and emerging anti-inflammatory agents. We present a synthesis of preclinical data, focusing on key performance indicators, experimental methodologies, and underlying mechanisms of action to facilitate informed research and development decisions.

Executive Summary

IMM-H004 has demonstrated significant neuroprotective effects in preclinical models of ischemic stroke. Its primary mechanism involves a potent anti-inflammatory action, primarily through the CKLF1/CCR4/NLRP3 inflammasome and NF-κB signaling pathways. This guide compares the performance of IMM-H004 with the free radical scavenger Edaravone (B1671096), the thrombolytic agent Urokinase, and other immunomodulatory drugs such as Minocycline (B592863), Ibudilast, Natalizumab, and Fingolimod (B1672674). The comparative data, summarized below, highlights the relative efficacy of these agents in improving survival rates, reducing infarct volume, and ameliorating neurological deficits.

Comparative Performance Data

The following tables summarize the quantitative data from preclinical studies, offering a direct comparison of IMM-H004 with other relevant agents.

Table 1: Comparison of IMM-H004, Edaravone, and Urokinase in a Rat Model of Permanent Focal Cerebral Ischemia

Agent	Dosage	72-hour Survival Rate	Neurological Deficit Improvement	Infarct Volume Reduction
IMM-H004	10 mg/kg	Better than Urokinase, Same as Edaravone[1]	Significant improvement[1]	No significant difference at 72h[1]
Edaravone	10 mg/kg	Same as IMM-H004[1]	Noted in other studies[2][3]	Noted in other studies[4]
Urokinase	10,000 UI/kg	Lower than IMM-H004[1]	Significant improvement[1]	Not specified in direct comparison

Table 2: Efficacy of Other Anti-Inflammatory Agents in Preclinical Stroke Models

Agent	Animal Model	Key Efficacy Endpoints
Minocycline	Rat (TMCAO)	Reduced infarct size by 42-56%; Significant improvement in neurological scores[5]
Ibudilast	Rat (MCAO)	Reduction in edema and infarction[6]
Fingolimod	Rat (MCAO)	Reduced cerebral infarction volume; Improved neurological deficits[7]
Natalizumab	Mouse (Ischemic Stroke)	Reduced infarct volume and improved functional outcomes in some models[8]

Mechanisms of Action and Signaling Pathways

Understanding the distinct signaling pathways targeted by each agent is crucial for evaluating their therapeutic potential and identifying opportunities for combination therapies.

IMM-H004

IMM-H004 exerts its neuroprotective effects through a multi-pronged anti-inflammatory mechanism. It downregulates the binding of Chemokine-like factor 1 (CKLF1) to its receptor CCR4, which in turn suppresses the activation of the NLRP3 inflammasome[3]. This leads to a reduction in the release of pro-inflammatory cytokines. Additionally, IMM-H004 inhibits the expression of Vascular Cell Adhesion Molecule-1 (VCAM-1) and modulates the JNK and NF-κB signaling pathways, further attenuating the inflammatory cascade in the ischemic brain.

IMM-H004 Anti-Inflammatory Signaling Pathway

Other Anti-Inflammatory Agents

• Edaravone: Primarily acts as a potent free radical scavenger, neutralizing reactive oxygen species (ROS) such as hydroxyl radicals and peroxynitrite that are generated during ischemic injury. By reducing oxidative stress, it mitigates cellular damage and has secondary anti-inflammatory effects[2][9][10][11].

• Urokinase: A thrombolytic agent that converts plasminogen to plasmin, thereby dissolving fibrin (B1330869) clots. Beyond its thrombolytic function, urokinase has shown some neuroprotective properties, though its primary mechanism is not anti-inflammatory[12][13].

• Minocycline: This tetracycline (B611298) antibiotic exhibits anti-inflammatory effects by inhibiting microglial activation and proliferation. It reduces the production of pro-inflammatory cytokines like TNF-α and IL-1β and also has anti-apoptotic properties[5][14][15][16][17].

• Ibudilast: A non-selective phosphodiesterase (PDE) inhibitor that reduces inflammation by increasing intracellular cyclic AMP (cAMP). This leads to the suppression of pro-inflammatory cytokines and modulation of glial cell activity[15][18][19][20][21].

• Natalizumab: A monoclonal antibody that targets the α4-integrin subunit of leukocyte adhesion molecules. By blocking the interaction of leukocytes with the vascular endothelium, it prevents their infiltration into the brain, thereby reducing neuroinflammation[7][22][23][24].

• Fingolimod: A sphingosine-1-phosphate (S1P) receptor modulator. It sequesters lymphocytes in the lymph nodes, preventing their entry into the central nervous system. It also has direct effects on neural cells to promote neuroprotection[4][7][25].

Primary Mechanisms of Various Neuroprotective Agents

Experimental Protocols

Detailed methodologies are essential for the replication and validation of experimental findings. Below are the protocols for key experiments cited in the comparative studies.

Permanent Middle Cerebral Artery Occlusion (pMCAO) Rat Model

The pMCAO model is a standard method for inducing focal cerebral ischemia.

• Animal Preparation: Adult male Sprague-Dawley or Wistar rats (250-300g) are anesthetized with an appropriate anesthetic (e.g., isoflurane (B1672236) or chloral (B1216628) hydrate). Body temperature is maintained at 37°C using a heating pad.

• Surgical Procedure: A midline neck incision is made, and the right common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA) are exposed. The ECA is ligated and dissected. A 4-0 monofilament nylon suture with a rounded tip is introduced into the ECA lumen and advanced into the ICA to occlude the origin of the middle cerebral artery (MCA).

• Confirmation of Occlusion: Successful occlusion is often confirmed by monitoring cerebral blood flow using laser Doppler flowmetry. A significant drop in blood flow indicates successful occlusion.

• Post-operative Care: The incision is sutured, and the animal is allowed to recover. Post-operative care includes monitoring for any signs of distress and providing soft food and water.

2,3,5-Triphenyltetrazolium Chloride (TTC) Staining for Infarct Volume Assessment

TTC staining is used to differentiate between viable and infarcted brain tissue.

• Brain Extraction: At a predetermined time point post-MCAO (e.g., 24 or 72 hours), rats are euthanized, and their brains are rapidly removed and placed in cold saline.

• Sectioning: The brain is sliced into 2-mm thick coronal sections.

• Staining: The slices are incubated in a 2% TTC solution in phosphate-buffered saline (PBS) at 37°C for 15-30 minutes, protected from light. Viable tissue, rich in dehydrogenase enzymes, stains red, while infarcted tissue remains white[21][25].

• Image Analysis: The stained sections are photographed, and the infarct area (white) and total area of each slice are measured using image analysis software (e.g., ImageJ). The infarct volume is calculated by summing the infarct areas of all slices and multiplying by the slice thickness.

Workflow for TTC Staining and Infarct Volume Measurement

Neurological Deficit Scoring

Neurological deficits are assessed using a standardized scoring system, such as the modified Neurological Severity Score (mNSS).

• Scoring System: The mNSS is a composite score that evaluates motor, sensory, balance, and reflex functions. A typical scale ranges from 0 (no neurological deficit) to 18 (severe neurological deficit) for rats[17].

• Testing: The tests are performed by an observer blinded to the experimental groups at various time points post-MCAO.

• Components of the mNSS:

  • Motor Tests: Raising the rat by the tail (observing for forelimb flexion), walking on the floor (observing for circling).

  • Sensory Tests: Placing and proprioceptive tests.

  • Beam Balance Tests: Observing the ability to traverse a narrow beam.

  • Reflex Tests: Pinna, corneal, and startle reflexes.

• Scoring: A point is awarded for the inability to perform a task or the absence of a reflex. The total score represents the neurological deficit.

Conclusion

IMM-H004 presents a promising profile as a neuroprotective agent with a distinct anti-inflammatory mechanism of action. Preclinical data suggests its efficacy is comparable to or, in some aspects, better than existing agents like Edaravone and Urokinase. Its unique targeting of the CKLF1/CCR4/NLRP3 pathway offers a novel therapeutic avenue. Further comparative studies with a broader range of immunomodulatory agents are warranted to fully elucidate its position in the landscape of neuroprotective therapies for ischemic stroke. The detailed protocols and mechanistic insights provided in this guide are intended to support such future investigations.

References

• 1. Edaravone dexborneol alleviates cerebral ischemia-reperfusion injury through NF-κB/NLRP3 signal pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Neuroprotection of Oral Edaravone on Middle Cerebral Artery Occlusion in Rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anti-apoptotic and neuroprotective effects of edaravone following transient focal ischemia in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Low dose intravenous minocycline is neuroprotective after middle cerebral artery occlusion-reperfusion in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ibudilast in relapsing-remitting multiple sclerosis: a neuroprotectant? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fingolimod protects against neurovascular unit injury in a rat model of focal cerebral ischemia/reperfusion injury - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. biorxiv.org [biorxiv.org]
• 9. biorxiv.org [biorxiv.org]
• 10. Therapeutic targets and limits of minocycline neuroprotection in experimental ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | A Novel Method for Assessing Cerebral Edema, Infarcted Zone and Blood-Brain Barrier Breakdown in a Single Post-stroke Rodent Brain [frontiersin.org]
• 12. Ibudilast (MN-166) in amyotrophic lateral sclerosis- an open label, safety and pharmacodynamic trial - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Bridging the Transient Intraluminal Stroke Preclinical Model to Clinical Practice: From Improved Surgical Procedures to a Workflow of Functional Tests - PMC [pmc.ncbi.nlm.nih.gov]
• 14. :: Journal of Korean Neurosurgical Society [jkns.or.kr]
• 15. Rational development of fingolimod nano-embedded microparticles as nose-to-brain neuroprotective therapy for ischemic stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Safety and efficacy of edaravone for patients with acute stroke: A protocol for randomized clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Protocol for middle cerebral artery occlusion by an intraluminal suture method - PMC [pmc.ncbi.nlm.nih.gov]
• 19. scispace.com [scispace.com]
• 20. Fingolimod provides long-term protection in rodent models of cerebral ischemia - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Quantification of Neurovascular Protection Following Repetitive Hypoxic Preconditioning and Transient Middle Cerebral Artery Occlusion in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Neuroprotective Actions of FK506 in Experimental Stroke: In Vivo Evidence against an Antiexcitotoxic Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. Methodological Approaches to Experimental Evaluation of Neuroprotective Action of Potential Drugs | MDPI [mdpi.com]

Assessing the Long-Term Benefits of IMM-H004 Compared to Standard of Care in Ischemic Stroke: A Preclinical and Clinical Overview

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the investigational drug IMM-H004 against the current standard of care for acute ischemic stroke. The comparison is based on available preclinical data for IMM-H004 and established clinical evidence for standard therapies. This document aims to objectively present performance data and underlying mechanisms to inform future research and development.

Executive Summary

IMM-H004 is a novel, first-in-class coumarin (B35378) derivative with a unique anti-inflammatory mechanism of action. Preclinical studies in rodent models of ischemic stroke demonstrate its potential as a neuroprotective agent, showing a reduction in infarct volume, improvement in neurological deficits, and a favorable safety profile when compared to some existing agents in animal models. The current standard of care for acute ischemic stroke primarily focuses on rapid reperfusion of the occluded cerebral artery using intravenous thrombolysis with alteplase (B1167726) (rt-PA) and mechanical thrombectomy.[1][2][3] While highly effective in eligible patients, these therapies have a narrow therapeutic window and are not suitable for all individuals.[4][5] Neuroprotective agents like edaravone (B1671096) are used in some regions to mitigate reperfusion injury.[6][7]

IMM-H004 represents a departure from direct thrombolysis, instead targeting the downstream inflammatory cascade that contributes to secondary brain injury. This offers a potential complementary or alternative approach, particularly in patients who are ineligible for or do not respond well to reperfusion therapies.[4] However, it is crucial to note that IMM-H004 has not yet been evaluated in human clinical trials, and its long-term benefits in patients remain to be determined.

Mechanism of Action: A Tale of Two Strategies

The fundamental difference between IMM-H004 and the primary standard of care lies in their therapeutic targets.

IMM-H004: Targeting Neuroinflammation

IMM-H004's neuroprotective effects are mediated through the downregulation of the Chemokine-like factor 1 (CKLF1)/C-C chemokine receptor type 4 (CCR4) signaling pathway.[4][8] In the ischemic brain, elevated CKLF1 levels trigger a cascade of inflammatory events, including the activation of the NLRP3 inflammasome.[4] IMM-H004 intervenes by:

• Reducing CKLF1 Expression: This decreases the activation of its receptor, CCR4.

• Suppressing NLRP3 Inflammasome Activation: This leads to a reduction in the release of pro-inflammatory cytokines such as IL-1β and TNF-α.[8][9]

• Inhibiting Inflammatory Cell Infiltration: By dampening the inflammatory response, IMM-H004 is thought to reduce secondary neuronal damage.

Additionally, IMM-H004 has been shown to prevent the toxicity, such as hemorrhagic transformation, associated with delayed administration of tPA in preclinical models.[5]

Standard of Care: Restoring Blood Flow and Scavenging Free Radicals

• Alteplase (rt-PA): This is a fibrinolytic drug that works by converting plasminogen to plasmin, which then breaks down the fibrin (B1330869) clot obstructing the cerebral artery, thereby restoring blood flow.[1] Its efficacy is highly time-dependent, typically administered within a 4.5-hour window from symptom onset.[1][10]

• Mechanical Thrombectomy: This procedure involves the physical removal of a large vessel occlusion in the brain using a catheter-based device. It is recommended for eligible patients within a 6 to 24-hour window from symptom onset.[10][11]

• Edaravone: Used as a neuroprotective agent, edaravone is a potent free radical scavenger.[6][7][12] It mitigates oxidative stress, a key contributor to neuronal damage following ischemia and reperfusion, by neutralizing hydroxyl radicals and peroxynitrite.[6][7][12][13]

Preclinical Efficacy of IMM-H004

The following tables summarize the key quantitative findings from preclinical studies of IMM-H004 in rat models of ischemic stroke.

Table 1: Effect of IMM-H004 on Infarct Volume and Neurological Deficit

Treatment Group	Dosage	Time of Administration (post-ischemia)	Infarct Volume Reduction (%) vs. Model	Improvement in Neurological Score (vs. Model)	Study Model
IMM-H004	10 mg/kg	3 and 6 hours	Significant	Significant Improvement	pMCAO (rat)
IMM-H004	10 mg/kg	9 and 12 hours	No Protective Effect	No Improvement	pMCAO (rat)
IMM-H004	5, 10, 20 mg/kg	6 hours	Significant (dose-dependent)	Significant Improvement	pMCAO (aged rat)

Data synthesized from preclinical studies. "pMCAO" refers to permanent Middle Cerebral Artery Occlusion.[8]

Table 2: Comparative Efficacy of IMM-H004, Edaravone, and Urokinase in a Rat Model

Treatment Group	Dosage	72-hour Survival Rate	Neurological Deficit Improvement (vs. Model)	Study Model
IMM-H004	10 mg/kg	Better than Urokinase, Same as Edaravone	Significant	pMCAO (rat)
Edaravone	10 mg/kg	Same as IMM-H004	Not explicitly stated as different from IMM-H004	pMCAO (rat)
Urokinase	10,000 IU/kg	Lower than IMM-H004	Significant	pMCAO (rat)

This table is based on a single preclinical study and direct statistical comparisons between the active drug arms were not provided in the source.

Experimental Protocols

The preclinical efficacy of IMM-H004 has been primarily evaluated using the Middle Cerebral Artery Occlusion (MCAO) model in rats, which mimics human ischemic stroke.

1. Animal Model: Permanent and Transient MCAO

• Subjects: Male Sprague-Dawley or Wistar rats are commonly used.[14][15]

• Anesthesia: Anesthesia is induced and maintained, often with isoflurane.[16]

• Procedure (Intraluminal Suture Method): A surgical incision is made in the neck to expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA). A specialized filament (e.g., a nylon suture coated with poly-L-lysine) is introduced into the ECA and advanced up the ICA until it occludes the origin of the middle cerebral artery (MCA).[17]

  • For permanent MCAO (pMCAO) , the filament is left in place.

  • For transient MCAO (tMCAO) , the filament is withdrawn after a specific period (e.g., 2 hours) to allow for reperfusion.[14]

• Confirmation of Occlusion: A laser Doppler flowmeter is often used to monitor cerebral blood flow and confirm successful occlusion.[16]

2. Assessment of Efficacy

• Infarct Volume Measurement: At a predetermined time point (e.g., 24 or 72 hours) post-MCAO, animals are euthanized, and their brains are sectioned. The brain slices are stained with 2,3,5-triphenyltetrazolium chloride (TTC). Viable tissue stains red, while the infarcted tissue remains white, allowing for the quantification of the infarct volume.[4][17]

• Neurological Deficit Scoring: Behavioral tests are conducted to assess neurological function. A common method is the Zea Longa score, a five-point scale evaluating motor deficits. Other tests may include the hanging wire test or corner test.

• Biochemical Analysis: Brain tissue and blood samples are collected to measure levels of inflammatory markers (e.g., IL-1β, TNF-α) using techniques like ELISA and Western blotting.[4][8]

Visualizing the Pathways and Processes

The following diagrams illustrate the proposed mechanism of IMM-H004 and a typical experimental workflow.

References

• 1. Neuroprotective Strategies for Ischemic Stroke—Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Neuroprotective agents in acute ischemic stroke [explorationpub.com]
• 3. 5. Acute Ischemic Stroke Treatment | Canadian Stroke Best Practices [strokebestpractices.ca]
• 4. IMM-H004 therapy for permanent focal ischemic cerebral injury via CKLF1/CCR4-mediated NLRP3 inflammasome activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. IMM-H004 prevents toxicity induced by delayed treatment of tPA in a rat model of focal cerebral ischemia involving PKA-and PI3K-dependent Akt activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. go.drugbank.com [go.drugbank.com]
• 7. What is the mechanism of Edaravone? [synapse.patsnap.com]
• 8. mdpi.com [mdpi.com]
• 9. IMM-H004 Protects against Cerebral Ischemia Injury and Cardiopulmonary Complications via CKLF1 Mediated Inflammation Pathway in Adult and Aged Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 10. stroke.org [stroke.org]
• 11. Ischemic Stroke Treatment & Management: Approach Considerations, Emergency Response and Transport, Acute Management of Stroke [emedicine.medscape.com]
• 12. nbinno.com [nbinno.com]
• 13. Edaravone - Wikipedia [en.wikipedia.org]
• 14. Temporary middle cerebral artery occlusion in the rat: consistent protocol for a model of stroke and reperfusion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Middle Cerebral Artery Occlusion Model of Stroke in Rodents: A Step-by-Step Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Protocol for middle cerebral artery occlusion by an intraluminal suture method - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of IMM-H004: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of chemical compounds is a critical component of laboratory safety and environmental responsibility. This guide provides essential, immediate safety and logistical information for the proper disposal of IMM-H004, a novel neuroprotective agent. While a specific Safety Data Sheet (SDS) for IMM-H004 is not publicly available, its identity as a coumarin (B35378) derivative allows for the formulation of safe and compliant disposal procedures based on the handling of similar compounds.

Core Principle: Waste Minimization

Before addressing disposal, it is crucial to implement waste minimization strategies.[1][2] This includes ordering only the necessary quantities of IMM-H004, maintaining a clear chemical inventory to avoid duplicate orders, and exploring possibilities for sharing surplus materials with other researchers.[1][2]

Immediate Safety and Handling Precautions

When handling IMM-H004 for disposal, appropriate Personal Protective Equipment (PPE) is mandatory to prevent skin contact, inhalation, and eye exposure.

Recommended PPE:

• Gloves: Chemical-resistant gloves.

• Eye Protection: Safety glasses or goggles.

• Protective Clothing: A lab coat should be worn at all times.

• Respiratory Protection: If there is a risk of generating dust or aerosols, a dust respirator or work in a certified chemical fume hood is necessary.[3]

Step-by-Step Disposal Protocol for IMM-H004

All waste generated from experiments involving IMM-H004 should be treated as hazardous chemical waste.[4] Cross-contamination of waste streams should be avoided.

1. Waste Identification and Segregation:

• Unused or Expired IMM-H004: Pure, unused, or expired IMM-H004 powder should be collected and treated as hazardous solid chemical waste. Do not mix with other waste streams unless instructed by your institution's Environmental Health and Safety (EHS) department.[5]

• Contaminated Solid Waste: Items such as gloves, pipette tips, vials, and bench paper that have come into contact with IMM-H004 should be collected in a designated, clearly labeled hazardous waste container.[6][7]

• Contaminated Liquid Waste: Solutions containing IMM-H004, such as experimental media or stock solutions, must be collected in a designated, sealed, and properly labeled liquid waste container.[7] Do not dispose of these solutions down the drain.[8][9]

2. Waste Collection and Labeling:

• Use appropriate, leak-proof, and compatible containers for each waste stream.[1][10]

• All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "IMM-H004," and any other identifiers required by your institution.[1][7]

• Keep waste containers securely closed when not in use.[1]

3. Storage of Waste:

• Store waste containers in a designated and secure satellite accumulation area within the laboratory.[1]

• This area should be well-ventilated and away from incompatible materials.[7]

4. Arranging for Disposal:

• Contact your institution's EHS department to schedule a pickup for the chemical waste.[3][7]

• Follow all institutional and local regulations for hazardous waste pickup and disposal.[3]

Data Presentation: Waste Management Summary

The following table summarizes the key aspects of IMM-H004 waste management.

Waste Stream	Waste Category	Recommended Container	Key Handling Instructions
Unused/Expired IMM-H004 Powder	Solid Hazardous Chemical Waste	Labeled, sealed, puncture-resistant container	Do not mix with other waste. Handle in a fume hood if dusty.
Contaminated Labware (gloves, tips, etc.)	Solid Hazardous Chemical Waste	Labeled, puncture-resistant container or bag	Segregate from liquid waste.
IMM-H004 Solutions (e.g., in saline, media)	Liquid Hazardous Chemical Waste	Labeled, sealed, leak-proof container	Do not dispose down the drain. Ensure container is compatible with the solvent.

Experimental Protocols: Decontamination

For the decontamination of surfaces and non-disposable equipment that have come into contact with IMM-H004, a thorough cleaning procedure is necessary.

Materials:

• 70% Ethanol (B145695) or another suitable laboratory disinfectant/solvent.

• Absorbent paper towels.

• Appropriate PPE.

Procedure:

• Wipe the contaminated surface with a paper towel soaked in 70% ethanol.

• For heavier contamination, allow the ethanol to sit for a few minutes before wiping.

• Wipe the surface again with a clean, damp paper towel to remove any residue.

• Dispose of all cleaning materials as contaminated solid waste.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of waste generated from experiments involving IMM-H004.

Caption: Workflow for the segregation and disposal of IMM-H004 waste.

References

• 1. ehrs.upenn.edu [ehrs.upenn.edu]
• 2. iip.res.in [iip.res.in]
• 3. benchchem.com [benchchem.com]
• 4. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 5. benchchem.com [benchchem.com]
• 6. easyrxcycle.com [easyrxcycle.com]
• 7. benchchem.com [benchchem.com]
• 8. eternis.com [eternis.com]
• 9. Guide to Laboratory Sink/Sewer Disposal of Wastes | Office of Clinical and Research Safety [vumc.org]
• 10. acewaste.com.au [acewaste.com.au]

Essential Safety and Handling Guide for the Investigational Compound IMM-H004

Disclaimer: This document provides essential guidance for the safe handling of the novel coumarin (B35378) derivative, IMM-H004, based on general best practices for investigational chemical compounds. As of the date of this document, a specific Safety Data Sheet (SDS) for IMM-H004 is not publicly available. Therefore, this compound must be treated as a substance of unknown toxicity.[1][2] This guidance is not a substitute for a substance-specific SDS, which must be obtained from the manufacturer or synthesizing laboratory.

Immediate Safety and Handling Precautions

All personnel must assume that IMM-H004 is hazardous.[2] Standard operating procedures for handling potent or toxic substances should be strictly followed.[3] Before any handling, a thorough risk assessment must be conducted for all planned procedures.

Personal Protective Equipment (PPE):

Due to the unknown toxicological profile of IMM-H004, a comprehensive PPE strategy is mandatory to prevent exposure through inhalation, skin contact, or ingestion.[1][4][5]

Protection Type	Required PPE	Rationale and Best Practices
Eye and Face	Chemical splash goggles and a full-face shield.[1]	Protects against splashes, aerosols, and accidental contact. Standard prescription glasses are not a substitute for safety goggles.[6]
Hand	Double-gloving with chemically resistant gloves (e.g., nitrile).	No single glove material is impervious to all chemicals. Check for tears and degradation before and during use. Remove and replace gloves immediately if contaminated.[1][5]
Body	A lab coat, chemically resistant apron, and full-length pants.	Provides a barrier against spills and contamination. Lab coats should be buttoned and removed before leaving the laboratory area.
Respiratory	A certified respirator (e.g., N95 or higher) or work within a certified chemical fume hood.	To prevent inhalation of airborne particles or aerosols. All work with powdered or volatile forms of IMM-H004 must be conducted in a fume hood.[4]

Operational Plan for Handling and Storage

A clear and robust set of procedures is crucial for the safe management of investigational compounds like IMM-H004.[3][7]

Receipt and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Label the container clearly with the compound name, date of receipt, and any known hazards.[7]

• Store IMM-H004 in a designated, secure, and well-ventilated area, separate from incompatible materials.[3][8]

• Maintain a detailed inventory and accountability log for the compound.[3][8]

Handling and Experimental Procedures:

• All handling of IMM-H004, including weighing and dilutions, must be performed in a certified chemical fume hood to minimize inhalation exposure.[4]

• Use dedicated equipment (e.g., spatulas, glassware) for handling IMM-H004 to prevent cross-contamination.

• Avoid eating, drinking, or applying cosmetics in the laboratory area.[5][6]

• Wash hands thoroughly after handling the compound, even if gloves were worn.[4][5]

Disposal Plan

The disposal of investigational compounds and associated waste must be handled with care to protect human health and the environment.[9][10]

Waste Segregation and Collection:

• All solid waste contaminated with IMM-H004 (e.g., gloves, weigh boats, pipette tips) should be collected in a dedicated, clearly labeled hazardous waste container.

• Liquid waste containing IMM-H004 should be collected in a separate, sealed, and clearly labeled hazardous waste container.

• Do not dispose of IMM-H004 down the drain or in regular trash.[9][11]

Disposal Procedure:

• All waste containing IMM-H004 must be disposed of through a licensed hazardous waste disposal service.[11]

• Follow all institutional, local, and national regulations for the disposal of chemical and pharmaceutical waste.[10][12]

• Maintain detailed records of all disposed waste.

Visualizing a Safe Workflow and Potential Mechanism of Action

To further clarify the procedural steps and potential biological impact of IMM-H004, the following diagrams are provided.

Caption: A logical workflow for the safe handling and disposal of IMM-H004.

Based on available research, IMM-H004 has been shown to exert protective effects in the context of cerebral ischemia, partly through anti-inflammatory mechanisms. A potential signaling pathway is illustrated below.

References

• 1. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Best practices for phase 1 investigational drugs trials - BD IV News [eu.bd.com]
• 3. mccreadiegroup.com [mccreadiegroup.com]
• 4. crystalgen.com [crystalgen.com]
• 5. artsci.usu.edu [artsci.usu.edu]
• 6. lsu.edu [lsu.edu]
• 7. Ten Tips for Handling Hazardous Chemicals in a Lab | Lab Manager [labmanager.com]
• 8. mhir.org [mhir.org]
• 9. Pharmaceutical Waste - Environmental Health & Safety - University of Delaware [www1.udel.edu]
• 10. anentawaste.com [anentawaste.com]
• 11. Types of Pharmaceutical Waste and How to Dispose of Them | VLS [vlses.com]
• 12. unodc.org [unodc.org]